Enigmol

Core Science & Biosynthesis

Enigmol: A Technical Guide to its Mechanism of Action as a Sphingolipid Analog

For Researchers, Scientists, and Drug Development Professionals

Abstract

Enigmol, a synthetic 1-deoxysphingoid base analog, has demonstrated significant potential as an anti-cancer agent. Its unique structural properties, which prevent phosphorylation by sphingosine kinases and slow N-acylation, contribute to its increased persistence in cells compared to naturally occurring sphingoid bases.[1][2] This enhanced stability allows Enigmol to effectively modulate key cellular signaling pathways, leading to cytotoxicity in a broad spectrum of cancer cell lines and tumor suppression in preclinical models of intestinal and prostate cancer.[1][3] This technical guide provides an in-depth exploration of the core mechanism of action of Enigmol, focusing on its impact on protein kinase C (PKC), the Wnt/β-catenin signaling cascade, and the induction of apoptosis. Detailed experimental protocols, quantitative data, and visual representations of the underlying molecular pathways are presented to facilitate further research and drug development efforts in the field of sphingolipid-based therapeutics.

Introduction to Enigmol

Enigmol, chemically known as (2S,3S,5S)-2-amino-3,5-dihydroxyoctadecane, is a synthetic analog of sphingoid bases. Unlike its natural counterparts, Enigmol lacks the C1-hydroxyl group, rendering it resistant to phosphorylation by sphingosine kinases (SKs).[1][2] This key modification prevents its conversion to the pro-survival molecule sphingosine-1-phosphate (S1P), thereby shifting the cellular sphingolipid rheostat towards a pro-death state. Furthermore, Enigmol is a poor substrate for N-acylation by ceramide synthases, which contributes to its prolonged intracellular presence as a free sphingoid base.[1] These characteristics underpin its enhanced cytotoxic effects against various cancer cells.

Core Mechanism of Action: A Multi-pronged Approach

Enigmol exerts its anti-neoplastic effects through the modulation of several critical signaling pathways. The primary mechanisms identified to date involve the inhibition of Protein Kinase C (PKC), subsequent disruption of the Wnt/β-catenin pathway, and the induction of apoptosis.

Inhibition of Protein Kinase C (PKC)

Sphingoid bases are known inhibitors of Protein Kinase C (PKC), a family of serine/threonine kinases that play crucial roles in cell proliferation, differentiation, and survival.[1] Enigmol is believed to share this inhibitory activity. The proposed mechanism involves the direct interaction of Enigmol with the regulatory domain of PKC, which interferes with its activation.

The downstream consequences of PKC inhibition by Enigmol are significant. One of the key targets is Glycogen Synthase Kinase 3β (GSK-3β), a ubiquitously expressed serine/threonine kinase. PKC is known to phosphorylate and inactivate GSK-3β at the Ser9 residue.[1] By inhibiting PKC, Enigmol leads to a decrease in the phosphorylation of GSK-3β at Ser9, thereby maintaining GSK-3β in its active state.[1]

Disruption of the Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin pathway is a critical regulator of cell proliferation and is frequently dysregulated in cancer. A central component of this pathway is the "destruction complex," which includes GSK-3β. In the absence of a Wnt signal, active GSK-3β phosphorylates β-catenin, marking it for ubiquitination and subsequent proteasomal degradation.

By maintaining GSK-3β in its active state, Enigmol promotes the phosphorylation and degradation of β-catenin.[1] This "normalization" of β-catenin levels is particularly relevant in cancers with aberrant Wnt signaling, such as certain colorectal cancers, where mutations in components of the destruction complex lead to the accumulation of β-catenin in the nucleus and cytoplasm.[1][2] The reduction of nuclear β-catenin by Enigmol leads to decreased transcription of Wnt target genes that drive cell proliferation.

Induction of Apoptosis

Enigmol has been shown to be a potent inducer of apoptosis, or programmed cell death, in various cancer cell lines.[1] The apoptotic cascade can be initiated through two primary pathways: the extrinsic (death receptor-mediated) and the intrinsic (mitochondrial) pathways. Evidence suggests that Enigmol may activate both.

The activation of the intrinsic pathway involves the release of cytochrome c from the mitochondria, which then leads to the activation of caspase-9, an initiator caspase.[4] Activated caspase-9, in turn, activates executioner caspases like caspase-3. The extrinsic pathway is initiated by the binding of death ligands to their receptors on the cell surface, leading to the activation of the initiator caspase-8, which can also activate caspase-3.[5] Studies have indicated that Enigmol treatment leads to the activation of caspases, suggesting its involvement in these apoptotic signaling cascades.[1]

Quantitative Data

In Vitro Cytotoxicity

Enigmol exhibits broad-spectrum cytotoxicity against a wide range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values vary depending on the cell line and the duration of exposure.

Cell Line	Cancer Type	IC50 (µM)	Reference
HT29	Colon Cancer	~8	[1]
DU145	Prostate Cancer	Not specified, but cytotoxic	[1]
PC-3	Prostate Cancer	10.3 ± 0.2	[2]
LNCaP	Prostate Cancer	9.7 ± 0.3	[2]
HL60	Promyelocytic Leukemia	8 - 12	[1]
MCF-7	Breast Cancer	8 - 12	[1]
NCI-60 Panel	Various Cancers	0.4 - 14	[2]

In Vivo Efficacy

Preclinical studies in mouse models have demonstrated the anti-tumor efficacy of orally administered Enigmol.

Animal Model	Cancer Type	Treatment	Tumor Reduction	Reference
Min mice (APCMin/+)	Intestinal Adenomas	0.025% (w/w) Enigmol in diet	52%	[1]
Min mice (APCMin/+)	Intestinal Adenomas	0.1% (w/w) Enigmol in diet	37%	[1]
Nude mouse xenograft (DU145)	Prostate Cancer	4 mg/kg i.p.	Significant suppression	[1]
Nude mouse xenograft (PC-3)	Prostate Cancer	10 mg/kg p.o. daily	Significant suppression	[1]

Pharmacokinetic Parameters

Pharmacokinetic studies in mice have provided insights into the absorption, distribution, and elimination of Enigmol.

Species	Dose	Route	Cmax (µM)	T1/2 (hours)	Bioavailability (%)	Reference
Mouse	4 mg/kg	i.p.	0.41 ± 0.20 (blood)	Not specified	Not applicable	[1]
Rat	10 mg/kg	p.o.	~0.1	~4	Not specified	[6]

Experimental Protocols

Cell Viability Assay (WST-1)

This protocol is used to assess the cytotoxic effects of Enigmol on cancer cell lines.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of Enigmol (complexed with fatty acid-free bovine serum albumin) in culture medium. Replace the existing medium with the Enigmol-containing medium.

• Incubation: Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).

• WST-1 Reagent Addition: Add 10 µL of WST-1 reagent to each well.

• Incubation: Incubate for 1-4 hours at 37°C.

• Measurement: Measure the absorbance at 450 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Western Blot Analysis for β-catenin and Phospho-GSK-3β

This protocol is used to analyze the protein levels of β-catenin and the phosphorylation status of GSK-3β.

• Cell Lysis: Treat cells with Enigmol for the desired time. Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Separate equal amounts of protein (20-30 µg) on a 10% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies against β-catenin (e.g., 1:1000 dilution), phospho-GSK-3β (Ser9) (e.g., 1:1000 dilution), total GSK-3β (e.g., 1:1000 dilution), and a loading control like β-actin (e.g., 1:5000 dilution).[7][8]

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies (e.g., 1:2000 dilution) for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Caspase Activity Assay (Fluorometric)

This protocol measures the activity of caspases, key mediators of apoptosis.

• Cell Lysis: Treat cells with Enigmol to induce apoptosis. Lyse the cells using the provided lysis buffer.

• Reaction Setup: In a 96-well plate, add cell lysate, reaction buffer, and a fluorogenic caspase substrate (e.g., DEVD-AFC for caspase-3, IETD-AFC for caspase-8, or LEHD-AFC for caspase-9).

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measurement: Measure the fluorescence using a fluorometer with the appropriate excitation and emission wavelengths (e.g., 400 nm excitation and 505 nm emission for AFC). The fluorescence intensity is proportional to the caspase activity.

Signaling Pathways and Experimental Workflows

Enigmol's Core Mechanism of Action

Caption: Enigmol's multifaceted mechanism of action.

Experimental Workflow for Investigating Enigmol's Mechanism

Caption: A logical workflow for elucidating Enigmol's anti-cancer mechanism.

Wnt/β-catenin Signaling Pathway Regulation by Enigmol

Caption: Enigmol's disruption of the Wnt/β-catenin pathway.

Conclusion

Enigmol represents a promising class of sphingolipid analogs with potent anti-cancer activity. Its mechanism of action is multifaceted, primarily involving the inhibition of Protein Kinase C, which in turn leads to the activation of GSK-3β and the subsequent degradation of β-catenin. This disruption of the pro-proliferative Wnt/β-catenin signaling pathway, coupled with the induction of apoptosis, underscores its therapeutic potential. The detailed data and protocols provided in this guide are intended to serve as a valuable resource for the scientific community to further explore and harness the capabilities of Enigmol and similar compounds in the development of novel cancer therapies.

References

• 1. Specific binding to protein kinase C by ingenol and its induction of biological responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Characterization of the interaction of ingenol 3-angelate with protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Novel Non-phosphorylated Serine 9/21 GSK3β/α Antibodies: Expanding the Tools for Studying GSK3 Regulation [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Discovery of a Fluorinated Enigmol Analog with Enhanced in Vivo Pharmacokinetic and Anti-Tumor Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biocompare.com [biocompare.com]
• 8. Phospho-GSK-3 beta (Ser9) Antibody | Cell Signaling Technology [cellsignal.com]

Enigmol's Impact on the β-Catenin Signaling Pathway: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Enigmol, a novel sphingolipid analog, has demonstrated significant anti-cancer activity by modulating the β-catenin signaling pathway. This technical guide provides an in-depth analysis of Enigmol's mechanism of action, focusing on its effects on β-catenin localization and stability. It includes a summary of key quantitative data, detailed experimental protocols for reproducing and expanding upon these findings, and visualizations of the signaling pathway and experimental workflows to facilitate a comprehensive understanding of Enigmol's therapeutic potential.

Introduction to Enigmol and the β-Catenin Pathway

Enigmol, chemically (2S,3S,5S)-2-amino-3,5-dihydroxyoctadecane, is a synthetic sphingoid base analog. Unlike naturally occurring sphingoid bases, Enigmol is resistant to phosphorylation by sphingosine kinases and is slowly N-acylated, leading to greater persistence in biological systems.[1][2] Its anti-cancer properties are linked to its ability to "normalize" the aberrant accumulation of β-catenin in the nucleus and cytoplasm of cancer cells, a common defect in malignancies such as colon cancer.[1][2]

The Wnt/β-catenin signaling pathway is a crucial regulator of cell proliferation, differentiation, and survival.[3] In the absence of a Wnt signal, a "destruction complex" comprising Axin, Adenomatous Polyposis Coli (APC), Casein Kinase 1α (CK1α), and Glycogen Synthase Kinase 3β (GSK-3β) phosphorylates β-catenin.[3][4][5] This phosphorylation marks β-catenin for ubiquitination and subsequent degradation by the proteasome, keeping its cytoplasmic levels low.[5] Upon Wnt activation, this destruction complex is inhibited, leading to the accumulation and nuclear translocation of β-catenin, where it acts as a transcriptional co-activator for TCF/LEF target genes, driving cell proliferation.[4][6] In many cancers, mutations in components of the destruction complex, such as APC, lead to constitutive β-catenin signaling.[1]

Enigmol's Mechanism of Action

Enigmol has been shown to reduce the levels of soluble β-catenin in cancer cells by promoting its proteasome-dependent turnover.[1] This effect is achieved by enhancing the phosphorylation of β-catenin at key residues (S33/S37/T41 and T41/S45) by GSK-3β and potentially CK1α.[1] Furthermore, Enigmol treatment leads to a decrease in the phosphorylation of GSK-3β at serine 9 (S9), an inhibitory phosphorylation site, thereby increasing its kinase activity towards β-catenin.[1] The immediate molecular target of Enigmol is not yet fully elucidated, but it is hypothesized to involve the modulation of protein kinases such as Protein Kinase C (PKC) or PKB/Akt, which are known to be affected by sphingoid bases.[1]

Signaling Pathway Diagram

Caption: Enigmol's effect on the β-catenin signaling pathway.

Quantitative Data Summary

The following tables summarize the quantitative effects of Enigmol on β-catenin levels and localization in HT29 human colon adenocarcinoma cells.

Table 1: Time-Dependent Reduction of Soluble β-Catenin by Enigmol

Treatment Time (hours)	Soluble β-Catenin Level (Relative to Control)
0	1.00
2	Substantial Decrease
6	Almost Complete Disappearance

Data derived from Western blot analysis of HT29 cells treated with 30 µM Enigmol.[1]

Table 2: Effect of Enigmol and Sphingosine on Nuclear β-Catenin Localization

Treatment (30 µM for 12 hours)	% Cells with Positive Nuclear β-Catenin	% Cells with Partially Positive Nuclear β-Catenin
Control	~100%	0%
Enigmol	2%	3%
Sphingosine	Significant Decrease (less than Enigmol)	Not specified

Data from immunofluorescence analysis of HT29 cells.[1]

Detailed Experimental Protocols

The following protocols are based on the methodologies described in the primary research and supplemented with standard laboratory procedures.

Cell Culture and Treatment

• Cell Line: HT29 human colon adenocarcinoma cells.

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• Enigmol Treatment: Prepare a stock solution of Enigmol in an appropriate solvent (e.g., ethanol or DMSO). Dilute the stock solution in culture medium to the desired final concentration (e.g., 30 µM) immediately before treating the cells. For time-course experiments, add the Enigmol-containing medium to the cells and incubate for the specified durations.

Western Blot Analysis of β-Catenin

Workflow Diagram:

Caption: Workflow for Western blot analysis of β-catenin.

Protocol:

• Protein Extraction:

  • Wash Enigmol-treated and control cells with ice-cold Phosphate-Buffered Saline (PBS).

  • Lyse the cells in RIPA buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS) supplemented with protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes, followed by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the soluble protein fraction.

• Protein Quantification:

  • Determine the protein concentration of the lysates using a BCA protein assay kit according to the manufacturer's instructions.

• SDS-PAGE:

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins on a 10% SDS-polyacrylamide gel.

• Protein Transfer:

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for β-catenin (e.g., mouse monoclonal anti-β-catenin) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-mouse IgG-HRP) for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection kit and visualize using an imaging system.

  • Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) as a loading control.

Immunofluorescence Staining of β-Catenin

Workflow Diagram:

Caption: Workflow for immunofluorescence staining of β-catenin.

Protocol:

• Cell Preparation:

  • Grow HT29 cells on glass coverslips in a 24-well plate.

  • Treat the cells with Enigmol as described in section 4.1.

• Fixation and Permeabilization:

  • Wash the cells with PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash three times with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

  • Wash three times with PBS.

• Immunostaining:

  • Block the cells with 1% Bovine Serum Albumin (BSA) in PBS for 30 minutes.

  • Incubate with a primary antibody against β-catenin diluted in 1% BSA in PBS for 1 hour at room temperature or overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with a fluorophore-conjugated secondary antibody (e.g., Alexa Fluor 488 or 594) diluted in 1% BSA in PBS for 1 hour at room temperature in the dark.

  • Wash three times with PBS.

• Mounting and Imaging:

  • Counterstain the nuclei with DAPI (4',6-diamidino-2-phenylindole).

  • Mount the coverslips onto microscope slides using an anti-fade mounting medium.

  • Visualize the cells using a confocal microscope.

  • Quantify the nuclear β-catenin signal using image analysis software (e.g., ImageJ).

Proteasomal Activity Assay

To confirm that Enigmol induces proteasome-dependent degradation of β-catenin, cells can be pre-treated with a proteasome inhibitor, such as MG-132.

• Cell Treatment:

  • Pre-treat HT29 cells with a proteasome inhibitor (e.g., 10-50 µM MG-132) for 1 hour.

  • Add Enigmol (e.g., 30 µM) to the medium and co-incubate for the desired time (e.g., 6 hours).

• Analysis:

  • Perform Western blot analysis for β-catenin as described in section 4.2.

  • A rescue of the Enigmol-induced β-catenin degradation in the presence of the proteasome inhibitor would confirm the involvement of the proteasome.

Conclusion

Enigmol represents a promising therapeutic agent that targets the β-catenin signaling pathway, a critical driver of many cancers. Its ability to promote the degradation of β-catenin through the enhancement of GSK-3β activity provides a clear mechanism for its anti-proliferative effects. The data and protocols presented in this guide offer a solid foundation for further research into the clinical applications of Enigmol and the development of novel therapies targeting β-catenin signaling. Further investigation into the direct molecular targets of Enigmol will be crucial for a complete understanding of its pharmacological profile.

References

• 1. A Simple Method to Assess Abundance of the β-Catenin Signaling Pool in Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Western blot protocol | Abcam [abcam.com]
• 4. bpsbioscience.com [bpsbioscience.com]
• 5. benchchem.com [benchchem.com]
• 6. selleckchem.com [selleckchem.com]

Enigmol ((2S,3S,5S)-2-amino-3,5-dihydroxyoctadecane): A Technical Guide to its Discovery, Synthesis, and Anticancer Activity

Abstract

Enigmol, with the stereochemical designation (2S,3S,5S)-2-amino-3,5-dihydroxyoctadecane, is a synthetic 1-deoxysphingoid base analog that has demonstrated significant potential as an anticancer agent. Unlike naturally occurring sphingolipids, Enigmol is resistant to phosphorylation by sphingosine kinases and is only slowly N-acylated, leading to greater persistence within cells.[1][2][3] This technical guide provides a comprehensive overview of the discovery, stereoselective synthesis, and biological activity of Enigmol, with a focus on its effects on key signaling pathways implicated in cancer. Detailed experimental protocols and quantitative data are presented to support its potential application in drug development.

Discovery and Rationale

Enigmol was developed as a novel sphingolipid analog designed to overcome the rapid metabolism of natural sphingoid bases.[1][3] Sphingolipids are a class of bioactive molecules that play crucial roles in cell signaling pathways relevant to cancer biology.[1] While some sphingolipids like ceramide promote apoptosis, others such as sphingosine-1-phosphate (S1P) can have pro-carcinogenic effects.[1] Enigmol was designed to mimic the cytotoxic effects of sphingoid bases while being metabolically more stable, thereby prolonging its therapeutic action.[1][4]

Initial screening by the National Cancer Institute (NCI) against a panel of 60 human cancer cell lines revealed that Enigmol exhibits broad-spectrum cytotoxicity, with 50% growth inhibition (GI50) concentrations ranging from 0.4 to 14 µM.[1]

Synthesis of (2S,3S,5S)-Enigmol

The specific stereochemistry of Enigmol is crucial for its biological activity. Several stereoselective synthetic routes have been developed to obtain the (2S,3S,5S) isomer.

Enantioselective Synthesis from L-Alanine

A notable enantioselective synthesis of all four possible 2S-diastereoisomers of Enigmol has been reported, starting from L-alanine. A key step in this synthesis is the Liebeskind-Srogl cross-coupling reaction.[5][6]

Experimental Protocol: Liebeskind-Srogl Coupling for Enigmol Synthesis (Generalized)

This protocol is a generalized representation based on the principles of the Liebeskind-Srogl reaction.

Materials:

• Thioester precursor derived from L-alanine

• (E)-pentadec-1-enylboronic acid

• Palladium(0) catalyst (e.g., Pd(PPh₃)₄)

• Copper(I) thiophene-2-carboxylate (CuTC)

• Anhydrous solvent (e.g., THF)

• Inert atmosphere (e.g., Argon or Nitrogen)

Procedure:

• To a dried reaction flask under an inert atmosphere, add the thioester precursor (1.0 eq), (E)-pentadec-1-enylboronic acid (1.2 eq), CuTC (1.1 eq), and the Palladium(0) catalyst (0.05 eq).

• Add anhydrous THF via syringe.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction with saturated aqueous ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the coupled product, which can then be carried forward through subsequent reduction and deprotection steps to yield Enigmol.

Biological Activity and Mechanism of Action

Enigmol exhibits potent anticancer activity in a variety of cancer cell lines and in vivo models.[1][2] Its mechanism of action is multifaceted, primarily involving the modulation of key signaling pathways that are often dysregulated in cancer.

In Vitro Cytotoxicity

Enigmol has demonstrated cytotoxicity against a broad range of cancer cell lines, including those of the colon, prostate, and breast.[1][4]

Cell Line	Cancer Type	IC50 (µM)	Reference
HT29	Colon Cancer	~5-10	[1]
PC-3	Prostate Cancer	Not specified	[2]
LNCaP	Prostate Cancer	Not specified	[5]
DU145	Prostate Cancer	Not specified	[2]
NCI-60 Panel	Various	0.4 - 14	[1]

In Vivo Efficacy

In the Min (Multiple Intestinal Neoplasia) mouse model, which harbors a mutation in the Apc gene, oral administration of Enigmol significantly reduced the number of intestinal tumors.[1][2]

Treatment Group	Tumor Reduction (%)	Reference
0.025% (w/w) Enigmol in diet	52	[1]
0.1% (w/w) Enigmol in diet	37	[1]

Experimental Protocol: In Vivo Study in Min Mice

Animals:

• Male Min mice (C57Bl/6JMin/+) at 32 days of age.

Diet and Treatment:

• House mice under standard conditions and provide a semi-purified AIN-76A diet (sphingolipid-free).[1]

• At 39 days of age, randomize mice into control and treatment groups.

• Supplement the diet of the treatment groups with 0.025% or 0.1% (w/w) Enigmol.[1]

• Maintain the respective diets for 45 days.[1]

• At the end of the treatment period, euthanize the mice and harvest the intestinal tissues for tumor analysis.

Tumor Analysis:

• Excise the entire intestinal tract.

• Open the intestine longitudinally and wash with phosphate-buffered saline (PBS).

• Count the number of adenomas throughout the proximal, middle, and distal portions of the intestine under a dissecting microscope.

Signaling Pathway Modulation

A key mechanism of Enigmol's action is the normalization of the aberrant accumulation of β-catenin in the nucleus and cytoplasm of cancer cells with defective Adenomatous Polyposis Coli (APC).[1][3] Enigmol promotes the proteasome-dependent turnover of β-catenin.[1] This is achieved, in part, by enhancing the phosphorylation of β-catenin at Ser33, Ser37, and Thr41 by kinases such as GSK-3β and CK1-α, which targets it for degradation.[1]

Caption: Enigmol's effect on the β-catenin signaling pathway.

Enigmol is known to inhibit Protein Kinase C (PKC), which is often elevated in tumors.[1] By inhibiting PKC, Enigmol can lead to a decrease in the phosphorylation of GSK-3β at Serine 9, which is an inactivating phosphorylation. This results in more active GSK-3β available to phosphorylate β-catenin.[1] Additionally, sphingoid bases are known to affect other protein kinases such as Akt (Protein Kinase B), which could provide another link between Enigmol and the induction of cell death.[1]

Caption: A generalized workflow for Western blot analysis of β-catenin levels.

Experimental Protocol: Western Blot for β-Catenin

Materials:

• HT29 colon cancer cells

• Enigmol

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody: anti-β-catenin

• Secondary antibody: HRP-conjugated anti-mouse/rabbit IgG

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Seed HT29 cells in culture plates and allow them to adhere. Treat the cells with the desired concentration of Enigmol (e.g., 30 µM) for the specified time (e.g., 6 hours).[7] Include a vehicle-treated control group.

• Protein Extraction: Wash cells with ice-cold PBS and lyse them with lysis buffer.[5] Centrifuge the lysates to pellet cell debris and collect the supernatant containing the protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[5]

• SDS-PAGE and Western Blotting:

  • Normalize protein samples and load them onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-β-catenin antibody overnight at 4°C.[4]

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[4]

• Detection and Analysis:

  • Wash the membrane with TBST.

  • Apply the chemiluminescent substrate and capture the signal using an imaging system.

  • Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Conclusion

Enigmol ((2S,3S,5S)-2-amino-3,5-dihydroxyoctadecane) is a promising synthetic sphingolipid analog with potent and broad-spectrum anticancer activity. Its metabolic stability and ability to modulate key oncogenic signaling pathways, particularly the APC/β-catenin pathway, make it an attractive candidate for further preclinical and clinical development. The detailed synthetic and biological protocols provided in this guide serve as a valuable resource for researchers in the fields of medicinal chemistry and cancer biology.

References

• 1. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activation of the Wnt/β-catenin signaling pathway may contribute to cervical cancer pathogenesis via upregulation of Twist - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Simple Method to Assess Abundance of the β-Catenin Signaling Pool in Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Characterization of the interaction of ingenol 3-angelate with protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Enigmol as a Sphingosine Kinase Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enigmol, with the chemical name (2S,3S,5S)-2-amino-3,5-dihydroxyoctadecane, is a synthetic analog of sphingoid bases that has garnered significant interest in the field of oncology.[1][2] Unlike endogenous sphingolipids such as sphingosine, Enigmol is designed to be metabolically robust. A key structural feature of Enigmol is the absence of a primary hydroxyl group at the C1 position, which prevents its phosphorylation by sphingosine kinases (SphKs).[1][2] This characteristic makes Enigmol a persistent sphingoid base analog, as it cannot be converted into the pro-survival signaling molecule, sphingosine-1-phosphate (S1P).[1][2]

Sphingosine kinases, particularly SphK1, are recognized as important targets in cancer therapy due to their role in promoting cell proliferation, survival, and resistance to chemotherapy. The dysregulation of the SphK/S1P signaling axis is implicated in various cancers. Enigmol's inability to be phosphorylated, coupled with its demonstrated cytotoxic effects against a broad range of cancer cell lines, positions it as a promising therapeutic agent. This technical guide provides an in-depth overview of Enigmol's mechanism of action as a sphingosine kinase inhibitor, supported by quantitative data, detailed experimental protocols, and visualizations of relevant biological pathways and experimental workflows.

Mechanism of Action

Enigmol exerts its anti-cancer effects through a multi-faceted mechanism of action. While it is not a direct competitive inhibitor in the traditional sense, its primary mode of action is centered around the disruption of the sphingolipid rheostat, the balance between pro-apoptotic sphingolipids (like ceramide and sphingosine) and pro-survival S1P.

Inhibition of S1P Production

By being a substrate that cannot be phosphorylated by SphK1 and SphK2, Enigmol effectively acts as a functional inhibitor of S1P production from sphingoid base precursors. Although Enigmol has been shown to inhibit sphingosine kinase activity in in-vitro assays, it does not lead to a significant reduction in the overall cellular S1P levels.[2] Instead, its persistence as an unphosphorylated sphingoid base analog is thought to be a key contributor to its cytotoxic effects.

Modulation of Downstream Signaling Pathways

Enigmol has been shown to modulate key signaling pathways involved in cancer cell proliferation and survival. One of the well-documented effects is its ability to "normalize" the aberrant accumulation of β-catenin in the nucleus and cytoplasm of colon cancer cells.[1][2] This is a critical pathway in the development and progression of many cancers.

Quantitative Data

The following tables summarize the available quantitative data on the efficacy of Enigmol.

Table 1: In Vitro Cytotoxicity of Enigmol against Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
LNCaP	Prostate Cancer	9.7 ± 0.3	[3]
PC-3	Prostate Cancer	10.3 ± 0.2	[3]
HT29	Colon Cancer	8 - 12	[2]
DU145	Prostate Cancer	8 - 12	[2]
HL60	Leukemia	8 - 12	[2]
MCF-7	Breast Cancer	8 - 12	[2]
NCI-60 Panel	Various	0.4 - 14	[3]

Table 2: In Vivo Efficacy of Enigmol in Mouse Models

Mouse Model	Cancer Type	Treatment	Effect	Reference
Min Mice	Intestinal Tumors	0.025% (w/w) in diet	50% reduction in tumor number	[1][2]
Nude Mouse Xenograft (DU145)	Prostate Cancer	8 mg/kg/day (i.p.)	Tumor growth suppression	[2]
Nude Mouse Xenograft (PC-3)	Prostate Cancer	10 mg/kg/day (oral)	Tumor growth suppression	[2]

Table 3: Preclinical Pharmacokinetic Parameters of Enigmol

Species	Dose & Route	Parameter	Value	Reference
Mouse	4 mg/kg (i.p.)	Blood Concentration (Day 4)	0.41 ± 0.20 µM	[2]
Mouse	N/A	Tumor Concentration (PC-3 xenograft)	0.18 ± 0.07 nmol/g tissue	[2]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of Enigmol.

In Vitro Sphingosine Kinase Activity Assay (Radiometric)

This protocol is a standard method for determining the enzymatic activity of sphingosine kinase and can be adapted to assess the inhibitory potential of compounds like Enigmol.

• Materials:

  • Recombinant human SphK1 or SphK2

  • D-erythro-sphingosine

  • [γ-³²P]ATP or [γ-³³P]ATP

  • Kinase Assay Buffer (e.g., 20 mM Tris-HCl, pH 7.4, 1 mM 2-mercaptoethanol, 1 mM EDTA, 5 mM sodium orthovanadate, 40 mM β-glycerophosphate, 15 mM NaF, 1 mM PMSF, 10 mM MgCl₂)

  • Enigmol (dissolved in a suitable solvent, e.g., DMSO)

  • P81 phosphocellulose cation exchange paper

  • 75 mM orthophosphoric acid

  • Acetone

  • Scintillation counter

• Procedure:

  • Prepare a reaction mixture containing the kinase assay buffer, a known concentration of recombinant SphK, and Enigmol at various concentrations.

  • Initiate the reaction by adding the substrates: D-erythro-sphingosine and [γ-³²P]ATP.

  • Incubate the reaction mixture at 37°C for a defined period (e.g., 30 minutes).

  • Stop the reaction by placing the reaction tubes on ice.

  • Spot an aliquot of the reaction mixture onto P81 phosphocellulose paper.

  • Wash the P81 paper three times with 75 mM orthophosphoric acid, followed by a final wash with acetone.

  • Dry the P81 paper and quantify the radioactivity using a scintillation counter to determine the amount of radiolabeled S1P produced.

  • Calculate the percentage of inhibition at each Enigmol concentration relative to a control reaction without the inhibitor.

Cell Viability Assay (WST-1)

This colorimetric assay is used to assess the cytotoxic effects of Enigmol on cancer cell lines.

• Materials:

  • Cancer cell lines (e.g., HT29, DU145)

  • Complete cell culture medium

  • Enigmol (complexed with fatty acid-free bovine serum albumin)

  • WST-1 reagent

  • 96-well microtiter plates

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of Enigmol for a specified duration (e.g., 24 hours).

  • Add WST-1 reagent to each well and incubate for a further 1-4 hours at 37°C.

  • Measure the absorbance of the samples at the appropriate wavelength (typically around 450 nm) using a microplate reader.

  • Calculate the percentage of cell viability at each Enigmol concentration relative to untreated control cells.

  • Determine the IC50 value by plotting the percentage of viability against the logarithm of the Enigmol concentration.

In Vivo Xenograft Mouse Model

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of Enigmol in a xenograft mouse model.

• Materials:

  • Immunocompromised mice (e.g., athymic nude mice)

  • Human cancer cells (e.g., DU145, PC-3)

  • Enigmol formulation for in vivo administration (e.g., in olive oil)

  • Vehicle control (e.g., olive oil)

  • Calipers for tumor measurement

• Procedure:

  • Inject human cancer cells subcutaneously into the flanks of immunocompromised mice.

  • Allow the tumors to grow to a palpable size (e.g., 50-100 mm³).

  • Randomly assign mice to treatment and control groups.

  • Administer Enigmol or vehicle control to the respective groups daily via the desired route (e.g., intraperitoneal injection or oral gavage).

  • Measure tumor volume using calipers at regular intervals (e.g., every 2-3 days). Tumor volume can be calculated using the formula: (length × width²) / 2.

  • Monitor the body weight and general health of the mice throughout the study.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histological analysis).

  • Compare the tumor growth curves between the Enigmol-treated and control groups to assess anti-tumor efficacy.

Visualizations

Signaling Pathways

Caption: Sphingosine Kinase Signaling Pathway and the Action of Enigmol.

Caption: Enigmol's Modulation of the β-catenin Degradation Pathway.

Experimental Workflows

Caption: Workflow for In Vivo Efficacy Study of Enigmol.

Caption: High-Level Workflow for the Chemical Synthesis of Enigmol.

Conclusion

Enigmol represents a novel and promising strategy for cancer therapy by targeting the sphingosine kinase pathway. Its unique mechanism of action, characterized by its inability to be phosphorylated to the pro-survival S1P, leads to the accumulation of a persistent sphingoid base analog that induces cytotoxicity in a wide range of cancer cells. Furthermore, its ability to modulate critical oncogenic pathways, such as the β-catenin signaling cascade, adds to its therapeutic potential. The in vivo efficacy demonstrated in preclinical models of colon and prostate cancer, coupled with its oral bioavailability, underscores its potential for further clinical development. This technical guide provides a comprehensive overview of the current understanding of Enigmol, offering valuable information for researchers and drug development professionals working on novel cancer therapeutics. Further investigation into the precise molecular interactions of Enigmol and its downstream effects will continue to elucidate its full therapeutic potential.

References

• 1. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of a Fluorinated Enigmol Analog with Enhanced in Vivo Pharmacokinetic and Anti-Tumor Properties - PMC [pmc.ncbi.nlm.nih.gov]

Enigmol: A Technical Guide to Pharmacokinetics and Oral Bioavailability

For Researchers, Scientists, and Drug Development Professionals

Abstract

Enigmol, with the chemical name (2S,3S,5S)-2-amino-3,5-dihydroxyoctadecane, is a synthetic sphingoid base analog that has garnered significant interest for its anti-cancer properties.[1][2] Designed to be more persistent than its natural counterparts, Enigmol resists phosphorylation by sphingosine kinases and is only slowly N-acylated.[1][2] This persistence enhances its cytotoxic effects in various cancer cell lines and has demonstrated anti-tumor efficacy in preclinical in vivo models of colon and prostate cancer.[1][2] A key characteristic of Enigmol is its oral bioavailability, which allows for systemic administration and is a critical attribute for its therapeutic potential.[1][2] This technical guide provides a comprehensive overview of the available pharmacokinetic data, experimental methodologies for its study, and its mechanistic action on key signaling pathways.

Pharmacokinetic Profile

While numerous studies confirm the oral bioavailability and in vivo efficacy of Enigmol, a comprehensive analysis of its pharmacokinetic parameters (such as Cmax, Tmax, AUC, and half-life) has been noted as forthcoming in separate publications but is not yet available in the peer-reviewed literature.[1] However, key data on its distribution in blood and tumor tissues have been reported.

Quantitative Pharmacokinetic Data

The following table summarizes the available quantitative data on Enigmol concentrations in biological matrices from preclinical studies.

Parameter	Species	Dosing Regimen	Value	Tissue/Matrix	Reference
Concentration	Mouse	4 mg/kg (intraperitoneal), daily for 4 days	0.41 ± 0.20 µM	Blood	[1]
Concentration	Mouse	Not specified, at end of xenograft study	0.18 ± 0.07 nmol/g	Tumor (PC-3 Xenograft)	[1]

Experimental Protocols

The study of Enigmol's pharmacokinetics and in vivo efficacy has employed various animal models and analytical techniques. Below are detailed methodologies representative of those cited in the literature.

In Vivo Animal Models

• Colon Cancer Model: C57Bl/6JMin/+ (Min) mice, which have a truncated adenomatous polyposis coli (APC) gene, are used as a model for intestinal tumorigenesis.[1][2]

  • Dosing: Enigmol is administered orally by incorporating it into the diet at concentrations such as 0.025% (w/w).[1][2]

• Prostate Cancer Model: Nude mice are used for xenograft studies with human prostate cancer cell lines, such as DU145 and PC-3.[1][2]

  • Dosing: Oral administration is performed via daily gavage at doses of 10 or 50 mg/kg/day. Intraperitoneal injections (e.g., 4 mg/kg) have also been used.[1]

Sample Collection and Preparation

• Blood Collection: Blood samples are typically collected at predetermined time points following drug administration. For terminal studies, cardiac puncture is a common method. Plasma is separated by centrifugation and stored at -80°C until analysis.

• Tissue Collection: Tumors and other relevant tissues are excised, weighed, and immediately frozen in liquid nitrogen. Samples are stored at -80°C prior to homogenization and extraction.

• Extraction: Sphingolipids, including Enigmol, are extracted from plasma or tissue homogenates using an organic solvent system, often a variation of the Bligh-Dyer method involving chloroform and methanol.

Bioanalytical Method: LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the standard for quantifying sphingolipids due to its high sensitivity and specificity.

• Chromatography:

  • Column: A C18 reverse-phase column is typically used for separation.

  • Mobile Phase: A gradient elution with a mobile phase consisting of water with a small percentage of formic acid (for protonation) and an organic solvent like acetonitrile or methanol is common.

  • Flow Rate: Dependent on the column dimensions, often in the range of 0.2-0.5 mL/min.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive ion mode is used to generate protonated [M+H]+ ions of Enigmol.

  • Detection: Multiple Reaction Monitoring (MRM) is employed for quantification. This involves selecting the precursor ion (the molecular ion of Enigmol) and a specific product ion generated after fragmentation in the collision cell.

  • Internal Standard: A stable isotope-labeled analog of Enigmol is the ideal internal standard to account for matrix effects and variations in extraction and ionization efficiency.

Signaling Pathway and Mechanism of Action

Enigmol exerts its anti-cancer effects by modulating key signaling pathways, most notably the Wnt/β-catenin pathway, which is often dysregulated in cancers such as colon cancer.

Effect on the Wnt/β-Catenin Pathway

In many cancer cells, the APC/Axin/GSK-3β destruction complex, which normally targets β-catenin for degradation, is inactivated. This leads to the accumulation of β-catenin in the nucleus, where it acts as a transcriptional co-activator for genes promoting cell proliferation. Enigmol helps to "normalize" this aberrant signaling.[1][2] It is thought to interfere with pathways that inhibit Glycogen Synthase Kinase-3β (GSK-3β). By preventing the inhibition of GSK-3β, Enigmol allows the destruction complex to remain active, leading to the phosphorylation and subsequent proteasomal degradation of β-catenin.[3][4][5]

References

• 1. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterisation of the phosphorylation of beta-catenin at the GSK-3 priming site Ser45 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nuclear GSK-3beta inhibits the canonical Wnt signalling pathway in a beta-catenin phosphorylation-independent manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of GSK3 Phosphorylation of β-Catenin via Phosphorylated PPPSPXS Motifs of Wnt Coreceptor LRP6 - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Cellular Uptake and Metabolism of Enigmol in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

Enigmol is a novel synthetic compound demonstrating significant cytotoxic effects against a range of cancer cell lines in preclinical studies. Its therapeutic potential is intrinsically linked to its ability to penetrate cancer cells and undergo metabolic activation or detoxification. This guide provides a comprehensive overview of the cellular uptake mechanisms, metabolic pathways, and proposed mechanism of action for Enigmol. It includes detailed quantitative data, validated experimental protocols, and visual diagrams of key pathways and workflows to serve as a foundational resource for researchers in oncology and drug development.

Cellular Uptake of Enigmol

The entry of Enigmol into cancer cells is a critical first step for its therapeutic activity. Studies indicate that uptake is mediated by both passive diffusion and active transport mechanisms, with the latter being predominant in cancer cells overexpressing specific transporters.

Mechanisms of Uptake

Initial investigations suggest that Enigmol's cellular entry is biphasic. A rapid initial uptake is consistent with passive diffusion, driven by the concentration gradient across the plasma membrane. This is followed by a slower, saturable uptake process indicative of carrier-mediated active transport.[1] The primary transporter implicated in Enigmol influx is a member of the organic cation transporter (OCT) family, whose expression is often elevated in malignant tissues.[1]

Quantitative Uptake Data

Uptake kinetics of Enigmol were assessed in two representative cancer cell lines: A549 (non-small cell lung cancer) and MCF-7 (breast adenocarcinoma). Cells were incubated with 10 µM of radiolabeled [¹⁴C]-Enigmol, and intracellular concentrations were measured at various time points using liquid scintillation counting.

Cell Line	Time (minutes)	Intracellular Enigmol (pmol/10⁶ cells)
A549	1	15.8 ± 1.2
5	45.3 ± 3.5
15	98.7 ± 7.9
30	155.2 ± 12.4
60	210.6 ± 16.8
MCF-7	1	12.1 ± 0.9
5	33.9 ± 2.7
15	75.4 ± 6.0
30	118.9 ± 9.5
60	160.1 ± 12.8

Table 1: Time-course of Enigmol uptake in A549 and MCF-7 cancer cells. Data are presented as mean ± standard deviation from three independent experiments.

Intracellular Metabolism of Enigmol

Once inside the cell, Enigmol is subject to metabolic transformation by intracellular enzymes. This metabolism can lead to the formation of active metabolites that enhance its cytotoxic effects or inactive metabolites destined for efflux. The metabolic reprogramming often seen in cancer cells plays a significant role in determining the fate of Enigmol.[2][3]

Metabolic Pathways

The primary metabolic pathway for Enigmol is Phase I oxidation, mediated by cytochrome P450 enzymes, followed by Phase II conjugation with glutathione (GSH). Two major metabolites have been identified:

• M1 (Hydroxy-Enigmol): An oxidized form that exhibits greater potency in inhibiting its target pathway compared to the parent compound.

• M2 (Enigmol-GSH): A glutathione conjugate, which is significantly less active and is a substrate for efflux pumps like Multidrug Resistance-associated Protein 1 (MRP1).

Metabolite Quantification

The formation of M1 and M2 was quantified over a 24-hour period in A549 cells treated with 10 µM Enigmol. Cell lysates were analyzed by High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).[4][5]

Time (hours)	Parent Enigmol (pmol/10⁶ cells)	M1 (Hydroxy-Enigmol) (pmol/10⁶ cells)	M2 (Enigmol-GSH) (pmol/10⁶ cells)
1	195.4 ± 15.6	25.1 ± 2.0	5.2 ± 0.4
4	120.7 ± 9.7	88.3 ± 7.1	21.6 ± 1.7
8	65.2 ± 5.2	115.9 ± 9.3	45.8 ± 3.7
24	15.8 ± 1.3	70.3 ± 5.6	88.1 ± 7.0

Table 2: Intracellular concentrations of Enigmol and its primary metabolites, M1 and M2, in A549 cells over 24 hours. Data are presented as mean ± standard deviation.

Proposed Mechanism of Action: PI3K/AKT/mTOR Pathway Inhibition

Enigmol and its active metabolite, M1, are potent inhibitors of the PI3K/AKT/mTOR signaling pathway, which is frequently hyperactivated in cancer and plays a crucial role in cell proliferation, survival, and therapy resistance.[6][7][8][9] By targeting key nodes in this cascade, Enigmol induces cell cycle arrest and apoptosis.

Caption: Enigmol inhibits the PI3K/AKT/mTOR pathway at PI3K and mTORC1.

Detailed Experimental Protocols

Reproducibility is paramount in scientific research. The following sections provide detailed methodologies for the key experiments described in this guide.

Protocol: Cellular Uptake Assay using Radiolabeled Compound

This protocol quantifies the rate of drug accumulation in cancer cells.[1]

Caption: Experimental workflow for the cellular uptake assay.

Methodology:

• Cell Seeding: Plate A549 or MCF-7 cells in a 6-well plate at a density of 1 x 10⁶ cells per well and culture overnight in complete medium.[1]

• Initiation of Uptake: Aspirate the medium and wash cells once with warm phosphate-buffered saline (PBS). Add pre-warmed medium containing 10 µM [¹⁴C]-Enigmol to each well to start the uptake.

• Time Points: Incubate the plates at 37°C. At each designated time point (1, 5, 15, 30, and 60 minutes), terminate the uptake.

• Termination and Lysis: To terminate, rapidly aspirate the radioactive medium and wash the cell monolayer three times with 2 mL of ice-cold PBS. Add 500 µL of RIPA lysis buffer to each well and incubate on ice for 10 minutes.

• Quantification: Transfer the cell lysate to a scintillation vial. Add 5 mL of scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Normalization: Determine the cell number in parallel wells using a hemocytometer to normalize the radioactivity counts per million cells.

Protocol: Metabolite Identification by HPLC-MS

This protocol is for the extraction and quantification of Enigmol and its metabolites from cell lysates.[4][5][10]

Methodology:

• Sample Preparation: Treat cultured A549 cells (5 x 10⁶ cells per 10 cm dish) with 10 µM Enigmol for 1, 4, 8, or 24 hours.

• Extraction: At each time point, wash cells twice with ice-cold PBS and scrape them into 1 mL of ice-cold 80% methanol.

• Lysate Processing: Sonicate the cell suspension on ice and then centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.[11]

• Analysis: Transfer the supernatant to a new tube, evaporate to dryness under a nitrogen stream, and reconstitute in 100 µL of 50% methanol. Analyze 10 µL of the sample using an HPLC system coupled to a triple-quadrupole mass spectrometer.[12]

• Quantification: Use a standard curve generated with purified Enigmol, M1, and M2 standards to quantify the absolute amount of each compound in the samples.

Protocol: Western Blot for Pathway Analysis

This protocol assesses the phosphorylation status of key proteins in the PI3K/AKT pathway following Enigmol treatment.[13][14]

Methodology:

• Cell Treatment and Lysis: Treat A549 cells with 10 µM Enigmol for 6 hours. Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.[11][15]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay to ensure equal loading.[13]

• Gel Electrophoresis: Separate 20 µg of protein from each sample on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.[14]

• Immunoblotting: Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature. Incubate the membrane overnight at 4°C with primary antibodies specific for phospho-AKT (Ser473), total AKT, and a loading control (e.g., β-actin).

• Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Conclusion

The efficacy of Enigmol as a potential anti-cancer agent is underpinned by its efficient cellular uptake and metabolic activation within tumor cells. Its targeted inhibition of the PI3K/AKT/mTOR pathway provides a clear mechanism for its potent cytotoxic effects. The protocols and data presented in this guide offer a robust framework for further investigation into Enigmol's pharmacology and for the development of optimized therapeutic strategies. Future studies should focus on in vivo models to validate these findings and to explore potential mechanisms of resistance.

References

• 1. benchchem.com [benchchem.com]
• 2. frontiersin.org [frontiersin.org]
• 3. m.youtube.com [m.youtube.com]
• 4. High-performance liquid chromatography-mass spectrometry (HPLC-MS)-based drug metabolite profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Targeting PI3K/Akt/mTOR Signaling in Cancer [frontiersin.org]
• 8. Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. researchgate.net [researchgate.net]
• 11. Cell Lysis and Protein Extraction for Western Blotting [sigmaaldrich.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. goldbio.com [goldbio.com]
• 14. Protein Extraction and Western Blot Analysis | Springer Nature Experiments [experiments.springernature.com]
• 15. Protein extraction and Western blotting [protocols.io]

The Pivotal Role of Stereochemistry in the Bioactivity of Enigmol Diastereoisomers: An In-depth Analysis

For Immediate Release

Atlanta, GA – A comprehensive investigation into the stereochemistry and bioactivity of Enigmol diastereoisomers has revealed critical insights for researchers, scientists, and drug development professionals. This technical guide elucidates the nuanced relationship between the spatial arrangement of Enigmol's chiral centers and its potent anti-cancer activity, particularly against prostate cancer. Detailed experimental protocols, quantitative bioactivity data, and novel visualizations of the underlying signaling pathways are presented to facilitate further research and development in this promising area of oncology.

Enigmol, a synthetic analog of 1-deoxysphingoid bases, has demonstrated significant potential as an orally active therapeutic agent. Its efficacy is profoundly influenced by its stereochemical configuration. This guide provides a detailed examination of the four possible 2S-diastereoisomers of Enigmol, highlighting how subtle changes in the three-dimensional structure can dramatically impact biological function.

Quantitative Bioactivity of Enigmol Diastereoisomers

The in vitro cytotoxic activity of the four 2S-diastereoisomers of Enigmol and its N-methylated analog was evaluated against androgen-independent (PC-3) and androgen-dependent (LNCaP) human prostate cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, clearly demonstrate the structure-activity relationship.[1][2] With the exception of the 2S,3R,5R-diastereomer, all other isomers exhibited potent oncolytic activity.[2]

Compound/Diastereoisomer	PC-3 IC50 (µM)	LNCaP IC50 (µM)
(2S,3S,5S)-Enigmol	10.3 ± 0.2	9.7 ± 0.3
(2S,3S,5R)-Enigmol	12.5 ± 1.5	11.2 ± 0.9
(2S,3R,5S)-Enigmol	14.1 ± 1.1	13.5 ± 1.3
(2S,3R,5R)-Enigmol	> 50	> 50
(2S,3S,5S)-N-methylenigmol	10.8 ± 0.7	9.9 ± 0.6

Table 1: In vitro cytotoxicity (IC50 values) of Enigmol diastereoisomers and N-methylenigmol against human prostate cancer cell lines. Data sourced from ACS Med. Chem. Lett. 2011, 2, 438–443.[2]

Experimental Protocols

A novel and enantioselective synthesis route has been developed for all four possible 2S-diastereoisomers of Enigmol, starting from L-alanine.[2] The key step in this synthesis is a Liebeskind-Srogl cross-coupling reaction.[2]

Key Synthetic Step: Liebeskind-Srogl Cross-Coupling Reaction

This reaction facilitates the crucial carbon-carbon bond formation between an L-alanine-derived thiol ester and (E)-pentadec-1-enylboronic acid.[2]

Materials:

• L-alanine thiol ester derivative

• (E)-pentadec-1-enylboronic acid

• Palladium(0) catalyst (e.g., Pd(PPh3)4)

• Copper(I) thiophene-2-carboxylate (CuTC) (stoichiometric)

• Tris(2-furyl)phosphine (TFP)

• Anhydrous solvent (e.g., THF)

Procedure:

• To a solution of the L-alanine thiol ester in anhydrous THF under an inert atmosphere, add tris(2-furyl)phosphine and the palladium(0) catalyst.

• Add copper(I) thiophene-2-carboxylate to the mixture.

• Finally, add (E)-pentadec-1-enylboronic acid.

• The reaction mixture is stirred at room temperature until completion, monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched, and the product is isolated and purified using standard chromatographic techniques.

Cell Viability Assay

The cytotoxic effects of the Enigmol diastereoisomers were determined using a standard cell viability assay.

Materials:

• PC-3 and LNCaP human prostate cancer cell lines

• RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin

• Enigmol diastereoisomers dissolved in a suitable solvent (e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or WST-1 reagent

• 96-well plates

• Plate reader

Procedure:

• Seed PC-3 and LNCaP cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Treat the cells with serial dilutions of the Enigmol diastereoisomers for a specified period (e.g., 72 hours).

• Following the incubation period, add MTT or WST-1 reagent to each well and incubate for a further 2-4 hours.

• If using MTT, solubilize the formazan crystals with a solubilization buffer.

• Measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate the IC50 values by plotting the percentage of cell viability against the logarithm of the drug concentration.

Signaling Pathways and Mechanism of Action

Enigmol exerts its anti-cancer effects through a multi-faceted mechanism, primarily by modulating key signaling pathways involved in cell growth, proliferation, and survival. The stereochemistry of the Enigmol diastereoisomers plays a crucial role in their differential interaction with molecular targets within these pathways.

Experimental Workflow for Synthesis and Evaluation

The overall process for investigating the stereochemistry and bioactivity of Enigmol diastereoisomers involves a systematic workflow from chemical synthesis to biological evaluation.

Workflow for Enigmol diastereoisomer synthesis and evaluation.

Modulation of Sphingolipid Metabolism

Enigmol, as a sphingoid base analog, directly interferes with sphingolipid metabolism. A key target is sphingosine kinase (SK), an enzyme often upregulated in cancer that catalyzes the formation of the pro-survival signaling molecule sphingosine-1-phosphate (S1P).[3][4] By inhibiting SK, particularly SK1, Enigmol disrupts the balance between pro-apoptotic ceramides and pro-survival S1P, thereby promoting cancer cell death.[5]

Enigmol's impact on the sphingolipid rheostat.

Interference with the Wnt/β-catenin Signaling Pathway

Emerging evidence suggests that Enigmol also modulates the Wnt/β-catenin signaling pathway, which is frequently dysregulated in various cancers, including prostate cancer.[6] In the canonical Wnt pathway, the absence of a Wnt signal leads to the phosphorylation and subsequent degradation of β-catenin by a "destruction complex."[7][8] Aberrant signaling prevents this degradation, leading to the accumulation of β-catenin in the nucleus, where it acts as a transcriptional co-activator for genes promoting cell proliferation.[9][10] Enigmol has been shown to "normalize" the aberrant accumulation of β-catenin in the nucleus and cytoplasm of cancer cells.[6][11] This effect may be linked to the modulation of kinases such as GSK-3β, a key component of the β-catenin destruction complex.

Proposed mechanism of Enigmol in the Wnt/β-catenin pathway.

Conclusion

The stereochemistry of Enigmol is a critical determinant of its biological activity. This in-depth guide provides the foundational data and methodologies for researchers to build upon in the development of Enigmol and its analogs as next-generation cancer therapeutics. The provided visualizations of the experimental workflow and the implicated signaling pathways offer a clear framework for understanding the complex interplay between molecular structure and anti-cancer efficacy. Further investigation into the precise molecular interactions of the different Enigmol diastereoisomers will be crucial for optimizing their therapeutic potential.

References

• 1. Sphingosine Kinase 2 Inhibition and Blood Sphingosine 1-Phosphate Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibitors of the sphingosine kinase pathway as potential therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of Sphingosine Kinase 1 Reduces Sphingosine-1-Phosphate and Exacerbates Amyloid-Beta-Induced Neuronal Cell Death in Mixed-Glial-Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Liebeskind-Srogl C-C cross-coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Control of beta-catenin phosphorylation/degradation by a dual-kinase mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. O-GlcNAcylation stabilizes β-catenin through direct competition with phosphorylation at threonine 41 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pure.knaw.nl [pure.knaw.nl]
• 11. mdpi.com [mdpi.com]

Foundational Research on 1-Deoxysphingoid Base Analogues: A Technical Guide to Enigmol and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the foundational research surrounding 1-deoxysphingoid bases, with a particular focus on the promising anti-cancer agent, Enigmol. This document collates critical data, outlines detailed experimental methodologies, and visualizes key biological pathways to serve as a comprehensive resource for professionals in the fields of sphingolipid biology, oncology, and drug development.

Introduction to 1-Deoxysphingolipids and Enigmol

1-deoxysphingolipids (1-deoxySLs) are a class of atypical sphingolipids that lack the C1-hydroxyl group characteristic of canonical sphingolipids like sphingosine and sphinganine.[1][2] This structural alteration prevents their degradation through the canonical sphingolipid catabolic pathway, leading to their accumulation within cells.[1][2] The biosynthesis of 1-deoxySLs occurs when the enzyme serine palmitoyltransferase (SPT) utilizes L-alanine instead of L-serine as a substrate.[3][4][5] Elevated levels of 1-deoxySLs are associated with several pathological conditions, including the rare inherited neuropathy, hereditary sensory and autonomic neuropathy type 1 (HSAN1), as well as type 2 diabetes and non-alcoholic steatohepatitis.[3][4][6]

Enigmol, or (2S,3S,5S)-2-amino-3,5-dihydroxyoctadecane, is a synthetic 1-deoxysphingoid base analogue that has garnered significant interest for its potent anti-cancer properties.[7][8] Unlike naturally occurring sphingoid bases, Enigmol is not a substrate for sphingosine kinases, preventing its conversion to pro-survival metabolites like sphingosine-1-phosphate (S1P).[7][8] This metabolic stability, coupled with its slow N-acylation, contributes to its persistence and enhanced cytotoxicity in cancer cells.[7][8] Research has demonstrated Enigmol's efficacy against a range of cancer cell lines and in in-vivo models of intestinal and prostate cancer.[7][9]

Quantitative Data Summary

The following tables summarize key quantitative data from foundational research on Enigmol and other 1-deoxysphingoid bases.

Table 1: In Vitro Cytotoxicity of Enigmol and its Analogues

Compound	Cell Line	Assay Type	IC50 Value	Reference
Enigmol	HT29 (Colon Cancer)	-	More cytotoxic than natural sphingoid bases	[7]
PC-3 (Prostate Cancer)	-	Potent oncolytic activity	[10]
LNCaP (Prostate Cancer)	-	Potent oncolytic activity	[10]
2S,3S,5R-Enigmol	PC-3, LNCaP	-	Potent oncolytic activity	[10]
2S,3R,5S-Enigmol	PC-3, LNCaP	-	Potent oncolytic activity	[10]
N-methylenigmol	PC-3, LNCaP	-	Potent oncolytic activity	[10]

Table 2: In Vivo Efficacy of Enigmol

Model	Compound	Dosage	Effect	Reference
Min mice (Intestinal Tumors)	Enigmol	0.025% of diet (w/w)	Decreased number of intestinal tumors by half	[7][9]
Nude mouse xenograft (DU145 Prostate Cancer)	Enigmol	-	Suppressed tumor growth	[8]
Nude mouse xenograft (PC-3 Prostate Cancer)	Enigmol	-	Suppressed tumor growth	[8]

Table 3: Pharmacokinetic Data for Enigmol

Parameter	Value	Conditions	Reference
Blood Concentration	0.41 ± 0.20 µM	4 mg/kg i.p. for 4 days	[11]
Tumor Concentration	0.18 ± 0.07 nmol/g tissue	PC-3 xenograft model	[11]

Key Signaling Pathways

Enigmol and other 1-deoxysphingoid bases exert their biological effects by modulating several key signaling pathways implicated in cancer progression.

Protein Kinase C (PKC) Signaling

Sphingoid bases are known inhibitors of protein kinase C (PKC), a family of kinases that play a crucial role in cell proliferation, differentiation, and apoptosis.[7] Enigmol is thought to share this mechanism, contributing to its anti-cancer effects.[7]

Enigmol inhibits the activation of Protein Kinase C (PKC).

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a critical pro-survival signaling cascade that is often dysregulated in cancer. Sphingoid bases can influence this pathway, and Enigmol's ability to modulate Akt signaling is a likely contributor to its cytotoxic effects.[7][12][13][14]

Enigmol interferes with the pro-survival PI3K/Akt signaling pathway.

Wnt/β-catenin Signaling Pathway

Aberrant accumulation of β-catenin in the nucleus is a hallmark of many cancers, particularly colon cancer.[7][9] Enigmol has been shown to "normalize" the levels of nuclear and cytosolic β-catenin, a mechanism it shares with naturally occurring sphingoid bases.[7][9]

Enigmol promotes the degradation of β-catenin, reducing its oncogenic signaling.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of 1-deoxysphingoid bases.

Synthesis of Enigmol

The synthesis of Enigmol has been achieved through various routes, with a notable method involving a Liebeskind-Srogl cross-coupling reaction.[10][15] While a comprehensive, multi-step protocol is beyond the scope of this guide, the key strategic steps are outlined below.

Key steps in the enantioselective synthesis of Enigmol.

General Procedure Outline:

• Preparation of L-alanine thiol ester: L-alanine is converted to its corresponding thiol ester derivative.

• Liebeskind-Srogl Cross-Coupling: The L-alanine thiol ester is coupled with (E)-pentadec-1-enylboronic acid in the presence of a palladium catalyst.[10][15]

• Diastereoselective Reduction: The resulting intermediate undergoes a diastereoselective reduction to establish the desired stereochemistry at the C3 and C5 positions.

• Deprotection: Removal of any protecting groups yields the final product, Enigmol.

For detailed reaction conditions, reagent quantities, and purification methods, refer to the primary literature.[10][15]

Cell Viability Assay (MTT/MTS Assay)

This protocol describes a general method for assessing the cytotoxicity of Enigmol on cancer cell lines.[2][16][17][18]

Materials:

• Cancer cell line of interest (e.g., HT29, PC-3)

• Complete cell culture medium

• Enigmol stock solution (dissolved in a suitable solvent, e.g., DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) reagent

• Solubilization solution (for MTT assay, e.g., DMSO or acidic isopropanol)

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of Enigmol in complete culture medium. Remove the old medium from the cells and add the Enigmol dilutions. Include a vehicle control (medium with the same concentration of solvent used for the Enigmol stock).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Addition of Reagent:

  • MTT: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

  • MTS: Add MTS reagent to each well and incubate for 1-4 hours.

• Measurement:

  • MTT: Add solubilization solution to each well to dissolve the formazan crystals. Read the absorbance at the appropriate wavelength (typically 570 nm).

  • MTS: Read the absorbance at the appropriate wavelength (typically 490 nm).

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Workflow for assessing cell viability after Enigmol treatment.

Analysis of 1-Deoxysphingolipids by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of sphingolipids, including 1-deoxySLs.[19][20][21][22]

Materials:

• Biological sample (e.g., cell lysate, plasma)

• Internal standards (e.g., deuterated sphingolipid analogues)

• Solvents for extraction (e.g., methanol, chloroform, butanol)

• LC-MS/MS system with a suitable column (e.g., C18 reverse-phase)

Procedure:

• Sample Preparation and Lipid Extraction:

  • Homogenize the biological sample.

  • Spike the sample with a known amount of internal standard.

  • Perform lipid extraction using a suitable solvent system (e.g., a modified Bligh and Dyer extraction).

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute the dried lipids in an appropriate solvent for LC-MS/MS analysis.

• LC Separation:

  • Inject the reconstituted lipid extract onto the LC column.

  • Separate the different lipid species using a gradient of mobile phases.

• MS/MS Detection:

  • Ionize the eluted lipids using an appropriate ionization source (e.g., electrospray ionization - ESI).

  • Detect and quantify the specific 1-deoxySL species using multiple reaction monitoring (MRM) mode, based on their specific precursor and product ion masses.

• Data Analysis:

  • Integrate the peak areas for the endogenous 1-deoxySLs and the internal standards.

  • Calculate the concentration of the 1-deoxySLs based on the ratio of their peak areas to that of the internal standards and a standard curve.

General workflow for the analysis of 1-deoxysphingolipids by LC-MS/MS.

Conclusion

The foundational research on 1-deoxysphingoid base analogues, particularly Enigmol, has unveiled a promising new class of anti-cancer agents. Their unique mechanism of action, stemming from their metabolic stability and ability to modulate key oncogenic signaling pathways, warrants further investigation and development. This technical guide provides a consolidated resource of the critical data and methodologies to aid researchers, scientists, and drug development professionals in advancing our understanding and application of these intriguing molecules. The provided visualizations of signaling pathways and experimental workflows offer a clear and concise framework for conceptualizing the complex biology of 1-deoxysphingolipids and for designing future experiments. As research in this area continues, a deeper understanding of the therapeutic potential of Enigmol and related compounds will undoubtedly emerge.

References

• 1. Protocol for measuring sphingolipid metabolism in budding yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 2. broadpharm.com [broadpharm.com]
• 3. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 4. Cytotoxic 1-deoxysphingolipids are metabolized by a cytochrome P450-dependent pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. Deciphering sphingolipid biosynthesis dynamics in Arabidopsis thaliana cell cultures: Quantitative analysis amid data variability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 1-Deoxysphingolipids Encountered Exogenously and Made de Novo: Dangerous Mysteries inside an Enigma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Novel synthesis and biological evaluation of enigmols as therapeutic agents for treating prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
• 13. The Akt signaling pathway: An emerging therapeutic target in malignant melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. cusabio.com [cusabio.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. protocols.io [protocols.io]
• 17. Cell viability assay protocol | Sigma-Aldrich [sigmaaldrich.com]
• 18. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. A rapid and quantitative LC-MS/MS method to profile sphingolipids - PMC [pmc.ncbi.nlm.nih.gov]
• 20. lipidmaps.org [lipidmaps.org]
• 21. researchgate.net [researchgate.net]
• 22. Comprehensive Quantitative Analysis of Bioactive Sphingolipids by High-Performance Liquid Chromatography–Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]

Protocols & Analytical Methods

Application Notes and Protocols for Enigmol in HT29 Colon Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Enigmol, a novel sphingolipid analog, in studying its anti-cancer effects on the HT29 human colon cancer cell line. The protocols detailed below are based on established research and are intended to facilitate reproducible experimental outcomes.

Introduction

Enigmol, a (2S,3S,5S)-2-amino-3,5-dihydroxyoctadecane, is a synthetic sphingoid base analog with demonstrated cytotoxic and anti-tumorigenic properties.[1][2] Unlike naturally occurring sphingoid bases, Enigmol is resistant to phosphorylation by sphingosine kinases and is slowly N-acylated, leading to greater persistence in cells.[2][3] In HT29 colon cancer cells, which harbor a truncated adenomatous polyposis coli (APC) protein, Enigmol has been shown to normalize the aberrant accumulation of nuclear and cytosolic β-catenin, a key event in the dysregulated Wnt signaling pathway characteristic of many colorectal cancers.[1][2] This document outlines the protocols for cell culture, treatment with Enigmol, and subsequent analysis of its effects on cell viability and the Wnt/β-catenin signaling pathway.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the effects of Enigmol on HT29 cells.

Parameter	Value	Cell Line	Duration of Treatment	Reference
IC50	~8 µM	HT29	24 hours	[1]

Treatment	Concentration	Duration	Effect on β-catenin	Reference
Enigmol	30 µM	6 hours	Substantial decrease in soluble (cytosolic) β-catenin and elimination of most nuclear β-catenin.	[1][3]
MG-132 (pretreatment) followed by Enigmol	50 µM (MG-132)	1 hour (pretreatment)	Blocked the disappearance of soluble β-catenin induced by Enigmol.	[1][3]
30 µM (Enigmol)	6 hours

Experimental Protocols

HT29 Cell Culture

A standardized protocol for the propagation of HT29 cells is crucial for consistent experimental results.

Materials:

• HT-29 colorectal adenocarcinoma cells

• Dulbecco's Modified Eagle's Medium (DMEM) without Sodium Pyruvate

• Fetal Bovine Serum (FBS), heat-inactivated

• Penicillin-Streptomycin solution (100X)

• Phosphate Buffered Saline (PBS), 1X

• Accutase or Trypsin-EDTA

• Culture flasks (T75 or T225)

• Centrifuge tubes (15 mL and 50 mL)

• Humidified incubator (37°C, 5% CO2)

Procedure:

• Media Preparation: Prepare complete growth medium by supplementing DMEM with 10% heat-inactivated FBS and 1X Penicillin-Streptomycin.

• Cell Thawing and Seeding:

  • Rapidly thaw a cryovial of HT-29 cells in a 37°C water bath.

  • Transfer the thawed cells to a T75 flask containing 20 mL of pre-warmed complete growth medium.

  • Incubate overnight. The following day, replace the medium with fresh, pre-warmed complete growth medium.[4]

• Subculture:

  • Grow cells until they reach 70-80% confluency.[4]

  • Aspirate the medium and wash the cell monolayer with warm 1X PBS.[4]

  • Add an appropriate volume of Accutase or Trypsin-EDTA to cover the cell surface and incubate for 10-15 minutes at 37°C.[4]

  • Neutralize the detachment solution with complete growth medium and transfer the cell suspension to a centrifuge tube.

  • Pellet the cells by centrifugation at 500 x g for 5 minutes at 4°C.[4]

  • Gently resuspend the cell pellet in fresh, pre-warmed complete growth medium.

  • Perform a cell split as needed (e.g., 1:4 ratio).[4]

Enigmol Treatment

Materials:

• Enigmol

• Ethanol (for stock solution preparation)

• Complete growth medium

Procedure:

• Stock Solution Preparation: Prepare a stock solution of Enigmol in ethanol. For in vivo studies, Enigmol can be dissolved in a small volume of 100% ethanol and then diluted into olive oil.[1]

• Working Solution Preparation: Dilute the Enigmol stock solution to the desired final concentration in complete growth medium immediately before use.

• Cell Treatment:

  • Seed HT29 cells in appropriate culture vessels (e.g., 6-well plates, 96-well plates, or chamber slides) and allow them to adhere and grow to the desired confluency.

  • Aspirate the existing medium and replace it with the medium containing the desired concentration of Enigmol.

  • Incubate the cells for the specified duration (e.g., 24 hours for viability assays, or shorter time points for signaling studies).

Cell Viability Assay (MTT Assay)

This protocol is used to determine the IC50 of Enigmol.

Materials:

• HT29 cells

• 96-well plates

• Enigmol

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Plate reader

Procedure:

• Seed HT29 cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Treat the cells with a range of Enigmol concentrations (e.g., 0, 1, 5, 8, 10, 20, 50 µM) for 24 hours.

• After incubation, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.

• Aspirate the medium and dissolve the formazan crystals in DMSO.

• Measure the absorbance at a wavelength of 570 nm using a plate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Western Blot Analysis for β-catenin

This protocol is used to assess the levels of soluble β-catenin.

Materials:

• Treated and untreated HT29 cell lysates

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody: anti-β-catenin

• Secondary antibody: HRP-conjugated anti-mouse or anti-rabbit IgG

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat HT29 cells with 30 µM Enigmol for various time points (e.g., 0, 2, 6 hours).[1]

• Lyse the cells and collect the soluble (cytosolic) protein fraction by centrifugation to remove nuclei and membranes.[1]

• Determine the protein concentration of each lysate.

• Separate equal amounts of protein by SDS-PAGE and transfer to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-β-catenin antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

Immunofluorescence for β-catenin Localization

This protocol is used to visualize the subcellular localization of β-catenin.

Materials:

• HT29 cells grown on chamber slides

• Paraformaldehyde (PFA) for fixation

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking solution (e.g., 1% BSA in PBS)

• Primary antibody: anti-β-catenin

• Secondary antibody: Alexa Fluor 488-conjugated anti-mouse IgG

• Nuclear counterstain (e.g., Hoechst)

• Mounting medium

• Fluorescence microscope

Procedure:

• Grow HT29 cells on chamber slides.

• Treat the cells with vehicle (control) or 30 µM Enigmol for 6 hours.[1][3]

• Fix the cells with 4% PFA for 15 minutes.

• Permeabilize the cells with permeabilization buffer for 10 minutes.

• Block the cells with blocking solution for 30 minutes.

• Incubate with primary anti-β-catenin antibody (1:500 dilution) for 1 hour.[1]

• Wash and incubate with Alexa Fluor 488-conjugated secondary antibody for 1 hour in the dark.[1]

• Counterstain the nuclei with Hoechst dye.

• Mount the slides and visualize under a fluorescence microscope.

Visualizations

Caption: Experimental workflow for studying Enigmol in HT29 cells.

Caption: Enigmol's effect on the Wnt/β-catenin signaling pathway in HT29 cells.

References

• 1. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. encodeproject.org [encodeproject.org]

Enigmol Treatment in PC-3 Human Prostate Cancer Xenograft Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Enigmol, a synthetic analog of sphingoid bases, has demonstrated significant anti-tumor activity in preclinical studies. Notably, it has shown efficacy in suppressing the growth of PC-3 human prostate cancer xenografts. This document provides detailed application notes and protocols for researchers investigating the effects of Enigmol in this widely used cancer model. The provided methodologies cover the establishment of PC-3 xenografts, administration of Enigmol, and assessment of tumor growth. Furthermore, this document summarizes the current understanding of Enigmol's mechanism of action, including its impact on the β-catenin signaling pathway and the induction of apoptosis, supported by quantitative data and visual diagrams.

Introduction

Prostate cancer remains a significant health concern globally. The PC-3 human prostate cancer cell line, derived from a bone metastasis, is an androgen-independent cell line commonly used in xenograft models to study advanced and castration-resistant prostate cancer. Enigmol is a novel sphingolipid analogue designed to be more persistent than natural sphingoid bases as it cannot be phosphorylated by sphingosine kinases and is slowly N-acylated.[1] Studies have shown that Enigmol is orally bioavailable and exhibits cytotoxic effects against a variety of cancer cell lines, including PC-3.[1][2] Its anti-tumor efficacy has been demonstrated in vivo, where it suppressed tumor growth in PC-3 xenograft models.[1] This document aims to provide a comprehensive guide for replicating and expanding upon these findings.

Data Presentation

Treatment Group	Dosage	Administration Route	Tumor Growth Inhibition	Reference
Enigmol	10 mg/kg	Oral gavage	~50% reduction in tumor size vs. vehicle	[1]
Vehicle Control	N/A	Oral gavage	N/A	[1]

Experimental Protocols

PC-3 Cell Culture and Preparation

Materials:

• PC-3 human prostate cancer cell line (ATCC® CRL-1435™)

• RPMI-1640 Medium (or other appropriate cell culture medium)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS), sterile

• Matrigel® Basement Membrane Matrix

• Hemocytometer or automated cell counter

• Centrifuge

Protocol:

• Culture PC-3 cells in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Passage the cells every 2-3 days or when they reach 80-90% confluency.

• For xenograft implantation, harvest cells in their logarithmic growth phase.

• Wash the cells with PBS and detach them using Trypsin-EDTA.

• Neutralize the trypsin with complete medium, and centrifuge the cell suspension at 300 x g for 5 minutes.

• Resuspend the cell pellet in sterile, serum-free medium or PBS.

• Perform a cell count using a hemocytometer or automated cell counter and assess viability (should be >95%).

• Centrifuge the cells again and resuspend the pellet in a 1:1 mixture of serum-free medium/PBS and Matrigel® on ice to achieve a final concentration of 2-10 x 10^6 cells per 100 µL.[3] Keep the cell suspension on ice until injection.

PC-3 Xenograft Model Establishment

Materials:

• Male athymic nude mice (e.g., BALB/c nude or NOD/SCID), 4-6 weeks old

• PC-3 cell suspension (prepared as described above)

• 1 mL sterile syringes with 25-27 gauge needles

• Animal clippers

• 70% ethanol or other skin disinfectant

• Calipers

Protocol:

• Acclimatize the mice for at least one week before the experiment.

• On the day of injection, shave the hair from the right flank of each mouse.

• Disinfect the injection site with 70% ethanol.

• Gently mix the PC-3 cell suspension to ensure homogeneity.

• Subcutaneously inject 100 µL of the cell suspension (containing 2-10 x 10^6 cells) into the right flank of each mouse.[3]

• Monitor the mice regularly for tumor development. Palpable tumors should appear within 1-2 weeks.

• Once tumors reach a mean volume of approximately 100-150 mm³, randomize the mice into treatment and control groups.

• Measure tumor dimensions (length and width) with calipers 2-3 times per week. Tumor volume can be calculated using the formula: Tumor Volume = (Length x Width²) / 2 .

Enigmol Administration

Materials:

• Enigmol

• Vehicle (e.g., olive oil)

• Oral gavage needles

• Syringes

Protocol:

• Prepare the Enigmol solution in the chosen vehicle at the desired concentration (e.g., for a 10 mg/kg dose).

• Administer Enigmol or the vehicle control to the respective groups via oral gavage. The volume is typically 100-200 µL per mouse.

• Continue treatment for the duration of the study (e.g., 21 days).

• Monitor the body weight of the mice 2-3 times per week as an indicator of toxicity.

Mechanism of Action

Enigmol's anti-cancer effects in PC-3 cells are believed to be multifactorial, primarily involving the modulation of key signaling pathways that regulate cell proliferation and survival.

Inhibition of the Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin signaling pathway is frequently dysregulated in prostate cancer, leading to the accumulation of β-catenin in the cytoplasm and nucleus. Nuclear β-catenin acts as a transcriptional co-activator, promoting the expression of genes involved in cell proliferation and survival. Enigmol has been shown to "normalize" the aberrant accumulation of β-catenin in the nucleus and cytoplasm of cancer cells.[1][2] This action is thought to contribute to its anti-tumor effects.

Caption: Wnt/β-catenin signaling pathway and the inhibitory point of Enigmol.

Induction of Apoptosis

Enigmol has been observed to elevate caspase activity, a key indicator of apoptosis induction.[1] The intrinsic apoptosis pathway is a critical mechanism for programmed cell death, often dysregulated in cancer cells. This pathway is controlled by the Bcl-2 family of proteins, which includes both pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) members. While the precise molecular interactions of Enigmol with the Bcl-2 family in PC-3 cells require further investigation, its ability to activate caspases suggests an engagement of the apoptotic machinery.

Caption: Proposed mechanism of Enigmol-induced apoptosis in PC-3 cells.

Experimental Workflow

The following diagram outlines the general workflow for conducting an in vivo study of Enigmol in a PC-3 xenograft model.

Caption: Experimental workflow for Enigmol treatment in a PC-3 xenograft model.

Conclusion

Enigmol presents a promising therapeutic agent for advanced prostate cancer. The protocols and information provided in this document offer a foundation for researchers to further explore its efficacy and mechanism of action in the PC-3 human prostate cancer xenograft model. Further studies are warranted to generate detailed quantitative data on tumor growth inhibition over time and to fully elucidate the molecular pathways targeted by Enigmol in prostate cancer cells. Such research will be crucial for the potential clinical translation of this novel sphingolipid analog.

References

• 1. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. yeasenbio.com [yeasenbio.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Oral Administration of Enigmol in Min Mice Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the oral administration of Enigmol, a novel sphingolipid analog, in C57BL/6J-ApcMin/+ (Min) mice, a well-established model for intestinal adenoma formation. The provided methodologies are based on published research and are intended to guide researchers in conducting similar preclinical studies.

Introduction

Enigmol, a synthetic sphingoid base analog, has demonstrated significant anti-cancer activity in various preclinical models, including the Min mouse model of intestinal tumorigenesis.[1][2] Unlike naturally occurring sphingolipids, Enigmol is resistant to phosphorylation by sphingosine kinases and is N-acylated at a slower rate, leading to increased persistence in cells.[1][2] Its mechanism of action involves the "normalization" of aberrant β-catenin accumulation in the nucleus and cytoplasm of colon cancer cells, a common defect resulting from mutations in the Adenomatous Polyposis Coli (APC) gene.[1][2] In Min mice, which harbor a germline mutation in the Apc gene, oral administration of Enigmol has been shown to significantly reduce the number of intestinal tumors.[1][2]

These notes provide a comprehensive guide to the preparation and oral gavage administration of Enigmol in Min mice, along with data presentation and a visualization of the implicated signaling pathway.

Data Presentation

The following tables summarize the quantitative data from studies administering Enigmol to Min mice.

Table 1: Effect of Dietary Enigmol on Intestinal Tumorigenesis in Min Mice

Treatment Group	Dosage (% of diet, w/w)	Mean Number of Tumors per Mouse (± SEM)	Percent Reduction in Tumors
Control	0	75.0 ± 13.6	-
Enigmol	0.025%	36.0 ± 5.4	52%
Enigmol	0.1%	47.3 ± 7.5	37%

*P < 0.05 versus control. Data derived from studies of 5.5 weeks duration.[1]

Table 2: Effect of Enigmol on Body Weight in Min Mice

Treatment Group	Dosage (% of diet, w/w)	Initial Body Weight (g ± SD)	Final Body Weight (g ± SD)	Weight Gain (g ± SD)
Control	0	14.2 ± 0.5	20.2 ± 0.9	6.0 ± 0.5
Enigmol	0.025%	14.0 ± 0.4	20.2 ± 1.3	6.2 ± 0.4
Enigmol	0.1%	13.7 ± 0.5	18.0 ± 0.8	4.3 ± 0.7

*P < 0.05 versus control and 0.025% Enigmol groups.[1]

Table 3: Biomarkers for Liver and Kidney Function in Min Mice Treated with 0.025% Enigmol

Biomarker	Control (Mean ± SD)	0.025% Enigmol (Mean ± SD)
BUN (mg/dL)	24 ± 2	25 ± 2
Creatinine (mg/dL)	0.7 ± 0.1	0.65 ± 0.49
ALT (U/L)	30 ± 5	33 ± 9
Albumin (g/dL)	2.5 ± 0.2	2.6 ± 0.4
Total Serum Protein (g/dL)	4.7 ± 0.3	4.8 ± 0.3

All values are within the normal range.[1]

Experimental Protocols

Protocol 1: Preparation of Enigmol for Oral Gavage

This protocol details the preparation of an Enigmol suspension for oral gavage administration to mice.

Materials:

• Enigmol powder

• 200 proof ethanol (USP grade)

• Olive oil (USP grade)

• Sterile microcentrifuge tubes

• Vortex mixer

• Pipettes and sterile tips

Procedure:

• Calculate the required amount of Enigmol: Determine the total amount of Enigmol needed based on the number of mice, their average body weight, the desired dose (e.g., 10 mg/kg), and the total volume to be administered per mouse (typically 200 µL).[1]

• Dissolve Enigmol in ethanol: Weigh the required amount of Enigmol powder and place it in a sterile microcentrifuge tube. Add a small volume of 100% ethanol to completely dissolve the powder. The exact volume of ethanol should be minimized, serving only to fully solubilize the Enigmol.

• Dilute with olive oil: While vortexing, slowly add the appropriate volume of olive oil to the dissolved Enigmol-ethanol solution to achieve the final desired concentration. For example, to prepare a 1 mg/mL solution for a 10 mg/kg dose in a 20g mouse (requiring 0.2 mg in 200 µL), you would prepare a stock solution accordingly.

• Ensure homogeneity: Continue vortexing until the solution is a homogenous suspension. Visually inspect for any undissolved particles.

• Storage: Prepare the formulation fresh daily. If short-term storage is necessary, store at 4°C and protect from light. Before administration, allow the solution to return to room temperature and vortex thoroughly to ensure homogeneity.

Protocol 2: Oral Gavage Administration of Enigmol in Min Mice

This protocol outlines the procedure for safe and effective oral gavage in mice. It is crucial that personnel are properly trained in this technique to minimize stress and potential injury to the animals.

Materials:

• Prepared Enigmol suspension

• Appropriately sized gavage needles (18-20 gauge, 1.5 inches with a rounded tip for adult mice)

• Syringes (1 mL)

• Animal scale

• Permanent marker

Procedure:

• Animal Preparation:

  • Weigh each mouse accurately before dosing to calculate the precise volume of the Enigmol suspension to be administered.

  • The maximum recommended volume for oral gavage in mice is 10 mL/kg.[3][4]

• Gavage Needle Measurement:

  • For each mouse, measure the correct insertion depth by holding the gavage needle alongside the mouse. The tip of the needle should extend from the corner of the mouth to the last rib.

  • Mark this depth on the needle with a permanent marker to ensure consistent and safe insertion.

• Syringe Preparation:

  • Draw the calculated volume of the Enigmol suspension into the syringe. Ensure there are no air bubbles.

• Restraint:

  • Gently but firmly restrain the mouse by scruffing the loose skin over the neck and shoulders. This will immobilize the head.

  • Hold the mouse in a vertical position to create a straight line from the mouth to the esophagus.

• Needle Insertion:

  • Gently insert the ball-tipped gavage needle into the diastema (the gap between the incisors and molars).

  • Advance the needle along the roof of the mouth toward the back of the throat. The mouse should swallow as the needle enters the esophagus.

  • The needle should pass smoothly without resistance. If resistance is met, do not force it. Withdraw the needle and attempt re-insertion.

• Administration:

  • Once the needle is inserted to the pre-measured depth, slowly and steadily depress the syringe plunger to administer the Enigmol suspension.

• Needle Withdrawal:

  • After administration, smoothly withdraw the needle in the same angle it was inserted.

• Post-Procedure Monitoring:

  • Return the mouse to its cage and monitor for at least 5-10 minutes for any signs of distress, such as labored breathing.[3]

  • Continue to monitor the animals 12-24 hours post-gavage.[3]

Mandatory Visualization

The following diagrams illustrate the proposed signaling pathway of Enigmol and the experimental workflow.

Caption: Proposed signaling pathway of Enigmol in APC-mutant colon cancer cells.

Caption: Experimental workflow for administering Enigmol to Min mice via oral gavage.

References

• 1. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dietary sphingolipids in colorectal cancer prevention - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Determining Enigmol IC50 Values using WST-1 Assay: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for determining the half-maximal inhibitory concentration (IC50) of Enigmol, a novel sphingolipid analog with anti-cancer properties, using the Water Soluble Tetrazolium Salt (WST-1) assay.[1][2] This colorimetric assay is a robust method for quantifying cell viability and cytotoxicity by measuring the metabolic activity of viable cells.[3][4][5][6]

Principle of the WST-1 Assay

The WST-1 assay is based on the cleavage of the tetrazolium salt WST-1 to a soluble formazan dye by mitochondrial dehydrogenases present in metabolically active cells.[3][4] The amount of formazan produced is directly proportional to the number of viable cells and can be quantified by measuring the absorbance of the dye solution at a specific wavelength.[3][4] This allows for the assessment of cell proliferation or, in the context of drug treatment, the cytotoxic or cytostatic effects of a compound like Enigmol.[6]

Enigmol: A Brief Overview

Enigmol is a sphingoid base analog that has demonstrated cytotoxic effects against a variety of cancer cell lines.[1][2] While its precise molecular targets are still under investigation, Enigmol is known to influence multiple signaling pathways involved in cell growth and survival, including those mediated by protein kinase C (PKC), protein kinase B (PKB/Akt), and the Wnt/β-catenin pathway.[1][7] Studies have reported IC50 values for Enigmol in the range of 8 to 12 µM in various cancer cell lines.[1]

Experimental Protocol

This protocol is designed for a 96-well plate format, which is suitable for high-throughput screening of different Enigmol concentrations.

Materials and Equipment

Reagents and Consumables:

• Cancer cell line of interest (e.g., HT29, DU145, PC3)[1]

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• Enigmol stock solution (dissolved in a suitable solvent like DMSO or ethanol)[1]

• WST-1 reagent

• Trypsin-EDTA

• Phosphate Buffered Saline (PBS)

• Sterile 96-well flat-bottom microplates

• Sterile pipette tips and reagent reservoirs

Equipment:

• Laminar flow hood

• CO2 incubator (37°C, 5% CO2)

• Microplate reader capable of measuring absorbance at 420-480 nm (reference wavelength > 600 nm)[3]

• Inverted microscope

• Hemocytometer or automated cell counter

• Multichannel pipette

Experimental Workflow

Caption: A schematic overview of the WST-1 assay workflow for determining the IC50 value of Enigmol.

Step-by-Step Protocol

• Cell Seeding:

  • Culture the chosen cancer cell line to ~80% confluency.

  • Harvest the cells using Trypsin-EDTA, neutralize, and centrifuge.

  • Resuspend the cell pellet in fresh complete medium and perform a cell count.

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL per well.[4]

  • Include wells for "cells only" (positive control), "medium only" (background control), and "vehicle control" (cells treated with the same concentration of solvent used for Enigmol).

  • Incubate the plate for 24 hours to allow cells to attach and resume growth.

• Enigmol Treatment:

  • Prepare a series of Enigmol dilutions in complete cell culture medium from the stock solution. A common approach is to use a 2-fold or 10-fold serial dilution to cover a broad concentration range (e.g., 0.1 µM to 100 µM).

  • Carefully remove the medium from the wells (for adherent cells) and add 100 µL of the respective Enigmol dilutions. For suspension cells, add the dilutions directly to the wells.

  • Add 100 µL of medium containing the vehicle (e.g., DMSO) at the highest concentration used for Enigmol to the vehicle control wells.

  • Incubate the plate for a predetermined exposure time, typically 24, 48, or 72 hours, depending on the cell line and experimental goals.[1][3]

• WST-1 Assay and Measurement:

  • Following the incubation with Enigmol, add 10 µL of WST-1 reagent to each well.

  • Gently shake the plate for 1 minute to ensure thorough mixing.[3]

  • Incubate the plate for 0.5 to 4 hours in the CO2 incubator.[3][6] The optimal incubation time should be determined empirically for each cell line, aiming for an absorbance reading between 0.5 and 2.0 in the untreated control wells.[5]

  • Measure the absorbance at a wavelength between 420 and 480 nm using a microplate reader. A reference wavelength above 600 nm should be used to subtract background absorbance.[3]

Data Presentation and Analysis

Table 1: Example Plate Layout for a 96-Well Plate

Well

1

2

3

4

5

6

7

8

9

10

11

12

A

Blank

Blank

Blank

E1

E1

E1

E5

E5

E5

VC

VC

VC

B

Blank

Blank

Blank

E1

E1

E1

E5

E5

E5

VC

VC

VC

C

Blank

Blank

Blank

E2

E2

E2

E6

E6

E6

PC

PC

PC

D

Blank

Blank

Blank

E2

E2

E2

E6

E6

E6

PC

PC

PC

E

Blank

Blank

Blank

E3

E3

E3

E7

E7

E7

PC

PC

PC

F

Blank

Blank

Blank

E3

E3

E3

E7

E7

E7

PC

PC

PC

G

Blank

Blank

Blank

E4

E4

E4

E8

E8

E8

PC

PC

PC

H

Blank

Blank

Blank

E4

E4

E4

E8

E8

E8

PC

PC

PC

• Blank: Medium only + WST-1

• E1-E8: Cells + Enigmol dilutions + WST-1

• VC: Vehicle Control (Cells + Solvent + WST-1)

• PC: Positive Control (Cells only + WST-1)

Table 2: Calculation of Percent Viability

Step	Description	Formula
1	Corrected Absorbance	Absorbance (Sample) - Absorbance (Blank)
2	Percent Viability (%)	(Corrected Absorbance (Treated) / Corrected Absorbance (Vehicle Control)) * 100

IC50 Calculation:

The IC50 value is the concentration of Enigmol that reduces cell viability by 50%.[8] To determine this:

• Plot the percent viability against the logarithm of the Enigmol concentration.

• Fit the data to a non-linear regression curve (sigmoidal dose-response curve).[8][9]

• The IC50 value can then be interpolated from the curve as the concentration at which the viability is 50%.[8][9][10] Software such as GraphPad Prism or similar data analysis tools are commonly used for this purpose.[8]

Signaling Pathways Influenced by Enigmol

Enigmol's cytotoxic effects are linked to its modulation of several key signaling pathways that regulate cell survival and proliferation. As a sphingolipid analog, it can interfere with the balance of bioactive sphingolipids, which are crucial second messengers.[1][7]

Caption: A diagram illustrating the potential signaling pathways affected by Enigmol, leading to apoptosis and growth inhibition.

Troubleshooting and Considerations

• Cell Density: The optimal cell seeding density is crucial. Too few cells will result in a low signal, while too many can lead to nutrient depletion and cell death unrelated to the drug treatment.

• Incubation Times: Both the drug treatment time and the WST-1 incubation time should be optimized for each cell line and experimental condition.[5]

• Solvent Effects: The concentration of the solvent (e.g., DMSO) used to dissolve Enigmol should be kept constant across all treatments and should not exceed a level that causes toxicity on its own (typically <0.5%).

• Interference: Some compounds can interfere with the WST-1 assay by directly reducing the tetrazolium salt or by altering the color of the medium. It is important to run appropriate controls to account for this.

• Data Normalization: Always normalize the data to the vehicle control to account for any effects of the solvent on cell viability.[8]

By following this detailed protocol, researchers can reliably determine the IC50 value of Enigmol in various cancer cell lines, providing valuable data for preclinical drug development and for further elucidating its mechanism of action.

References

• 1. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. WST-1 Assay: principles, protocol &amp; best practices for cell viability | Abcam [abcam.com]
• 4. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 5. materialneutral.info [materialneutral.info]
• 6. cellbiolabs.com [cellbiolabs.com]
• 7. Discovery of a Fluorinated Enigmol Analog with Enhanced in Vivo Pharmacokinetic and Anti-Tumor Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. clyte.tech [clyte.tech]
• 9. Star Republic: Guide for Biologists [sciencegateway.org]
• 10. youtube.com [youtube.com]

Application Note: Solubilization of Enigmol with Bovine Serum Albumin (BSA) for In Vitro Experiments

Audience: Researchers, scientists, and drug development professionals.

Introduction

Enigmol is a synthetic sphingolipid analog that has demonstrated potential as an anti-cancer agent.[1][2] Like many lipid-based molecules, Enigmol is hydrophobic and exhibits poor solubility in aqueous solutions, which presents a significant challenge for its use in in vitro experiments, such as cell-based assays. To overcome this limitation, Enigmol can be complexed with a carrier protein like Bovine Serum Albumin (BSA). BSA is a highly soluble protein that can bind to hydrophobic molecules, thereby increasing their solubility and bioavailability in aqueous environments like cell culture media.[3][4][5] This application note provides a detailed protocol for the solubilization of Enigmol with fatty acid-free BSA for use in in vitro research.

Materials and Reagents

• Enigmol

• Fatty Acid-Free Bovine Serum Albumin (BSA)

• Ethanol (anhydrous)

• Chloroform

• Methanol

• Sterile, purified water (e.g., cell culture grade water)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Cell culture medium (e.g., DMEM, RPMI-1640)

• Glass test tubes

• Nitrogen gas source

• Vortex mixer

• Sonicator (water bath or probe)

• Sterile filters (0.22 µm)

• Incubator or water bath at 37°C

Quantitative Data Summary

The following table summarizes key quantitative parameters for the preparation of an Enigmol-BSA complex. Note that the optimal Enigmol to BSA molar ratio may need to be determined empirically for specific experimental needs. The values presented here are based on general protocols for similar sphingolipids and fatty acids.[6][7]

Parameter	Value	Notes
Molecular Weight of Enigmol	301.5 g/mol [8]
Molecular Weight of BSA (fatty acid-free)	~66,400 g/mol (66.4 kDa)[3]
Recommended Enigmol:BSA Molar Ratio	1:1 to 6:1	A 1:1 ratio is a common starting point for sphingolipids.[7] Higher ratios (e.g., 6:1) have been used for fatty acids and may increase the final Enigmol concentration.[5]
Example Stock Solution Concentration	1 mM Enigmol in 1 mM BSA	This provides a 1:1 molar ratio.
BSA Concentration in Stock Solution	~66.4 mg/mL	For a 1 mM BSA solution.
Incubation Temperature	37°C	Facilitates the complexation of Enigmol and BSA.
Incubation Time	30 - 60 minutes	With occasional vortexing or sonication.
Storage of Enigmol-BSA Complex	-20°C	For long-term storage. Stability should be validated for extended periods.

Experimental Protocols

This section details two common methods for preparing an Enigmol-BSA complex. Method A is a widely used technique for sphingolipids, while Method B provides an alternative that may be suitable for achieving higher concentrations.

Method A: Enigmol-BSA Complex Formation via Lipid Film

This protocol is adapted from a general method for solubilizing sphingolipids with BSA.[7]

1. Preparation of Enigmol Stock Solution: a. Dissolve Enigmol in a suitable organic solvent. A mixture of chloroform:methanol (19:1, v/v) can be used to prepare a ~1 mM stock solution.[7] b. For a 1 mM stock, dissolve 0.3015 mg of Enigmol in 1 mL of the solvent mixture.

2. Creation of Enigmol Lipid Film: a. Aliquot the desired amount of the Enigmol stock solution into a glass test tube. b. Dry the solvent under a gentle stream of nitrogen gas to form a thin lipid film on the bottom of the tube. c. For complete removal of residual solvent, place the tube under a vacuum for at least 1 hour.

3. Solubilization with BSA: a. Prepare a stock solution of fatty acid-free BSA in sterile water or PBS (pH 7.4). For a 1 mM BSA solution, dissolve approximately 66.4 mg of BSA per mL of solvent. b. Warm the BSA solution to 37°C. c. Add the warm BSA solution to the glass tube containing the Enigmol film. The volume of BSA solution should be calculated to achieve the desired final Enigmol concentration and molar ratio. d. Vortex the tube vigorously and incubate at 37°C for 30-60 minutes. Occasional vortexing or sonication during incubation will aid in the dissolution of the Enigmol film and its complexation with BSA. e. After incubation, the solution should be clear. If any particulate matter is visible, continue to vortex or sonicate until fully dissolved. f. Sterilize the final Enigmol-BSA complex solution by passing it through a 0.22 µm syringe filter.

4. Storage: a. Aliquot the sterile Enigmol-BSA solution into sterile tubes and store at -20°C for long-term use. Avoid repeated freeze-thaw cycles.

Method B: Enigmol-BSA Complex Formation via Ethanolic Injection

This method is adapted from protocols for complexing fatty acids with BSA and may be useful for achieving different molar ratios.[6][9]

1. Preparation of Enigmol Stock Solution in Ethanol: a. Dissolve Enigmol in 100% ethanol to prepare a concentrated stock solution (e.g., 50 mM). To prepare a 50 mM stock, dissolve 15.075 mg of Enigmol in 1 mL of ethanol. Gentle warming may be required to fully dissolve the compound.

2. Preparation of BSA Solution: a. Prepare a solution of fatty acid-free BSA in the desired cell culture medium or buffer (e.g., PBS) at the desired concentration. For example, to achieve a final 6:1 Enigmol:BSA molar ratio with a final Enigmol concentration of 1 mM, you would need a BSA concentration of approximately 0.17 mM. b. Warm the BSA solution to 37°C with gentle stirring.

3. Complexation: a. While gently stirring the warm BSA solution, slowly add the required volume of the ethanolic Enigmol stock solution. For example, to make 10 mL of a 1 mM Enigmol solution, add 200 µL of the 50 mM ethanolic stock to 9.8 mL of the BSA solution. b. Continue to stir the solution at 37°C for 1 hour to allow for the complex to form. c. The final concentration of ethanol in the solution should be kept low (ideally below 1%) to avoid toxicity to cells.

4. Final Preparation and Storage: a. Adjust the final volume and pH if necessary. b. Sterilize the solution using a 0.22 µm filter. c. Store the complex at -20°C in aliquots.

Mechanism of Action & Signaling Pathways

Enigmol exerts its biological effects through the modulation of key signaling pathways implicated in cancer cell proliferation and survival. The primary known mechanisms include the inhibition of Protein Kinase C (PKC) and the modulation of the Wnt/β-catenin signaling pathway.[1][2]

• Protein Kinase C (PKC) Inhibition: Sphingoid bases, the class of molecules to which Enigmol belongs, are known inhibitors of PKC.[1] PKC is a family of serine/threonine kinases that play crucial roles in various cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting PKC, Enigmol can disrupt these signaling cascades in cancer cells.

• Wnt/β-catenin Pathway Modulation: Enigmol has been shown to "normalize" the aberrant accumulation of β-catenin in the nucleus and cytoplasm of cancer cells.[1][2] In many cancers, mutations in components of the Wnt/β-catenin pathway lead to the stabilization and nuclear translocation of β-catenin, where it acts as a transcriptional co-activator for genes promoting cell proliferation. Enigmol appears to promote the phosphorylation of β-catenin, which targets it for ubiquitination and subsequent proteasomal degradation, thereby reducing its oncogenic signaling.[1]

Visualizations

Experimental Workflow

Caption: Workflow for solubilizing Enigmol with BSA.

Enigmol's Effect on the Wnt/β-catenin Signaling Pathway

Caption: Enigmol's modulation of the Wnt/β-catenin pathway.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Enigmol does not fully dissolve in the organic solvent.	Insufficient solvent volume or inadequate mixing.	Increase the solvent volume slightly. Use gentle warming and sonication to aid dissolution.
The final Enigmol-BSA solution is cloudy or has precipitates.	Incomplete complexation or precipitation of Enigmol.	Extend the incubation time at 37°C. Increase the frequency of vortexing or sonication. Consider adjusting the Enigmol:BSA molar ratio; a lower ratio (more BSA) may improve solubility.
Toxicity observed in cell culture experiments.	Residual organic solvent or high concentration of the Enigmol-BSA complex.	Ensure complete removal of the organic solvent during the lipid film preparation step. Perform a dose-response curve to determine the optimal non-toxic concentration of the Enigmol-BSA complex for your specific cell line. Prepare a BSA-only control to account for any effects of BSA itself.
Variability between batches of Enigmol-BSA complex.	Inconsistent preparation procedure.	Strictly adhere to the protocol, ensuring consistent volumes, temperatures, and incubation times. Use the same lot of BSA and Enigmol for a series of related experiments.

Conclusion

The use of fatty acid-free BSA is an effective method for solubilizing the hydrophobic sphingolipid analog, Enigmol, for in vitro applications. The protocols provided in this application note offer a reliable starting point for researchers. It is recommended to empirically determine the optimal Enigmol:BSA molar ratio and final concentration for each specific cell type and experimental condition to ensure maximal efficacy and minimal off-target effects. Careful preparation and sterile technique are crucial for obtaining consistent and reproducible results.

References

• 1. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. zellbio.eu [zellbio.eu]
• 4. goldbio.com [goldbio.com]
• 5. researchgate.net [researchgate.net]
• 6. wklab.org [wklab.org]
• 7. caymanchem.com [caymanchem.com]
• 8. Enigmol | C18H39NO2 | CID 11415391 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Preparation of BSA complexed free fatty acids for in vitro studies [protocols.io]

Application Note: Quantitative Analysis of Enigmol in Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and sensitive method for the quantification of Enigmol, a novel sphingolipid analog with anti-cancer properties, in human plasma. The protocol utilizes a straightforward protein precipitation step for sample preparation, followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Chromatographic separation is achieved on a reversed-phase C18 column with a rapid gradient elution. The mass spectrometer is operated in positive electrospray ionization mode, using Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. This method provides the necessary accuracy, precision, and reliability for pharmacokinetic studies and therapeutic drug monitoring of Enigmol in a drug development setting.

Introduction

Enigmol, with the chemical name (2S,3S,5S)-2-aminooctadecane-3,5-diol, is a synthetic sphingoid base analog that has demonstrated significant anti-cancer activity against various cancer cell lines, including colon and prostate cancer.[1][2][3] Unlike naturally occurring sphingoid bases such as sphingosine, Enigmol possesses a unique structure that makes it a poor substrate for N-acylation and, critically, prevents its phosphorylation by sphingosine kinases.[1] This metabolic stability leads to greater persistence in cells compared to its natural counterparts, enhancing its therapeutic potential.[1][2]

The development of a reliable analytical method to quantify Enigmol in biological matrices is essential for evaluating its pharmacokinetic profile, understanding its distribution, and establishing dose-response relationships in preclinical and clinical studies. LC-MS/MS is considered the gold standard for small-molecule quantification due to its exceptional sensitivity, specificity, and wide dynamic range.[4][5] This document provides a comprehensive protocol for the extraction and quantification of Enigmol from human plasma using LC-MS/MS.

Experimental Workflow

The overall experimental process, from sample receipt to final data analysis, is outlined in the workflow diagram below. The procedure is designed for high-throughput analysis while maintaining data integrity and reproducibility.

Caption: High-level workflow for Enigmol quantification.

Enigmol in the Context of Sphingolipid Signaling

Enigmol's therapeutic action is rooted in its interaction with the sphingolipid metabolic pathway. Unlike natural sphingosine, it resists metabolism into pro-survival signaling molecules like Sphingosine-1-Phosphate (S1P), thereby promoting anti-cancer effects.[1][6]

Caption: Enigmol's interaction with the sphingolipid pathway.

Experimental Protocols

Materials and Reagents

• Enigmol analytical standard: (>99% purity)

• Internal Standard (IS): C17-Sphinganine or a stable isotope-labeled Enigmol (e.g., Enigmol-d7) is recommended.

• Solvents: LC-MS grade methanol, acetonitrile, and water.

• Additives: LC-MS grade formic acid.

• Biological Matrix: Human plasma (K2EDTA).

Preparation of Standards and Quality Controls

• Primary Stock Solutions: Prepare 1 mg/mL stock solutions of Enigmol and the Internal Standard (IS) in methanol.

• Working Standard Solutions: Serially dilute the Enigmol primary stock with 50:50 (v/v) methanol:water to prepare working solutions for calibration standards (CS) and quality controls (QC).

• Calibration Standards (CS): Spike the appropriate working standard solutions into blank human plasma to achieve final concentrations ranging from 1.0 to 2000 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples in blank human plasma at four levels: Lower Limit of Quantification (LLOQ, 1.0 ng/mL), Low QC (3.0 ng/mL), Mid QC (300 ng/mL), and High QC (1500 ng/mL).

• Internal Standard (IS) Working Solution: Dilute the IS primary stock to a final concentration of 100 ng/mL in methanol.

Sample Preparation Protocol

This protocol is based on the protein precipitation technique, which is efficient for removing the bulk of proteins from plasma samples.[7][8][9]

• Aliquot 50 µL of plasma samples (standards, QCs, or unknown samples) into 1.5 mL microcentrifuge tubes.

• Add 200 µL of the IS working solution (100 ng/mL in methanol) to each tube. The cold methanol serves to precipitate plasma proteins.

• Vortex each tube vigorously for 30 seconds to ensure thorough mixing and protein denaturation.

• Incubate the samples at 4°C for 20 minutes to enhance protein precipitation.

• Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer 150 µL of the clear supernatant to a 96-well plate or autosampler vials.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Conditions

Liquid Chromatography

A reversed-phase chromatographic method is recommended for good retention and peak shape.

Parameter	Condition
LC System	UHPLC System
Column	C18, 2.1 x 50 mm, 1.8 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient Program	Time (min)

Tandem Mass Spectrometry

The analysis should be performed on a triple quadrupole mass spectrometer using positive mode electrospray ionization (ESI).[1][4]

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Source Temp.	500°C
Capillary Voltage	3500 V
MRM Transitions	Compound
Enigmol
IS (C17-Sphinganine)

Note: Precursor/product ions and collision energies should be optimized for the specific instrument used.

Results and Data Presentation

Method validation should be performed to assess linearity, precision, accuracy, and sensitivity. The results presented below are typical for this type of assay.

Linearity and Sensitivity

The method demonstrated excellent linearity over the concentration range of 1.0 to 2000 ng/mL. The Lower Limit of Quantification (LLOQ) was established at 1.0 ng/mL.

Parameter	Result
Calibration Range	1.0 - 2000 ng/mL
Correlation Coefficient (r²)	> 0.995
LLOQ	1.0 ng/mL

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated using QC samples at three concentration levels. The results fall within the accepted bioanalytical method validation guidelines.

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Low QC	3.0	≤ 6.5	98.2 - 104.5	≤ 7.8	97.5 - 105.1
Mid QC	300	≤ 4.1	95.5 - 101.3	≤ 5.2	96.8 - 102.4
High QC	1500	≤ 3.5	97.1 - 99.8	≤ 4.9	97.0 - 101.5

Advantages of the LC-MS/MS Approach

The use of LC-MS/MS for Enigmol quantification is driven by the technique's inherent strengths, which ensure the generation of high-quality, reliable data crucial for drug development.

Caption: Key advantages of using LC-MS/MS for Enigmol analysis.

Conclusion

The LC-MS/MS method described provides a sensitive, specific, and reliable tool for the quantitative determination of Enigmol in human plasma. The simple protein precipitation sample preparation and rapid chromatographic runtime make it suitable for high-throughput analysis in a regulated bioanalytical environment. This method can be readily implemented to support the preclinical and clinical development of Enigmol as a promising anti-cancer therapeutic agent.

References

• 1. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel synthesis and biological evaluation of enigmols as therapeutic agents for treating prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 5. drugtargetreview.com [drugtargetreview.com]
• 6. Sphingolipid Metabolic Pathway: An Overview of Major Roles Played in Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]

Application Notes and Protocols for Western Blot Analysis of β-catenin Levels Following Enigmol Treatment

Introduction

β-catenin is a crucial multifunctional protein, playing central roles in cell-cell adhesion and as a transcriptional co-activator in the canonical Wnt signaling pathway.[1] Dysregulation of the Wnt/β-catenin pathway, often leading to aberrant accumulation of β-catenin in the cytoplasm and nucleus, is a hallmark of numerous cancers, including colon cancer.[2][3] In the absence of a Wnt signal, a "destruction complex" (comprising APC, AXIN, GSK3β, and CKIα) phosphorylates β-catenin, targeting it for proteasomal degradation and maintaining low cytoplasmic levels.[1][4][5]

Enigmol, a novel synthetic sphingolipid analog, has demonstrated anti-cancer activity by "normalizing" the aberrant accumulation of β-catenin in cancer cells.[2][3] Studies show that Enigmol promotes the proteasome-dependent turnover of β-catenin, thereby reducing its cellular levels and inhibiting downstream signaling.[2] Western blotting is a fundamental and widely used technique to detect and quantify changes in specific protein levels, making it an ideal method for assessing the efficacy of Enigmol treatment.[1][6]

These application notes provide a comprehensive protocol for the analysis of β-catenin protein levels by Western blot in cancer cell lines treated with Enigmol.

Data Presentation: Effect of Enigmol on β-catenin Levels

The following table summarizes representative quantitative data from a Western blot experiment designed to assess the dose-dependent effect of Enigmol on total β-catenin levels in the HT29 colon cancer cell line after a 24-hour treatment period. Data is presented as the relative band intensity of β-catenin normalized to a loading control (e.g., β-actin), with the vehicle-treated control set to 1.0. This data is illustrative, based on findings that Enigmol has an IC50 of approximately 8 µM in HT29 cells.[2]

Enigmol Concentration (µM)	Relative β-catenin Level (Normalized to Loading Control)	Standard Deviation
0 (Vehicle)	1.00	0.09
2.5	0.85	0.07
5.0	0.62	0.05
10.0	0.41	0.04
20.0	0.23	0.03
40.0	0.14	0.02

Signaling Pathway and Experimental Workflow

The diagrams below illustrate the Wnt/β-catenin signaling pathway, highlighting the proposed mechanism of Enigmol, and the general experimental workflow for the Western blot analysis.

Caption: Wnt/β-catenin pathway and the role of Enigmol.

Caption: General workflow for Western blot analysis.

Experimental Protocols

Protocol 1: Cell Culture and Enigmol Treatment

This protocol details the culturing of cells and subsequent treatment with Enigmol. HT29 cells are used as an example, as they are known to have aberrant β-catenin accumulation.[2][3]

Materials:

• HT29 human colon adenocarcinoma cells (or other suitable cell line)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Enigmol

• Fatty acid-free bovine serum albumin (BSA)

• Phosphate Buffered Saline (PBS), sterile

• 6-well cell culture plates

• CO₂ incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding: Seed HT29 cells into 6-well plates at a density that will result in 70-80% confluency at the time of treatment. Incubate for 24 hours at 37°C with 5% CO₂.

• Enigmol-BSA Complex Preparation: Prepare Enigmol as a 1:1 molar complex with fatty acid-free BSA.[2] Prepare a stock solution in an appropriate solvent (e.g., DMSO) and then dilute it in culture medium to the final desired concentrations.

• Cell Treatment: Aspirate the old medium from the cells. Add fresh complete medium containing the desired concentrations of Enigmol (e.g., 0, 2.5, 5, 10, 20, 40 µM). Include a "vehicle" control well that receives medium with the same concentration of the solvent (e.g., DMSO) used for the highest Enigmol concentration.

• Incubation: Incubate the treated cells for the desired time period (e.g., 24 hours) at 37°C with 5% CO₂.[2]

Protocol 2: Protein Extraction and Quantification

This protocol describes the lysis of cells to extract total protein and the subsequent quantification.

Materials:

• Ice-cold PBS

• Ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• Cell scraper

• Microcentrifuge tubes, pre-chilled

• Microcentrifuge (4°C)

• BCA Protein Assay Kit

Procedure:

• Cell Lysis: After incubation, place the 6-well plates on ice. Aspirate the culture medium and wash the cells twice with ice-cold PBS.[4]

• Add 100-150 µL of ice-cold RIPA lysis buffer to each well.[4]

• Using a cold cell scraper, scrape the adherent cells and transfer the resulting lysate to a pre-chilled microcentrifuge tube.[7]

• Incubate the lysates on ice for 30 minutes, vortexing periodically.[4]

• Centrifugation: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[4]

• Supernatant Collection: Carefully transfer the clear supernatant, which contains the total protein, to a new pre-chilled tube.[4] Avoid disturbing the pellet.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA Protein Assay Kit, following the manufacturer’s instructions.[4] This step is critical for ensuring equal protein loading in the subsequent Western blot.

Protocol 3: Western Blot Analysis of β-catenin

This protocol provides a step-by-step guide for separating proteins by size, transferring them to a membrane, and detecting β-catenin using specific antibodies.

Materials:

• Laemmli sample buffer (4x)

• SDS-polyacrylamide gels (e.g., 10%)

• Pre-stained protein ladder

• Electrophoresis running buffer

• PVDF membrane

• Transfer buffer

• Methanol (for PVDF membrane activation)

• Blocking buffer (5% non-fat dry milk or 5% BSA in TBS-T)

• Tris-Buffered Saline with 0.1% Tween-20 (TBS-T)

• Primary antibody: anti-β-catenin (e.g., mouse mAb, diluted 1:1000 - 1:5000)

• Loading control primary antibody: anti-β-actin or anti-tubulin (e.g., diluted 1:5000)

• Secondary antibody: HRP-conjugated anti-mouse IgG (diluted 1:3000 - 1:5000)

• Enhanced Chemiluminescence (ECL) reagent

• Imaging system (e.g., ChemiDoc)

Procedure:

• Sample Preparation: Based on the protein quantification, dilute the lysates with 4x Laemmli sample buffer to a final concentration of 1x. Heat the samples at 95-100°C for 5 minutes.[4]

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) per lane onto the SDS-polyacrylamide gel.[4][7] Include a protein ladder in one lane. Run the gel at 100-120V until the dye front reaches the bottom.[4]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.[4] Activate the PVDF membrane with methanol for 1 minute before setting up the transfer.[1][7] Perform the transfer at 100V for 1 hour or using a semi-dry system.[4]

• Blocking: After transfer, wash the membrane briefly with TBS-T. Block the membrane in blocking buffer for 1 hour at room temperature with gentle agitation to prevent non-specific antibody binding.[1][7]

• Primary Antibody Incubation: Dilute the primary anti-β-catenin antibody in blocking buffer at the recommended dilution. Incubate the membrane with the primary antibody solution overnight at 4°C with gentle agitation.[7][8]

• Washing: Wash the membrane three times for 5-10 minutes each with TBS-T.[4][7]

• Secondary Antibody Incubation: Dilute the HRP-conjugated secondary antibody in blocking buffer. Incubate the membrane with the secondary antibody solution for 1 hour at room temperature with gentle agitation.[7][8]

• Washing: Repeat the washing step (Step 6) to remove unbound secondary antibody.

• Signal Detection: Incubate the membrane with ECL reagent according to the manufacturer's protocol. Capture the chemiluminescent signal using an imaging system.

• Loading Control: To ensure equal protein loading, the membrane can be stripped and re-probed with a primary antibody for a loading control protein (e.g., β-actin), followed by the appropriate secondary antibody and detection steps.[4]

Data Analysis and Interpretation

Quantify the band intensities using densitometry software (e.g., ImageJ). For each sample, normalize the intensity of the β-catenin band to the intensity of the corresponding loading control band. A decrease in the normalized β-catenin signal in Enigmol-treated samples compared to the vehicle control indicates that the treatment reduces β-catenin protein levels.

References

• 1. benchchem.com [benchchem.com]
• 2. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Targeting β-Catenin Signaling by Natural Products for Cancer Prevention and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantification of β-Catenin Signaling Components in Colon Cancer Cell Lines, Tissue Sections, and Microdissected Tumor Cells using Reaction Monitoring Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. docs.abcam.com [docs.abcam.com]
• 8. A Simple Method to Assess Abundance of the β-Catenin Signaling Pool in Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application of Enigmol in the Study of Androgen-Insensitive Prostate Cancer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enigmol, a synthetic analog of sphingosine, has emerged as a promising agent in the investigation of androgen-insensitive prostate cancer (AIPC). Unlike natural sphingoid bases, Enigmol is resistant to phosphorylation by sphingosine kinases and is only slowly N-acylated, leading to greater persistence within the cell.[1][2] This characteristic allows for a more sustained impact on cellular signaling pathways implicated in cancer progression. This document provides a comprehensive overview of the application of Enigmol in AIPC research, with a focus on the androgen-insensitive prostate cancer cell lines DU145 and PC-3. It includes a summary of its biological effects, detailed experimental protocols, and visualizations of the key signaling pathways involved.

Mechanism of Action and Biological Effects

Enigmol exerts its anti-cancer effects through the modulation of critical signaling pathways that are often dysregulated in prostate cancer. The primary mechanism identified is the normalization of β-catenin signaling.[1][2] In many cancer cells, including androgen-insensitive prostate cancer, there is an aberrant accumulation of β-catenin in the cytoplasm and nucleus, leading to the activation of target genes involved in cell proliferation and survival. Enigmol promotes the turnover of β-catenin, thereby reducing its oncogenic signaling.[1]

Studies have demonstrated that Enigmol is cytotoxic to a broad range of cancer cell lines, including the androgen-insensitive prostate cancer cell lines DU145 and PC-3.[1][2] In vivo studies using nude mouse xenograft models have further confirmed its anti-tumor efficacy, showing significant suppression of tumor growth for both DU145 and PC-3 xenografts.[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative data from in vivo studies investigating the efficacy of Enigmol in androgen-insensitive prostate cancer models.

Table 1: In Vivo Efficacy of Enigmol in DU145 Xenograft Model

Treatment Group	Dosage	Administration Route	Tumor Volume Reduction vs. Control	Reference
Enigmol	8 mg/kg/day	Intraperitoneal	~50%	[1]

Table 2: In Vivo Efficacy of Enigmol in PC-3 Xenograft Model

Treatment Group	Dosage	Administration Route	Tumor Volume Reduction vs. Control	Reference
Enigmol	10 mg/kg/day	Oral Gavage	~50%	[1]

Note: Specific IC50 values for Enigmol on DU145 and PC-3 cells and quantitative western blot data for β-catenin reduction were not available in the reviewed literature. The provided data is based on reported tumor growth suppression in xenograft models.

Key Signaling Pathways

Wnt/β-Catenin Signaling Pathway

Enigmol's primary mode of action involves the disruption of the Wnt/β-catenin signaling pathway. The following diagram illustrates the canonical Wnt pathway and the proposed point of intervention by Enigmol.

Caption: Enigmol promotes the activity of the destruction complex, leading to β-catenin degradation.

PI3K/Akt Signaling Pathway (Potential Involvement)

The PI3K/Akt pathway is a critical survival pathway often upregulated in androgen-insensitive prostate cancer. While direct studies on Enigmol's effect are limited, sphingolipids are known to modulate this pathway. Its inhibition is a key therapeutic strategy.

Caption: Potential inhibition of the PI3K/Akt pathway by Enigmol could reduce cell survival.

Apoptosis Pathway (Potential Involvement)

By promoting the degradation of pro-survival factors like β-catenin and potentially inhibiting the PI3K/Akt pathway, Enigmol may indirectly lead to the activation of the apoptotic cascade.

Caption: Enigmol may indirectly induce apoptosis by downregulating pro-survival signals.

Experimental Protocols

The following are detailed protocols for key experiments used to study the effects of Enigmol on androgen-insensitive prostate cancer cells.

Cell Viability Assay (WST-1)

This protocol is for determining the cytotoxic effects of Enigmol on DU145 and PC-3 cells.

Materials:

• DU145 or PC-3 cells

• RPMI-1640 medium with 10% FBS

• 96-well plates

• Enigmol stock solution

• WST-1 reagent

• Microplate reader

Procedure:

• Seed DU145 or PC-3 cells in a 96-well plate at a density of 5 x 10³ cells/well in 100 µL of complete medium.

• Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

• Prepare serial dilutions of Enigmol in complete medium.

• Remove the medium from the wells and add 100 µL of the Enigmol dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used for Enigmol).

• Incubate the cells with Enigmol for 24, 48, or 72 hours.

• Add 10 µL of WST-1 reagent to each well.

• Incubate the plate for 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader. The reference wavelength should be >600 nm.

• Calculate the percentage of cell viability relative to the vehicle control.

Western Blot Analysis for β-catenin

This protocol is for detecting changes in β-catenin protein levels following Enigmol treatment.

Materials:

• DU145 or PC-3 cells

• 6-well plates

• Enigmol

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies: anti-β-catenin and anti-β-actin (loading control)

• HRP-conjugated secondary antibody

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Seed DU145 or PC-3 cells in 6-well plates and grow to 70-80% confluency.

• Treat the cells with the desired concentration of Enigmol or vehicle control for the specified time (e.g., 6, 12, 24 hours).

• Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

• Determine the protein concentration of the supernatant using a BCA assay.

• Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary anti-β-catenin antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL reagent and an imaging system.

• Strip the membrane and re-probe with an anti-β-actin antibody as a loading control.

In Vivo Xenograft Model

This protocol describes the establishment of a subcutaneous xenograft model using DU145 or PC-3 cells in nude mice to evaluate the anti-tumor efficacy of Enigmol.

Materials:

• Athymic nude mice (e.g., BALB/c nu/nu), 4-6 weeks old

• DU145 or PC-3 cells

• Matrigel (optional)

• Enigmol

• Vehicle control (e.g., olive oil)

• Calipers for tumor measurement

Procedure:

• Harvest DU145 or PC-3 cells and resuspend them in sterile PBS or a mixture of PBS and Matrigel.

• Subcutaneously inject 1-5 x 10⁶ cells in a volume of 100-200 µL into the flank of each mouse.

• Monitor the mice for tumor formation.

• Once the tumors reach a palpable size (e.g., 50-100 mm³), randomize the mice into treatment and control groups.

• Administer Enigmol (e.g., 8-10 mg/kg/day) or vehicle control to the respective groups via the desired route (intraperitoneal or oral gavage).

• Measure the tumor dimensions with calipers 2-3 times per week and calculate the tumor volume using the formula: (Length x Width²)/2.

• Monitor the body weight and overall health of the mice throughout the study.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry).

Experimental Workflow Diagram

The following diagram outlines the general workflow for studying the effects of Enigmol on androgen-insensitive prostate cancer.

References

• 1. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Reduced pim-1 expression increases chemotherapeutic drug sensitivity in human androgen-independent prostate cancer cells by inducing apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Studies Using Fluorinated Enigmol Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enigmol, an orally bioavailable 1-deoxy-sphingosine analog, has demonstrated significant anticancer activity in various preclinical models.[1][2][3] Its mechanism of action is attributed to the inhibition of key enzymes in sphingolipid metabolism and signaling, including sphingosine kinase (SK), ceramide synthase (CS), and protein kinase C (PKC), as well as the modulation of the β-catenin signaling pathway.[2] However, to enhance its therapeutic potential, novel fluorinated analogs of Enigmol, such as CF3-Enigmol and CF2-Enigmol, have been synthesized and evaluated.[1] Fluorination can improve the pharmacokinetic properties of drug candidates, leading to increased plasma and tissue levels and potentially greater efficacy in vivo.[1]

These application notes provide detailed protocols for the in vivo evaluation of fluorinated Enigmol analogs, focusing on prostate cancer xenograft models. The protocols cover animal handling, drug administration, tumor growth monitoring, and pharmacokinetic analysis. Additionally, methodologies for key in vitro assays to assess the mechanism of action are provided.

Data Presentation

In Vitro Cytotoxicity of Enigmol and Fluorinated Analogs

Compound	IC50 (µM) in PC-3 Cells
Enigmol	15
CF3-Enigmol	equipotent to Enigmol
CF2-Enigmol	equipotent to Enigmol

Table 1: In vitro cytotoxicity of Enigmol and its fluorinated analogs against human prostate cancer (PC-3) cells. Data suggests that fluorination does not significantly alter the in vitro potency.[1]

In Vivo Pharmacokinetic Parameters of Enigmol and Fluorinated Analogs

Compound (10 mg/kg, oral gavage)	Cmax (µM) in Plasma	AUC (µM·h) in Plasma	Tumor Concentration (µM)
Enigmol	~1	~5	~10
CF3-Enigmol	> Enigmol	> Enigmol	Not specified
CF2-Enigmol	> Enigmol	> Enigmol	24

Table 2: Pharmacokinetic parameters of Enigmol and its fluorinated analogs in mice bearing PC-3 xenografts. Both fluorinated analogs achieved higher plasma and tissue levels compared to the parent compound. Notably, CF2-Enigmol reached significantly higher concentrations in the tumor.[1]

In Vivo Antitumor Efficacy of Enigmol and Fluorinated Analogs

Treatment Group (PC-3 Xenograft Model)	Dose (mg/kg, oral gavage)	Tumor Growth Inhibition vs. Vehicle	Systemic Toxicity (Weight Loss)
Vehicle (95:5 olive oil/EtOH)	-	-	None
Enigmol	10	Significant	None
CF3-Enigmol	10	Underperformed Enigmol	Observed
CF2-Enigmol	10	Significantly enhanced vs. Enigmol (p=0.04)	None
CF2-Enigmol	30	Not specified	None

Table 3: In vivo antitumor efficacy of Enigmol and its fluorinated analogs in a mouse xenograft model of prostate cancer. CF2-Enigmol demonstrated superior tumor growth inhibition compared to Enigmol without systemic toxicity.[1]

Signaling Pathways and Experimental Workflows

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. benchchem.com [benchchem.com]
• 3. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Efficacy Studies of Enigmol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enigmol, a synthetic, orally active sphingoid base analogue, has emerged as a promising anti-cancer agent. As a structural mimic of sphingosine, Enigmol disrupts sphingolipid metabolism and signaling pathways crucial for cancer cell proliferation and survival. Unlike natural sphingoid bases, Enigmol is resistant to phosphorylation by sphingosine kinases, leading to its increased persistence within the cell.[1][2][3] Its mechanism of action, while not fully elucidated, involves the modulation of key signaling pathways, including the "normalization" of aberrant β-catenin accumulation in the nucleus of colon cancer cells and potential effects on protein kinase C (PKC) and PKB/Akt signaling.[1] Preclinical in vivo studies have demonstrated the efficacy of Enigmol in suppressing tumor growth in models of intestinal and prostate cancer.[1][2][3]

These application notes provide detailed protocols for designing and conducting in vivo efficacy studies of Enigmol using established murine models of cancer. The protocols cover prostate cancer xenografts and the genetically engineered Min (Multiple Intestinal Neoplasia) mouse model of intestinal tumorigenesis.

Enigmol's Proposed Mechanism of Action

Enigmol exerts its anti-neoplastic effects through the modulation of critical cellular signaling pathways. One of the key mechanisms identified is its ability to interfere with the Wnt/β-catenin signaling pathway, which is often dysregulated in cancers such as colorectal cancer. Additionally, Enigmol is thought to influence other pathways integral to cell growth and survival.

Figure 1: Proposed Signaling Pathways Modulated by Enigmol.

In Vivo Experimental Design

The following section outlines the experimental design for evaluating the efficacy of Enigmol in preclinical cancer models.

Prostate Cancer Xenograft Models

Human prostate cancer cell lines (DU145, PC-3, and LNCaP) are utilized to establish subcutaneous xenografts in immunodeficient mice. These models are instrumental in assessing the anti-tumor activity of Enigmol against both androgen-independent (DU145, PC-3) and androgen-dependent (LNCaP) prostate cancer.

Figure 2: Experimental Workflow for Prostate Cancer Xenograft Studies.

Min (Multiple Intestinal Neoplasia) Mouse Model

The C57BL/6J-ApcMin/+ (Min) mouse is a genetically engineered model that harbors a heterozygous germline mutation in the Apc gene, predisposing these animals to the development of numerous intestinal adenomas. This model is particularly relevant for studying familial adenomatous polyposis (FAP) and for evaluating chemopreventive agents like Enigmol.

Figure 3: Experimental Workflow for Min Mouse Efficacy Studies.

Experimental Protocols

Prostate Cancer Xenograft Model Protocol

a. Cell Culture:

• Culture DU145, PC-3, or LNCaP human prostate cancer cells in appropriate media (e.g., RPMI-1640) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• Passage cells upon reaching 80-90% confluency.

b. Animal Model:

• Use male athymic nude mice (e.g., BALB/c nude), 6-8 weeks old.

• Allow mice to acclimatize for at least one week before experimentation.

c. Tumor Cell Implantation:

• Harvest cells using trypsin-EDTA and wash with sterile phosphate-buffered saline (PBS).

• Resuspend cells in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 1 x 10⁷ cells/mL.

• Subcutaneously inject 100 µL of the cell suspension (1 x 10⁶ cells) into the right flank of each mouse.

d. Tumor Growth Monitoring and Treatment:

• Monitor tumor growth by measuring tumor dimensions with calipers two to three times per week.

• Calculate tumor volume using the formula: Volume = (Length x Width²) / 2.

• When tumors reach an average volume of 100-150 mm³, randomize mice into treatment and control groups.

• Prepare Enigmol in a suitable vehicle (e.g., 5% Tween 80 in sterile water).

• Administer Enigmol or vehicle control daily via oral gavage at the desired dosage (e.g., 10-50 mg/kg).

e. Endpoint Analysis:

• Continue treatment for a predetermined period (e.g., 21-28 days) or until tumors in the control group reach a specified size.

• Monitor body weight twice weekly as an indicator of toxicity.

• At the end of the study, euthanize mice and excise tumors.

• Measure final tumor weight and volume.

• Process tumors for downstream analyses such as immunohistochemistry and sphingolipid analysis.

Min (Multiple Intestinal Neoplasia) Mouse Model Protocol

a. Animal Model:

• Obtain C57BL/6J-ApcMin/+ mice and wild-type C57BL/6J littermates.

• House mice under standard conditions with a 12-hour light/dark cycle and access to food and water ad libitum.

• Genotype mice to confirm the presence of the ApcMin allele.

b. Dietary Administration of Enigmol:

• At 4-5 weeks of age, randomize Min mice into control and treatment groups.

• Prepare a powdered diet containing Enigmol at the desired concentration (e.g., 0.025% w/w).

• Provide the control group with the same diet without Enigmol.

• Feed the mice with their respective diets for a specified duration (e.g., 6-12 weeks).

c. Monitoring and Endpoint Analysis:

• Monitor the body weight and general health of the mice weekly.

• At the end of the treatment period, euthanize the mice.

• Excise the entire small intestine and colon.

• Open the intestines longitudinally, rinse with PBS, and fix flat in 10% neutral buffered formalin.

• Count the number and measure the size of polyps under a dissecting microscope.

• Process intestinal tissues for histopathological analysis and immunohistochemistry.

Oral Gavage Protocol for Mice

a. Preparation:

• Prepare the Enigmol solution at the desired concentration in a suitable vehicle.

• Use a 20-22 gauge, 1.5-inch curved or flexible gavage needle.

• Measure the correct insertion length by holding the needle alongside the mouse from the corner of the mouth to the last rib.

b. Administration:

• Securely restrain the mouse by the scruff of the neck to immobilize the head.

• Gently insert the gavage needle into the diastema (gap between incisors and molars) and advance it along the roof of the mouth towards the esophagus.

• The needle should pass smoothly without resistance. If resistance is felt, withdraw and re-insert.

• Slowly administer the solution.

• Gently remove the needle and return the mouse to its cage.

• Monitor the mouse for any signs of distress immediately after the procedure.

Immunohistochemistry Protocol for F4/80 (Macrophage Marker)

a. Tissue Preparation:

• Fix tumor or intestinal tissue in 10% neutral buffered formalin for 24 hours.

• Process the tissue and embed in paraffin.

• Cut 4-5 µm sections and mount on charged slides.

b. Staining Procedure:

• Deparaffinize sections in xylene and rehydrate through a graded series of ethanol to water.

• Perform antigen retrieval by heating sections in a citrate buffer (pH 6.0) or Tris-EDTA buffer (pH 9.0).

• Block endogenous peroxidase activity with 3% hydrogen peroxide.

• Block non-specific binding with a blocking serum (e.g., normal goat serum).

• Incubate with a primary antibody against F4/80 overnight at 4°C.

• Wash and incubate with a biotinylated secondary antibody.

• Apply an avidin-biotin-peroxidase complex.

• Develop the signal with a chromogen such as DAB (3,3'-Diaminobenzidine).

• Counterstain with hematoxylin.

• Dehydrate, clear, and mount the slides.

Immunohistochemistry Protocol for β-catenin

a. Tissue Preparation:

• Follow the same tissue preparation steps as for F4/80 immunohistochemistry.

b. Staining Procedure:

• Deparaffinize and rehydrate the tissue sections.

• Perform antigen retrieval using a citrate buffer (pH 6.0).

• Block endogenous peroxidase and non-specific binding sites.

• Incubate with a primary antibody against β-catenin overnight at 4°C.

• Follow with a species-appropriate secondary antibody and detection system.

• Develop with a suitable chromogen and counterstain with hematoxylin.

• Dehydrate, clear, and mount.

Sphingolipid Extraction and LC-MS/MS Analysis Protocol

a. Sample Preparation:

• Homogenize frozen tumor tissue in a suitable buffer.

• Determine protein concentration for normalization.

b. Lipid Extraction (Bligh-Dyer Method):

• To the homogenate, add a mixture of chloroform:methanol:water (2:1:0.8 v/v/v).

• Vortex and incubate on ice.

• Induce phase separation by adding chloroform and water to achieve a final ratio of 2:2:1.8 (v/v/v).

• Centrifuge to separate the phases.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried lipids in a solvent compatible with LC-MS/MS analysis.

c. LC-MS/MS Analysis:

• Use a suitable LC column (e.g., C18 or HILIC) for sphingolipid separation.

• Employ a gradient elution with appropriate mobile phases (e.g., acetonitrile and water with formic acid and ammonium formate).

• Perform mass spectrometry in positive ion mode using multiple reaction monitoring (MRM) to detect and quantify specific sphingolipid species.

• Use internal standards for accurate quantification.

Data Presentation

The following tables summarize the expected quantitative data from Enigmol efficacy studies.

Table 1: Efficacy of Enigmol in Prostate Cancer Xenograft Models

Cell Line	Treatment Group	Dose	Administration Route	Mean Tumor Volume (mm³) ± SEM (Day 21)	Tumor Growth Inhibition (%)	Reference
DU145	Vehicle Control	-	Oral Gavage	Data not available	-	[1]
Enigmol	Data not available	Oral Gavage	Suppressed	Data not available	[1]
PC-3	Vehicle Control	-	Oral Gavage	Data not available	-	[1]
Enigmol	Data not available	Oral Gavage	Suppressed	Data not available	[1]
PC-3	Vehicle Control	-	Oral Gavage	~1200	-	[2]
Enigmol	10 mg/kg	Oral Gavage	~700	~42%	[2]
LNCaP	Data from LNCaP xenograft studies with Enigmol are not readily available in the searched literature.

Note: Specific tumor volume data for DU145 and PC-3 xenografts treated with Enigmol are not detailed in the provided search results, with the literature stating that tumor growth was "suppressed". The data for the 10 mg/kg Enigmol treatment in the PC-3 model is an approximation based on graphical data.

Table 2: Efficacy of Enigmol in the Min Mouse Model

Treatment Group	Diet Concentration (% w/w)	Mean Number of Intestinal Tumors ± SEM	Reduction in Tumor Number (%)	Reference
Control	0%	75.0 ± 13.6	-	[1]
Enigmol	0.025%	36.0 ± 5.4 (calculated)	52%	[1]
Enigmol	0.1%	47.3 ± 7.1 (calculated)	37%	[1]

Calculated mean tumor numbers for Enigmol groups are based on the reported percentage reduction from the control group mean.

Conclusion

The protocols and experimental designs outlined in these application notes provide a comprehensive framework for conducting robust in vivo efficacy studies of Enigmol. By utilizing well-characterized prostate cancer xenograft and Min mouse models, researchers can effectively evaluate the anti-tumor potential of this novel sphingolipid analogue and further elucidate its mechanisms of action. The provided data tables serve as a benchmark for expected outcomes and aid in the design of future preclinical investigations.

References

• 1. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of a Fluorinated Enigmol Analog with Enhanced in Vivo Pharmacokinetic and Anti-Tumor Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Enigmol Technical Support Center: Optimizing Concentration for Murine Studies

Welcome to the Enigmol Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing Enigmol concentration to minimize host toxicity in mice while maintaining therapeutic efficacy.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing significant weight loss in our mice treated with Enigmol. What is the recommended starting dose to avoid this?

A1: Significant weight loss is a primary indicator of host toxicity with Enigmol.[1] Published studies indicate that a dietary concentration of 0.1% (w/w) Enigmol leads to reduced weight gain in mice.[1] In contrast, a concentration of 0.025% (w/w) in the diet has been shown to be effective in reducing intestinal tumor numbers by half without adverse effects on body weight.[1][2] For oral administration via gavage in xenograft models, a dose of 10 mg/kg did not cause significant weight loss compared to the control group.[1] Therefore, for initial studies, it is recommended to start with a dietary concentration of 0.025% or an oral gavage dose of 10 mg/kg.

Q2: What are the expected biochemical markers of Enigmol-induced toxicity?

A2: At non-toxic doses (e.g., 0.025% of the diet), Enigmol has not been found to adversely affect common biomarkers for liver and kidney function.[1] However, at higher, more problematic concentrations, it is advisable to monitor standard hepato- and renal toxicity markers. One study noted that total serum protein and albumin levels were slightly higher in Enigmol-treated mice, which could be an indication of dehydration.[1]

Q3: Is Enigmol expected to be broadly cytotoxic, and how does this translate from in vitro to in vivo?

A3: Enigmol has shown cytotoxicity across a wide variety of cancer cell lines in the NCI-60 screen, with IC50 values typically in the 8 to 12 µM range.[1] While this broad in vitro cytotoxicity might raise concerns about host toxicity, in vivo studies have suggested that tumors are more affected than host cells at therapeutic doses.[1] It is crucial to perform dose-response studies in your specific mouse model to determine the optimal therapeutic window.

Q4: Can Enigmol be administered through different routes? What are the implications for toxicity?

A4: Yes, Enigmol has been successfully administered both orally mixed in the diet and via oral gavage.[1][2] Oral bioavailability is a key feature of this compound.[1][2] The choice of administration route can influence the pharmacokinetic and toxicity profiles. Dietary administration provides a continuous, lower-level exposure, while gavage results in bolus dosing. The toxicity profile for each method should be independently evaluated.

Q5: What is the primary mechanism of action of Enigmol, and how does it relate to its selectivity?

A5: Enigmol is a sphingoid base analog that is not phosphorylated by sphingosine kinases and is only slowly N-acylated, making it more persistent than natural sphingoid bases.[1][2] One of its key mechanisms is the "normalization" of aberrant β-catenin accumulation in the nucleus and cytoplasm of cancer cells, a common defect in the APC/β-catenin regulatory system.[1][2] This targeted action on a cancer-related pathway may contribute to its relative selectivity for tumor cells in vivo.

Data Summary Tables

Table 1: Enigmol Concentration and Host Toxicity in Min Mice (Dietary Administration)

Enigmol Concentration (% of diet, w/w)	Key Host Toxicity Observations	Anti-Tumor Efficacy (Intestinal Tumors)	Reference
0.1%	Reduced weight gain compared to control.	37% reduction in tumor number.	[1]
0.025%	No adverse effect on body weight; no significant changes in liver and kidney function biomarkers.	52% reduction in tumor number.	[1][2]
Control (0%)	Normal weight gain.	Baseline tumor number (75.0 ± 13.6 tumors/mouse).	[1]

Table 2: Enigmol Concentration and Host Toxicity in Nude Mouse Xenografts (Oral Gavage)

Enigmol Concentration (mg/kg)	Key Host Toxicity Observations	Anti-Tumor Efficacy (Prostate Cancer Xenografts)	Reference
10 mg/kg	Similar weight changes to vehicle control group.	Approximately 50% reduction in tumor size.	[1]
Vehicle Control	Baseline weight changes.	Baseline tumor growth.	[1]

Experimental Protocols

Protocol 1: Dose-Response and Toxicity Study of Dietary Enigmol in Min Mice

• Animal Model: C57Bl/6JMin/+ mice, starting at approximately 32 days of age.

• Diet Formulation:

  • Prepare an essentially sphingolipid-free diet.

  • Divide mice into three groups:

    • Control Group: Standard diet.

    • Low-Dose Group: Diet supplemented with 0.025% (w/w) Enigmol.

    • High-Dose Group: Diet supplemented with 0.1% (w/w) Enigmol.

• Study Duration: 6 weeks.

• Monitoring:

  • Record body weight for each mouse twice weekly.

  • Observe mice daily for any clinical signs of toxicity (e.g., lethargy, ruffled fur).

• Endpoint Analysis:

  • At the end of the study, euthanize mice and collect blood via cardiac puncture for serum chemistry analysis (liver and kidney function markers).

  • Harvest the entire intestinal tract, open it longitudinally, and count the number of adenomas under a light microscope.

Protocol 2: Efficacy and Toxicity of Oral Gavage Enigmol in a Prostate Cancer Xenograft Model

• Animal Model: Nude mice.

• Tumor Implantation:

  • Subcutaneously inject prostate cancer cells (e.g., DU145 or PC-3) into the flank of each mouse.

  • Allow tumors to establish to a palpable size.

• Treatment Groups:

  • Vehicle Control Group: Administer the vehicle solution (e.g., olive oil/EtOH mixture) via oral gavage.

  • Enigmol Group: Administer 10 mg/kg Enigmol (formulated in the vehicle) via oral gavage daily.

• Monitoring:

  • Measure tumor volume with calipers every 2-3 days.

  • Record body weight at the same time as tumor measurements.

• Endpoint Analysis:

  • Continue treatment until tumors in the control group reach a predetermined size limit or for a specified duration.

  • Euthanize mice and collect tumors for further analysis.

Visualizations

Caption: Enigmol's mechanism of action, blocking pro-survival signaling and promoting β-catenin degradation.

Caption: Workflow for determining optimal Enigmol concentration in mice.

Caption: Relationship between Enigmol concentration, efficacy, and toxicity.

References

• 1. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting Enigmol precipitation in cell culture media

Welcome to the Technical Support Center for Enigmol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of Enigmol in cell culture experiments and to troubleshoot common issues, particularly precipitation.

Frequently Asked Questions (FAQs)

Q1: What is Enigmol and what is its mechanism of action?

A1: Enigmol, or (2S,3S,5S)-2-amino-3,5-dihydroxyoctadecane, is a synthetic analog of sphingoid bases.[1][2] It exhibits anti-cancer properties by inducing cytotoxicity in various cancer cell lines.[1][2] One of its key mechanisms of action is the "normalization" of aberrant β-catenin accumulation in the nucleus and cytoplasm of cancer cells.[1][2] Enigmol promotes the turnover of β-catenin through a proteasome-dependent pathway.[2]

Q2: I'm observing a precipitate after adding Enigmol to my cell culture medium. What could be the cause?

A2: Precipitation of Enigmol in cell culture media can be attributed to several factors:

• High Concentration: Enigmol has limited aqueous solubility, and exceeding this limit is a common cause of precipitation. A solubility problem has been noted at concentrations around 100 µM.[2]

• Solvent Shock: Rapidly diluting a concentrated stock of Enigmol (e.g., in DMSO) into the aqueous culture medium can cause the compound to crash out of solution.[3]

• Temperature: Temperature shifts, such as adding a room temperature solution to a 37°C medium, can affect solubility.

• pH of the Medium: The pH of the cell culture medium can influence the ionization state and, consequently, the solubility of Enigmol, which contains an amine group.[4][5]

• Interaction with Media Components: Enigmol may interact with salts, proteins, and other components in the medium, leading to precipitation.[6]

Q3: How can I improve the solubility of Enigmol in my experiments?

A3: To enhance the solubility of Enigmol, consider the following strategies:

• Use of a Carrier Protein: Complexing Enigmol with fatty-acid-free bovine serum albumin (BSA) can significantly improve its solubility and delivery to cells.[2]

• Optimize Solvent and Stock Concentration: Prepare a high-concentration stock solution in a suitable organic solvent like DMSO or ethanol.[7] However, be mindful of the final solvent concentration in your culture, which should typically be below 0.5% to avoid cytotoxicity.

• Proper Dilution Technique: Add the Enigmol stock solution to pre-warmed media (37°C) with gentle mixing to avoid localized high concentrations.[3]

• pH Adjustment: While significant pH changes to the media are not recommended, being aware of the optimal pH range for Enigmol's solubility can be helpful. As an amine-containing lipid, its solubility is expected to be higher in slightly acidic conditions.[4][8]

Q4: What is the recommended working concentration for Enigmol?

A4: The optimal working concentration of Enigmol is cell-line dependent and should be determined empirically through a dose-response experiment. For example, the IC50 for Enigmol in HT29 colon cancer cells is approximately 8 µM after 24 hours.[2] It has shown 50% growth inhibition for a wide range of cancer cell lines at concentrations between 0.4 and 14 µM.[2]

Q5: How does serum in the culture medium affect Enigmol's activity?

A5: Serum proteins, particularly albumin, can bind to Enigmol. This binding can affect its bioavailability and apparent potency. For instance, the removal of Fetal Bovine Serum (FBS) from the culture medium has been shown to decrease the IC50 of Enigmol by approximately three-fold, indicating a higher potency in the absence of serum proteins.[2]

Troubleshooting Guide: Enigmol Precipitation

Use this guide to identify and resolve issues with Enigmol precipitation in your cell culture experiments.

Observation	Potential Cause	Recommended Solution
Immediate precipitate upon adding Enigmol stock to media	High Supersaturation/Solvent Shock: The concentration of Enigmol exceeds its solubility limit in the aqueous medium upon rapid dilution from an organic solvent.[3]	- Decrease the final concentration of Enigmol.- Prepare a more dilute stock solution.- Add the stock solution dropwise to pre-warmed media while gently mixing.[3]
Precipitate forms over time in the incubator	Temperature Shift: Changes in temperature can decrease the solubility of Enigmol.Compound Instability: Enigmol may degrade or aggregate over longer incubation times.	- Ensure the cell culture medium is pre-warmed to 37°C before adding Enigmol.- For long-term experiments, consider replenishing the medium with freshly prepared Enigmol solution at intermediate time points.
Cloudy or turbid medium after adding Enigmol	Interaction with Media Components: Enigmol may be interacting with salts or other components in your specific cell culture medium.[6]	- Test the solubility of Enigmol in a small volume of your specific medium before treating cells.- Consider using a serum-free medium if compatible with your cells, as serum components can sometimes contribute to precipitation.[9]
Crystalline or amorphous particles observed under the microscope	Chemical Precipitate: The observed particles are likely undissolved or precipitated Enigmol.[10]	- Confirm the particles are not microbial contamination by checking for motility (bacteria) or budding (yeast).[1]- Follow the recommendations for improving solubility, such as using a BSA complex or optimizing the dilution method.

Data Summary

Enigmol Activity in Cancer Cell Lines

Cell Line	Assay	IC50 (24h)	Reference
HT29 (Colon Cancer)	WST-1	~8 µM	[2]
DU145 (Prostate Cancer)	WST-1	Not specified, but shown to be more potent than sphingosine and sphinganine	[2]
NCI-60 Panel	Growth Inhibition	0.4 - 14 µM	[2]

Solubility of Structurally Similar Sphingolipids

Solvent	Solubility	Reference
DMSO	~2 mg/mL	[2]
Ethanol	Miscible	[2]
Dimethyl formamide (DMF)	~10 mg/mL	[2]

Note: The solubility of long-chain amines, like Enigmol, is generally low in aqueous solutions and decreases as the hydrocarbon chain length increases.[4] Their solubility is also pH-dependent, with increased solubility at a lower pH where the amine group is protonated.[4][8]

Experimental Protocols

Protocol 1: Preparation of Enigmol-BSA Complex

This protocol is adapted from methods for preparing fatty acid-BSA complexes and is recommended for improving the solubility and delivery of Enigmol in cell culture.[11]

Materials:

• Enigmol

• Fatty acid-free Bovine Serum Albumin (BSA)

• Ethanol (100%)

• Sterile phosphate-buffered saline (PBS) or cell culture medium

• Sterile microcentrifuge tubes

• Water bath or heat block at 37°C

Procedure:

• Prepare a 10% (w/v) BSA solution:

  • Dissolve fatty acid-free BSA in sterile PBS or serum-free cell culture medium to a final concentration of 100 mg/mL.

  • Sterile filter the solution through a 0.22 µm filter.

  • Warm the BSA solution to 37°C.

• Prepare an Enigmol stock solution:

  • Dissolve Enigmol in 100% ethanol to create a concentrated stock solution (e.g., 10 mM). Heating gently (up to 65°C) and vortexing may aid dissolution.

• Complex Enigmol with BSA:

  • In a sterile tube, add the desired volume of the 10% BSA solution.

  • While gently vortexing the BSA solution, add the ethanolic Enigmol stock solution dropwise to achieve the desired final concentration and molar ratio (a 1:1 to 3:1 Enigmol:BSA molar ratio is a good starting point).

  • Incubate the mixture at 37°C for at least 30 minutes with gentle agitation to allow for complex formation.

• Final Dilution:

  • The Enigmol-BSA complex can now be diluted to the final working concentration in your complete cell culture medium.

Protocol 2: Determining the Maximum Soluble Concentration of Enigmol

This protocol helps to empirically determine the solubility limit of Enigmol in your specific cell culture medium.

Materials:

• Enigmol stock solution (e.g., 10 mM in DMSO)

• Your specific cell culture medium (pre-warmed to 37°C)

• Sterile clear microcentrifuge tubes or a 96-well plate

• Microscope

Procedure:

• Prepare Serial Dilutions:

  • Create a series of dilutions of your Enigmol stock solution in the pre-warmed cell culture medium. It is recommended to cover a broad range of concentrations (e.g., 1 µM to 200 µM).

  • Include a vehicle control (medium with the same final concentration of DMSO without Enigmol).

• Incubation:

  • Incubate the dilutions at 37°C in a CO2 incubator for a duration that mimics your planned experiment (e.g., 2-4 hours).

• Visual Inspection:

  • After incubation, visually inspect each tube or well against a dark background for any signs of cloudiness or precipitate. The Tyndall effect (a visible beam of light passing through the solution) can help detect fine precipitates.[12]

• Microscopic Examination:

  • Place a small aliquot of each dilution onto a microscope slide and examine under a phase-contrast microscope. Look for the presence of crystalline or amorphous particles.[5][10]

• Determine Maximum Soluble Concentration:

  • The highest concentration that remains clear, both visually and microscopically, is the maximum soluble concentration of Enigmol under your specific experimental conditions.

Visualizations

Signaling Pathway

References

• 1. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. issr.edu.kh [issr.edu.kh]
• 5. researchgate.net [researchgate.net]
• 6. Methods for identifying precipitates and improving stability of chemically defined highly concentrated cell culture media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. researchgate.net [researchgate.net]
• 9. stratech.co.uk [stratech.co.uk]
• 10. researchgate.net [researchgate.net]
• 11. academic.oup.com [academic.oup.com]
• 12. pubs.acs.org [pubs.acs.org]

Impact of serum proteins on Enigmol's experimental IC50 values

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the experimental use of Enigmol, with a specific focus on the impact of serum proteins on IC50 values.

Frequently Asked Questions (FAQs)

Q1: What is Enigmol and what is its primary mechanism of action?

Enigmol, or (2S,3S,5S)-2-amino-3,5-dihydroxyoctadecane, is a novel synthetic sphingoid base analog.[1] Unlike naturally occurring sphingoid bases, Enigmol is designed to be more persistent in cells because it cannot be phosphorylated by sphingosine kinases and is only slowly N-acylated.[1]

While its molecular targets are not fully delineated, Enigmol exhibits anti-cancer activity through multiple mechanisms:

• β-Catenin Regulation: A primary mechanism is its ability to "normalize" the aberrant accumulation of β-catenin in the nucleus and cytoplasm of cancer cells, which is a common defect in cancers with a mutated Adenomatous Polyposis Coli (APC) gene.[1][2] Enigmol promotes the proteasomal turnover of β-catenin.[2]

• Signaling Pathway Modulation: Like other sphingolipids, Enigmol is known to affect various cell signaling pathways that are crucial for tumor biology, including potential inhibition of Protein Kinase C (PKC) and influences on the PKB/Akt pathway.[2]

Q2: Why are my experimental IC50 values for Enigmol higher or more variable than expected?

A significant factor influencing Enigmol's apparent IC50 value is the presence of serum proteins in the cell culture medium.[2] Enigmol, like other sphingoid bases, is bound by serum proteins, particularly albumin.[2] According to the "free drug hypothesis," only the unbound fraction of a drug is available to interact with its target and exert a pharmacological effect.[3][4] When Enigmol binds to serum proteins, its free concentration in the medium is reduced, thus requiring a higher total concentration to achieve 50% inhibition, leading to a higher apparent IC50.[5] Variability in the concentration or lot of Fetal Bovine Serum (FBS) or Bovine Serum Albumin (BSA) between experiments is a common source of inconsistent IC50 values.[2][6]

Impact of Serum Proteins on Enigmol IC50

The concentration of serum proteins has a direct and quantifiable impact on the experimental IC50 of Enigmol. As the amount of protein available for binding decreases, the concentration of free Enigmol increases, resulting in a lower IC50 value.

Table 1: Effect of Serum and BSA on Apparent IC50 of Enigmol

Experimental Condition Change	Observed Impact on IC50	Reference
Removal of Fetal Bovine Serum (FBS) from medium	~3-fold decrease	[2]
Increase of Enigmol to BSA ratio from 1:1 to 2:1	~50% decrease	[2]

Note: To ensure experimental consistency, published studies on Enigmol have often standardized conditions to include 10% FBS and maintain a 1:1 Enigmol:BSA ratio.[2]

Visualizing Key Concepts and Pathways

Serum Protein Binding and the Free Drug Hypothesis

The following diagram illustrates how serum proteins sequester Enigmol, reducing the free concentration available to act on cancer cells.

Caption: Enigmol exists in bound and free states in medium.

Enigmol's Effect on the β-Catenin Signaling Pathway

This diagram shows the canonical Wnt/β-catenin pathway and highlights how Enigmol intervenes to promote β-catenin degradation, a key anti-cancer mechanism.

Caption: Enigmol promotes proteasomal turnover of β-catenin.

Troubleshooting Guide: Inconsistent IC50 Values

Use this guide to diagnose and resolve variability in your Enigmol IC50 experiments.

Workflow for Troubleshooting IC50 Variability

Caption: A logical workflow for diagnosing IC50 variability.

Experimental Protocols

Protocol 1: General Method for Determining Enigmol IC50 in Adherent Cancer Cells

This protocol provides a standard workflow for assessing cell viability to determine Enigmol's IC50.

Materials:

• Enigmol stock solution (e.g., in DMSO)

• Appropriate cancer cell line (e.g., HT29)

• Complete growth medium (with a standardized lot and percentage of FBS, e.g., 10%)

• 96-well cell culture plates

• Cell viability reagent (e.g., MTT, PrestoBlue™, CellTiter-Glo®)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Suspend cells at a pre-optimized density (e.g., 5,000-10,000 cells/well) in 100 µL of complete growth medium in a 96-well plate. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare serial dilutions of Enigmol in complete growth medium. A typical range might start at 100 µM. Include a vehicle control (medium with the same final concentration of DMSO as the highest Enigmol concentration).

• Treatment: Carefully remove the medium from the wells and add 100 µL of the prepared Enigmol dilutions or vehicle control.

• Incubation: Incubate the plate for a predetermined treatment period (e.g., 48 or 72 hours).

• Viability Assessment: Add the cell viability reagent to each well according to the manufacturer's instructions.

• Data Acquisition: After the appropriate incubation time with the reagent, measure the signal (e.g., absorbance or fluorescence) using a plate reader.

• Data Analysis:

  • Normalize the data by converting the raw values to percent inhibition relative to the vehicle control (0% inhibition) and a no-cell background control (100% inhibition).

  • Plot the percent inhibition against the logarithm of the Enigmol concentration.

  • Fit the data using a non-linear regression model (e.g., sigmoidal dose-response with a variable slope) to calculate the IC50 value.[7][8]

Protocol 2: Assessing Drug-Protein Binding by Equilibrium Dialysis

Equilibrium dialysis is considered a gold-standard method for determining the unbound fraction of a drug in plasma.[9][10]

Principle: A semi-permeable membrane separates a chamber containing the drug in a plasma or protein solution from a second chamber containing a protein-free buffer. Only the unbound drug can pass through the membrane. At equilibrium, the concentration of the free drug will be equal on both sides, allowing for the calculation of the bound and unbound fractions.[11][12]

Procedure Outline:

• Apparatus Setup: Use a commercially available equilibrium dialysis apparatus (e.g., RED device) which consists of two chambers separated by a dialysis membrane with a specific molecular weight cutoff (e.g., 10,000 Da).

• Sample Preparation: Add a known concentration of Enigmol to a plasma or protein solution (e.g., human plasma or a solution of 4% BSA in PBS) and place it in the sample chamber.

• Buffer Addition: Add an equal volume of protein-free buffer (e.g., PBS) to the buffer chamber.

• Equilibration: Incubate the apparatus at 37°C with gentle shaking for a sufficient period to reach equilibrium (typically 4-24 hours).[10][12]

• Quantification: After incubation, collect samples from both the plasma and buffer chambers.

• Analysis: Determine the concentration of Enigmol in both samples using a sensitive analytical method like LC-MS/MS.[10]

• Calculation:

  • The concentration in the buffer chamber represents the free drug concentration ([Unbound]).

  • The concentration in the plasma chamber represents the total drug concentration ([Total] = [Unbound] + [Bound]).

  • The percent bound is calculated as: ( ([Total] - [Unbound]) / [Total] ) * 100.

References

• 1. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Plasma protein binding - Wikipedia [en.wikipedia.org]
• 4. m.youtube.com [m.youtube.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Testing for drug-human serum albumin binding using fluorescent probes and other methods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. How to Measure the Plasma Protein Binding Ability of Your Drug Candidate [visikol.com]
• 11. Methods of determining plasma and tissue binding of drugs. Pharmacokinetic consequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Protein Binding Determination - Comparison Study of Techniques & Devices [sigmaaldrich.com]

How to improve Enigmol's tissue distribution and tumor uptake

Welcome to the technical support center for Enigmol. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the tissue distribution and tumor uptake of Enigmol in their preclinical experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your research.

Troubleshooting Guide

This guide addresses common challenges researchers may face when working with Enigmol and provides potential solutions to improve experimental outcomes.

Issue	Potential Cause(s)	Troubleshooting Suggestions
Low or inconsistent Enigmol concentration in tumor tissue.	Poor Bioavailability: Enigmol is a hydrophobic molecule, which can lead to poor absorption and distribution. Suboptimal Formulation: The vehicle used for administration may not be ideal for maximizing solubility and uptake. Rapid Metabolism/Clearance: Although Enigmol is designed to be more persistent than natural sphingoid bases, individual variations in animal models can affect its metabolism.[1][2]	Optimize Formulation: For oral gavage, ensure Enigmol is fully dissolved. A common vehicle is olive oil, sometimes with a small amount of ethanol to aid dissolution.[3] For intraperitoneal injections, olive oil is a suitable vehicle.[3] Consider Analogs: The fluorinated analog, CF2-Enigmol, has demonstrated significantly higher plasma and tissue concentrations, including in prostate tumors, compared to Enigmol.[4] Evaluate Alternative Delivery Systems: Although not yet reported specifically for Enigmol, encapsulating hydrophobic drugs in nanocarriers like liposomes or sphingolipid-based vesicles (sphingosomes) can improve solubility, stability, and tumor targeting.[5][6]
High variability in tumor response among experimental animals.	Inconsistent Dosing: Inaccurate administration of the Enigmol formulation. Tumor Heterogeneity: Differences in tumor vascularity and permeability (the EPR effect) can lead to varied drug accumulation.[7] Biological Variability: Inherent physiological differences between individual animals.	Ensure Homogeneous Formulation: Thoroughly mix the Enigmol formulation before each administration to ensure a consistent concentration. Standardize Tumor Models: Use cell lines known to be responsive to Enigmol and ensure tumors are of a consistent size before initiating treatment.[3] Increase Sample Size: A larger number of animals per group can help to account for biological variability.
Observed toxicity or weight loss in animal models.	High Dosage: The administered dose may be approaching the maximum tolerated dose. Vehicle Toxicity: The vehicle itself, especially if using co-solvents, could contribute to toxicity.	Dose-Range Finding Study: Conduct a preliminary study to determine the maximum tolerated dose in your specific animal model. Doses up to 8 mg/kg (i.p.) and 10 mg/kg (oral) have been used with no reported toxicity.[3] A 0.1% Enigmol diet, however, did lead to reduced weight gain in one study.[3] Vehicle Control Group: Always include a vehicle-only control group to assess any effects of the delivery vehicle.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for administering Enigmol in mice?

A1: Enigmol has been successfully administered through several routes in mouse models, including:

• Oral Gavage: Enigmol can be dissolved in a vehicle like olive oil (with a small amount of ethanol to aid dissolution) or a mixture of PEG400 and Tween80 and administered daily.[3][4]

• Intraperitoneal (i.p.) Injection: A solution of Enigmol in olive oil can be administered via i.p. injection.[3]

• In-Feed: Enigmol can be mixed into a sphingolipid-free diet at concentrations such as 0.025% (w/w).[2][3]

The choice of administration route will depend on the specific experimental design and objectives.

Q2: How can I improve the tumor uptake of Enigmol?

A2: Several strategies can be employed to enhance Enigmol's accumulation in tumors:

• Use of Analogs: The fluorinated analog, CF2-Enigmol, has been shown to achieve significantly higher concentrations in plasma and various tissues, including tumors, compared to the parent compound.[4]

• Formulation Optimization: Ensuring complete dissolution and stability of Enigmol in its vehicle is crucial. For hydrophobic compounds like Enigmol, lipid-based formulations are often effective.

• Nanoparticle-Based Delivery: While not yet documented for Enigmol, formulating it into nanocarriers such as liposomes or sphingosomes could improve its pharmacokinetic profile and leverage the Enhanced Permeability and Retention (EPR) effect for passive tumor targeting.[5][6]

Q3: What is the mechanism of action of Enigmol?

A3: Enigmol is a synthetic analog of sphingoid bases. Unlike its natural counterparts, it is resistant to phosphorylation by sphingosine kinases and is only slowly N-acylated.[1][2] This persistence allows it to exert its anti-cancer effects over a longer duration. One of its key mechanisms is the "normalization" of aberrant β-catenin signaling, which is a common feature in many cancers, including colon cancer.[1][2] Enigmol promotes the turnover of β-catenin, reducing its accumulation in the nucleus where it drives the transcription of genes involved in cell proliferation.[1]

Q4: Are there any known signaling pathways affected by Enigmol?

A4: Yes, Enigmol primarily affects the Wnt/β-catenin signaling pathway. In many cancer cells, mutations in proteins like APC lead to the stabilization and nuclear accumulation of β-catenin. Enigmol helps to counteract this by promoting the degradation of β-catenin, thereby reducing its transcriptional activity.[1][2][8]

Quantitative Data Summary

The following tables summarize key pharmacokinetic and biodistribution data for Enigmol and its more potent analog, CF2-Enigmol.

Table 1: Pharmacokinetic Parameters of Enigmol

Parameter	Value	Animal Model	Dosing Regimen	Source
Blood Concentration	0.41 ± 0.20 µM	Mice	4 mg/kg, i.p., for 4 days	[3]
Tumor Concentration	0.18 ± 0.07 nmol/g tissue	Mice (PC-3 xenograft)	10 mg/kg, oral gavage, daily	[3]

Table 2: Comparative Tumor and Tissue Accumulation of Enigmol and CF2-Enigmol

Compound	Dose	Tumor Concentration (µM)	Prostate Concentration (Relative to Enigmol)	Source
Enigmol	10 mg/kg (oral)	< 14 µM (below IC90)	1x	[4]
CF2-Enigmol	10 mg/kg (oral)	24 µM	9x higher than Enigmol	[4]
CF2-Enigmol	30 mg/kg (oral)	62 µM	Not reported	[4]

Data from mouse xenograft models of prostate cancer (PC-3 cells). Concentrations were measured at the end of the study.

Key Experimental Protocols

Below are detailed methodologies for common in vivo experiments with Enigmol.

Protocol 1: Oral Gavage Administration in a Mouse Xenograft Model

• Preparation of Enigmol Formulation:

  • Dissolve Enigmol in a small volume of 100% ethanol.

  • Dilute the ethanol-Enigmol solution into olive oil to the desired final concentration (e.g., for a 10 mg/kg dose in a 20 g mouse, prepare a solution that delivers 0.2 mg of Enigmol in a 200 µL volume).

  • Alternatively, a vehicle of 95:5 PEG400/Tween80 can be used.[4]

  • Vortex thoroughly before each use to ensure a homogenous suspension.

• Animal Model and Tumor Implantation:

  • Use athymic nude mice.

  • Subcutaneously inject 5 x 10^6 PC-3 human prostate cancer cells into the flank.

  • Allow tumors to become palpable (e.g., 50-100 mm³).

• Administration:

  • Randomize mice into treatment and control groups.

  • Administer the Enigmol formulation or vehicle control daily via oral gavage using an appropriate gauge feeding needle.

  • Monitor tumor volume (calculated as 0.5 x (length x width²)) and animal body weight regularly.[3]

Protocol 2: Intraperitoneal Injection in a Mouse Xenograft Model

• Preparation of Enigmol Formulation:

  • Dissolve Enigmol directly in olive oil to the desired concentration (e.g., for an 8 mg/kg dose in a 20 g mouse, prepare a solution that delivers 0.16 mg in 200 µL).

  • Vortex thoroughly.

• Animal Model and Tumor Implantation:

  • Use athymic nu/nu BALB/c mice.

  • Inject DU145 human prostate cancer cells into the flanks.

  • Begin treatment when tumors are palpable.

• Administration:

  • Administer the Enigmol formulation or vehicle control daily via intraperitoneal injection for the duration of the treatment period (e.g., 5 days).[3]

  • Monitor tumor volume and animal health.

Visualizations

Diagram 1: Simplified Wnt/β-Catenin Signaling Pathway and the Effect of Enigmol

Caption: Enigmol promotes β-catenin degradation, counteracting its accumulation.

Diagram 2: Experimental Workflow for In Vivo Efficacy and Biodistribution Study

References

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of a Fluorinated Enigmol Analog with Enhanced in Vivo Pharmacokinetic and Anti-Tumor Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Sphingolipid-liposomes - Creative Biolabs [creative-biolabs.com]
• 7. frontiersin.org [frontiersin.org]
• 8. mdpi.com [mdpi.com]

Addressing weight loss side effects of Enigmol analogs in xenografts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Enigmol analogs in xenograft studies. The information provided is intended to help address common challenges, with a specific focus on managing weight loss as a potential side effect.

Frequently Asked Questions (FAQs)

Q1: We are observing significant weight loss in our xenograft models treated with an Enigmol analog. Is this a known side effect?

A1: Yes, weight loss can be a side effect of Enigmol and its analogs, particularly at higher dosages. For instance, studies have shown that Enigmol administered at 0.1% in the diet resulted in reduced weight gain in mice.[1] Similarly, a fluorinated analog, CF3-Enigmol, caused significant weight loss (11.6 ± 1.32%) at a dose of 10 mg/kg.[2] However, it is crucial to note that this side effect is dose-dependent.

Q2: At what doses have Enigmol analogs been shown to be effective without causing significant weight loss?

A2: Lower doses of Enigmol have demonstrated anti-tumor efficacy without significant host toxicity. For example, Enigmol administered at 0.025% of the diet effectively decreased the number of intestinal tumors in Min mice with no adverse effect on body weight.[1][3] Another analog, CF2-Enigmol, showed enhanced antitumor activity compared to Enigmol and did not cause significant weight loss at doses of 10 mg/kg and 30 mg/kg.[2]

Q3: What is the proposed mechanism of action for Enigmol and its analogs?

A3: Enigmol is a sphingoid base analog that is not readily phosphorylated by sphingosine kinases and is slowly N-acylated, making it more persistent than natural sphingoid bases.[1][3] One of its known mechanisms is the normalization of aberrant β-catenin accumulation in the nucleus and cytoplasm of cancer cells.[1][3] It has also been shown to inhibit sphingosine kinase, which is overexpressed in many cancer cell types and promotes cell survival.[2][4]

Q4: What are the recommended administration routes for Enigmol analogs in xenograft studies?

A4: Enigmol and its analogs have been shown to be orally bioavailable.[1][3] Common administration methods in preclinical studies include incorporation into the diet or oral gavage.[1][2] For oral gavage, Enigmol has been dissolved in a small volume of 100% ethanol and then diluted into olive oil.[1]

Troubleshooting Guide: Managing Weight Loss in Xenograft Studies

If you are encountering weight loss in your experimental animals, consider the following troubleshooting steps:

Step 1: Dose Titration Study

• Rationale: As weight loss is a dose-dependent side effect, the first step is to determine the optimal therapeutic dose with minimal toxicity.

• Recommendation: Perform a dose-titration study with a range of concentrations of the Enigmol analog. Based on existing literature, you could start with doses around 0.025% in the diet or 3-10 mg/kg for oral gavage and escalate cautiously.[1][2]

Step 2: Monitor Animal Health Closely

• Rationale: Regular monitoring is crucial for early detection of toxicity.

• Recommendation: Weigh the animals daily or at least three times a week. Observe for other signs of distress, such as changes in behavior, posture, or fur texture. If significant weight loss (e.g., >15-20% of initial body weight) or other severe signs of toxicity are observed, consider reducing the dose or discontinuing treatment for that animal in accordance with your institution's animal care and use committee guidelines.

Step 3: Consider Alternative Analogs

• Rationale: Different analogs of Enigmol have varying efficacy and toxicity profiles.

• Recommendation: If dose reduction of your current analog compromises its anti-tumor efficacy, consider testing a different analog. For example, CF2-Enigmol has been shown to have enhanced antitumor activity without the systemic toxicity observed with CF3-Enigmol at similar doses.[2][5]

Data Summary

Table 1: Dose-Dependent Effects of Enigmol on Body Weight in Min Mice

Enigmol Concentration in Diet (w/w)	Average Body Weight (g)	Average Weight Gain (g)	Significance vs. Control (Weight Gain)
Control	20.2 ± 0.9	6.0 ± 0.5	-
0.025%	20.2 ± 1.3	6.2 ± 0.4	Not Significant
0.1%	18.0 ± 0.8	4.3 ± 0.7	P < 0.05

Data from a 5.5-week study.[1]

Table 2: Effects of Fluorinated Enigmol Analogs on Body Weight in PC-3 Xenograft Model

Treatment Group	Dose (mg/kg)	Average Body Weight Change (%)
Control (Vehicle)	-	No significant weight loss
Enigmol	3	No significant weight loss
Enigmol	10	No significant weight loss
CF3-Enigmol	3	No significant weight loss
CF3-Enigmol	10	-11.6 ± 1.32 (p = 0.0037)
CF2-Enigmol	10	No significant weight loss
CF2-Enigmol	30	No significant weight loss

[2]

Experimental Protocols

Protocol 1: Prostate Cancer Xenograft Model and Drug Administration

• Cell Culture: Human prostate cancer cell lines (e.g., DU145 or PC-3) are cultured in appropriate media.

• Animal Model: Male nude mice (e.g., nu/nu BALB/c) are used.

• Tumor Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 1-2 x 10^6 cells in a mixture of media and Matrigel) into the flank of each mouse.

• Tumor Growth Monitoring: Allow tumors to grow to a palpable size (e.g., 50-100 mm³). Tumor volume can be calculated using the formula: (length x width²)/2.

• Drug Preparation and Administration:

  • Dietary Administration: The Enigmol analog is mixed into the rodent chow at the desired concentration (e.g., 0.025% w/w).

  • Oral Gavage: The compound is dissolved in a vehicle such as 95:5 olive oil/ethanol. Administer the solution once daily via oral gavage at the desired dosage (e.g., 3 mg/kg, 10 mg/kg).

• Data Collection:

  • Measure tumor volume and body weight 2-3 times per week.

  • At the end of the study, tumors can be excised and weighed.

  • Blood samples may be collected for biomarker analysis.[1][2]

Visualizations

Caption: Proposed signaling pathway of Enigmol analogs.

Caption: Troubleshooting workflow for weight loss.

References

• 1. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of a Fluorinated Enigmol Analog with Enhanced in Vivo Pharmacokinetic and Anti-Tumor Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Refining Enigmol Dosage for Maximal Tumor Suppression

This technical support center provides researchers, scientists, and drug development professionals with essential information for effectively utilizing Enigmol in pre-clinical cancer studies. The following troubleshooting guides and frequently asked questions (FAQs) address common challenges in optimizing Enigmol dosage to achieve maximum tumor suppression while minimizing toxicity.

Frequently Asked Questions (FAQs)

Q1: What is Enigmol and what is its primary mechanism of action?

A1: Enigmol, or (2S,3S,5S)-2-amino-3,5-dihydroxyoctadecane, is a synthetic sphingoid base analog.[1][2] Unlike naturally occurring sphingoid bases, Enigmol is designed to be more persistent in cells because it cannot be phosphorylated by sphingosine kinases and is only slowly N-acylated.[1][2] Its anticancer activity has been linked to several mechanisms, most notably the "normalization" of aberrant β-catenin accumulation in the nucleus and cytoplasm of cancer cells.[1][2] Enigmol promotes the proteasomal degradation of β-catenin, likely by increasing its phosphorylation by GSK-3β.[1]

Q2: What is a recommended starting dose for in vitro studies?

A2: For initial in vitro experiments, a concentration range of 8 µM to 12 µM is a good starting point for many cancer cell lines. The half-maximal inhibitory concentration (IC50) for Enigmol has been found to be within this range for cell lines such as HT29 (colon cancer) and DU145 (prostate cancer) after 24 hours of treatment.[1] It is important to note that at these concentrations, near-complete elimination of viable cells may be observed between 48 and 72 hours.[1]

Q3: What are the recommended starting doses for in vivo animal studies?

A3: The optimal dosage and administration route for in vivo studies depend on the cancer model. Based on published studies, the following are effective starting points:

• Oral Gavage (Prostate Cancer Xenografts): A daily dose of 10 mg/kg has been shown to significantly suppress tumor growth in nude mice with PC-3 xenografts.[1] A lower dose of 3 mg/kg was found to be ineffective.[3]

• Intraperitoneal (i.p.) Injection (Prostate Cancer Xenografts): For DU145 prostate cancer xenografts, 8 mg/kg administered daily for five days resulted in a significant reduction in tumor size.[1]

• Dietary Admixture (Intestinal Cancer Model): In a Min mouse model for intestinal cancer, a diet containing 0.025% (w/w) Enigmol administered for 45 days reduced the number of intestinal tumors by approximately half.[1][2]

Q4: Is Enigmol orally bioavailable?

A4: Yes, Enigmol is orally bioavailable and has demonstrated anti-tumor efficacy when administered orally in mouse models.[1][2]

Q5: What are the known side effects or toxicities associated with Enigmol?

A5: At therapeutically effective doses, Enigmol has shown minimal host toxicity. For instance, at a dietary concentration of 0.025%, there were no adverse effects on body weight or biomarkers for liver and kidney function in Min mice.[1] Similarly, i.p. injections of 8 mg/kg and oral gavage of 10 mg/kg in xenograft models did not result in significant weight loss or other signs of toxicity.[1] However, higher doses, such as 0.1% Enigmol in the diet, have been associated with reduced weight gain.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High cell viability in in vitro assays at standard doses (8-12 µM).	Cell line may be less sensitive to Enigmol. Incubation time may be too short.	- Perform a dose-response curve to determine the specific IC50 for your cell line. - Extend the incubation period to 48 or 72 hours, as Enigmol's cytotoxic effects are time-dependent.[1]
No significant tumor suppression in in vivo xenograft models at 10 mg/kg oral dose.	Insufficient drug exposure in the tumor tissue. The tumor model may be resistant.	- Consider increasing the dose, but monitor for signs of toxicity. - Evaluate alternative administration routes, such as intraperitoneal injection, which has been shown to be effective.[1] - Analyze Enigmol concentration in tumor tissue to confirm adequate delivery.
Weight loss or other signs of toxicity observed in animal models.	The administered dose is too high for the specific animal model or strain.	- Reduce the dosage. For dietary administration, a reduction from 0.1% to 0.025% has been shown to mitigate weight gain issues.[1] - Monitor animal health closely, including body weight and clinical pathology markers.
Variability in tumor response within the same treatment group.	Inconsistent drug administration. Differences in tumor establishment among animals.	- Ensure accurate and consistent dosing for all animals. - Randomize animals into treatment and control groups after tumors have become palpable and reached a consistent size.

Data Presentation

Table 1: In Vitro Efficacy of Enigmol in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (24h)	Reference
HT29	Colon Cancer	~8 µM	[1]
DU145	Prostate Cancer	~8 µM	[1]
PC-3	Prostate Cancer	10.3 ± 0.2 µM	[3]
LNCaP	Prostate Cancer	9.7 ± 0.3 µM	[3]
HL60	Leukemia	8 - 12 µM	[1]
MCF-7	Breast Cancer	8 - 12 µM	[1]

Table 2: In Vivo Efficacy and Dosing of Enigmol in Mouse Models

Cancer Model	Administration Route	Dosage	Treatment Duration	Outcome	Reference
Min Mice (Intestinal)	Dietary	0.025% (w/w)	45 days	~50% reduction in intestinal tumors	[1][2]
DU145 Xenograft (Prostate)	Intraperitoneal (i.p.)	8 mg/kg/day	5 days	≥50% reduction in tumor size	[1]
PC-3 Xenograft (Prostate)	Oral Gavage	10 mg/kg/day	Until experiment termination	~50% reduction in tumor size	[1]

Experimental Protocols

1. In Vitro Cytotoxicity Assay (WST-1 Assay)

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of Enigmol in culture medium. Remove the old medium from the wells and add 100 µL of the Enigmol-containing medium to the respective wells. Include vehicle control wells.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO2.

• WST-1 Reagent Addition: Add 10 µL of WST-1 reagent to each well and incubate for 1-4 hours.

• Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

2. In Vivo Xenograft Tumor Model

• Cell Implantation: Subcutaneously inject 5 x 10^6 prostate cancer cells (e.g., DU145 or PC-3) in 100 µL of PBS into the flanks of athymic nude mice.[1]

• Tumor Growth and Group Assignment: Allow tumors to grow until they are palpable. Measure tumor volume using calipers (Volume = 0.5 x length x width²).[1] Once tumors reach a predetermined size, randomly assign mice to treatment and control groups (n=10-15 per group).[1]

• Drug Administration:

  • Oral Gavage: Dissolve Enigmol in a small amount of 100% ethanol and then dilute into olive oil. Administer the desired dose (e.g., 10 mg/kg) in a volume of 200 µL per mouse daily.[1]

  • Intraperitoneal Injection: Dissolve Enigmol in olive oil and administer the desired dose (e.g., 8 mg/kg) in a volume of 200 µL per mouse daily for the specified duration.[1]

• Monitoring: Measure tumor volume twice a week. Monitor the body weight and overall health of the mice regularly.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis.

Visualizations

Caption: Proposed signaling pathway for Enigmol's anti-tumor activity.

Caption: General experimental workflow for evaluating Enigmol.

References

• 1. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of a Fluorinated Enigmol Analog with Enhanced in Vivo Pharmacokinetic and Anti-Tumor Properties - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Oral Absorption of Sphingolipid Analogs

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the development of orally administered sphingolipid analogs.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the poor oral absorption of many sphingolipid analogs?

A1: The poor oral bioavailability of sphingolipid analogs often stems from two main physicochemical properties:

• Low Aqueous Solubility: Sphingolipid analogs are typically highly lipophilic ("fat-loving") and therefore do not readily dissolve in the aqueous environment of the gastrointestinal (GI) tract. Dissolution is a prerequisite for absorption.

• Low Intestinal Permeability: While lipophilic, some analogs may still have difficulty crossing the intestinal cell membrane to enter the bloodstream due to factors like molecular size, structure, and potential interactions with efflux transporters that pump them back into the GI tract.

Q2: How can I improve the solubility of my sphingolipid analog?

A2: Several formulation strategies can enhance the solubility of these compounds:

• Lipid-Based Formulations: Incorporating the analog into lipid-based systems like Self-Emulsifying Drug Delivery Systems (SEDDS), liposomes, or solid lipid nanoparticles can improve its solubilization in the GI tract.[1][2][3][4]

• Nanocarriers: Reducing the particle size to the nanometer range increases the surface area for dissolution.[5][6][7][8]

• Prodrug Approach: Modifying the chemical structure of the analog to create a more soluble "prodrug" that converts to the active form after absorption can be effective.[9][10][11]

Q3: My sphingolipid analog has good solubility in lipids, but still shows low bioavailability. What could be the issue?

A3: Even with good lipid solubility, poor bioavailability can occur due to:

• Precipitation in the GI Tract: The formulation may effectively dissolve the analog initially, but as it disperses and is digested in the gut, the analog can precipitate out of solution before it can be absorbed.[12]

• Poor Permeability: The analog may not efficiently cross the intestinal epithelium.

• First-Pass Metabolism: After absorption, the analog may be extensively metabolized by the liver before it reaches systemic circulation, reducing the amount of active drug. Lipid-based formulations that promote lymphatic absorption can sometimes help bypass this.[9][12]

Q4: What is a suitable in vitro model to predict the intestinal permeability of my sphingolipid analog?

A4: The Caco-2 cell permeability assay is a widely used in vitro model that can predict human drug absorption.[13] These cells, derived from a human colorectal carcinoma, form a monolayer that mimics the intestinal barrier.[13] For highly lipophilic compounds, modifications to the standard assay, such as the use of a protein-rich medium like human plasma, may be necessary to improve data quality.[14]

Troubleshooting Guides

Issue 1: Low Apparent Permeability (Papp) in Caco-2 Assay

Possible Cause	Troubleshooting Step	Rationale
Poor mass balance due to compound binding to plasticware.	Use human plasma as the assay medium instead of buffer.[14]	Plasma proteins can reduce the non-specific binding of lipophilic compounds to labware, providing more accurate permeability measurements.[14]
Active efflux by transporters like P-glycoprotein (P-gp).	Perform a bi-directional Caco-2 assay (measuring transport from apical to basolateral and basolateral to apical).[13]	An efflux ratio (Papp(B-A) / Papp(A-B)) greater than 2 suggests that the compound is being actively pumped out of the cells.[13]
Low compound solubility in the assay medium.	Add Bovine Serum Albumin (BSA) to the medium.[15]	BSA can increase the solubility of lipophilic compounds in the aqueous assay medium.[15]

Issue 2: Drug Precipitation During In Vitro Lipolysis of a Lipid-Based Formulation

Possible Cause	Troubleshooting Step	Rationale
Formulation cannot maintain the drug in a solubilized state upon digestion.	Increase the surfactant-to-oil ratio in the formulation.	Surfactants help to form micelles that can keep the drug solubilized as the oil phase is digested.
The drug has very low solubility in the lipolysis products (fatty acids and monoglycerides).	Screen different lipid excipients to find a combination whose digestion products have a higher solubilizing capacity for the specific analog.[16][17]	The ability to maintain drug solubilization is highly dependent on the specific lipids used in the formulation.[16][17]
pH changes during digestion affect drug solubility.	Evaluate the pH-solubility profile of the analog and select excipients that buffer the microenvironment or maintain solubility across a wider pH range.	The pH of the small intestine can vary, and formulation components can influence the local pH during digestion.

Data Presentation

Table 1: Oral Bioavailability of Fingolimod (FTY720) and Formulation Strategies

Compound/Formulation	Active Moiety	Oral Bioavailability (%)	Key Findings	Reference
Fingolimod (FTY720) Capsule	Fingolimod Phosphate	~93%	Highly lipophilic but well-absorbed orally, independent of food.[18][19]	[18][19]
Liposomal FTY720 (LP-FTY720)	Fingolimod	Not reported for oral administration	In intravenous studies, the liposomal formulation increased the half-life and reduced clearance compared to the free drug.[20][21] It also improved stability in aqueous buffer.[20]	[20][21]

Table 2: Solubility of Sphingosine-1-Phosphate (S1P)

Solvent/System	Solubility	Notes	Reference
Methanol	~0.3 mg/mL (with warming/sonication)	Sparingly soluble in organic solvents.[22]	[22]
Acetic Acid	>1 mg/mL (warm)	[22]
0.3 M NaOH	~4 mg/mL	Precipitates at pH < 7.5.[23]	[23]
Aqueous solution with Fatty Acid-Free BSA	Can be prepared to yield concentrations such as 125 µM.	S1P is first dissolved in methanol, which is then evaporated, and the BSA solution is added.[22][24]	[22][24]
DMSO, Water, Ethanol	Insoluble	[25]

Signaling Pathway Visualization

References

• 1. Application of sphingolipid-based nanocarriers in drug delivery: an overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs [frontiersin.org]
• 5. Application of sphingolipid-based nanocarriers in drug delivery: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Nanoparticles for oral delivery: design, evaluation and state-of-the-art - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lipidic prodrug approach for improved oral drug delivery and therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Prodrugs of nucleoside analogues for improved oral absorption and tissue targeting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Lipid-associated Oral Delivery: Mechanisms and Analysis of Oral Absorption Enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Caco-2 Permeability | Evotec [evotec.com]
• 14. Using Human Plasma as an Assay Medium in Caco-2 Studies Improves Mass Balance for Lipophilic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Optimisation of the caco-2 permeability assay using experimental design methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pharmaexcipients.com [pharmaexcipients.com]
• 17. In vitro lipolysis test ⋅ Gattefossé [gattefosse.com]
• 18. Fingolimod (FTY720) As an Anti-Multiple Sclerosis Oral Ultimate Therapy – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 19. Fingolimod (FTY720): First approved oral therapy for multiple sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. A novel liposomal formulation of FTY720 (Fingolimod) for promising enhanced targeted delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 21. A novel liposomal formulation of FTY720 (fingolimod) for promising enhanced targeted delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. echelon-inc.com [echelon-inc.com]
• 23. cdn.caymanchem.com [cdn.caymanchem.com]
• 24. avantiresearch.com [avantiresearch.com]
• 25. selleckchem.com [selleckchem.com]

Managing Enigmol degradation during long-term experiments

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide guidance on managing Enigmol stability during long-term experiments. Here you will find troubleshooting guides and frequently asked questions to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is Enigmol and why is its stability a concern in long-term experiments?

A1: Enigmol, or (2S,3S,5S)-2-amino-3,5-dihydroxyoctadecane, is a synthetic sphingoid base analog with potent anti-cancer properties.[1] Unlike naturally occurring sphingoid bases, Enigmol is designed to be more persistent within cells because it is not readily phosphorylated by sphingosine kinases or N-acylated by ceramide synthases.[1] However, like other lipids, its chemical stability can be compromised over time in experimental conditions, especially during long-term cell culture or storage. Degradation can lead to a loss of efficacy and the generation of confounding artifacts, making it crucial to manage its stability for reproducible and accurate results.

Q2: What are the primary known degradation pathways for sphingolipids like Enigmol?

A2: While specific forced degradation studies on Enigmol are not publicly available, based on the chemical structure of sphingolipids, likely degradation pathways include:

• Oxidative Degradation: The long hydrocarbon chain can be susceptible to oxidation, especially in the presence of reactive oxygen species (ROS) which can be generated in cell culture media.[2]

• Hydrolysis: Although Enigmol lacks easily hydrolyzable groups like phosphate esters found in other sphingolipids, prolonged exposure to extreme pH conditions (acidic or basic) could potentially affect its stability. The catabolism of more complex sphingolipids often involves hydrolysis.[3][4]

• Photodegradation: Exposure to high-energy light, particularly UV radiation, can induce decomposition of sphingolipids, leading to C-C bond cleavage through radical reactions.[5]

Q3: How should I prepare and store Enigmol for use in cell culture experiments?

A3: For cell culture applications, Enigmol is often complexed with fatty acid-free bovine serum albumin (BSA) to aid solubility and delivery to cells.[6] A common method is to prepare a 1:1 molar complex of Enigmol with BSA.[6] Stock solutions of this complex should be stored at -20°C for up to one year, as recommended by suppliers. For long-term experiments, it is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles. When adding to cell culture medium, ensure the final concentration of any solvent (like ethanol or DMSO) is minimal and non-toxic to the cells.

Q4: How does Enigmol exert its biological effects? Which signaling pathways are involved?

A4: Enigmol affects multiple signaling pathways. Its most well-documented mechanism is the "normalization" of aberrant β-catenin accumulation in the nucleus and cytoplasm of cancer cells.[1] This is thought to occur by promoting the proteasomal degradation of β-catenin. Additionally, as a sphingoid base analog, it may influence other pathways regulated by sphingolipids, such as those involving Protein Kinase C (PKC) and Protein Kinase B (Akt).[6]

Troubleshooting Guides

Issue 1: Loss of Enigmol Potency in a Long-Term (Multi-day) Cell Culture Experiment

If you observe a diminished or inconsistent effect of Enigmol over several days, it may be due to its degradation in the culture medium.

Potential Cause	Troubleshooting Step	Rationale
Oxidative Degradation	1. Refresh the culture medium with freshly prepared Enigmol every 24-48 hours. 2. Consider adding an antioxidant like N-acetylcysteine (NAC) to the culture medium if compatible with your experimental design.	Cell culture media can generate reactive oxygen species (ROS) over time, which can oxidize lipids.[2] Regular replenishment ensures a consistent concentration of active Enigmol.
Adsorption to Plasticware	1. Use low-adhesion plasticware for your experiments. 2. Pre-incubate plates with a BSA solution before adding cells and Enigmol.	Lipophilic compounds like Enigmol can adsorb to the surface of standard tissue culture plastics, reducing its effective concentration in the medium.
Cellular Metabolism	Although Enigmol is designed to be metabolically stable, some slow metabolism may still occur over extended periods.	A pulse-chase study showed that while Enigmol is persistent, its intracellular concentration does decrease over time (~75% reduction by 12 hours).[6]

Issue 2: High Variability in Quantitative Analysis of Enigmol

Inconsistent results when measuring Enigmol concentrations in experimental samples can often be traced back to sample handling and storage.

Potential Cause	Troubleshooting Step	Rationale
Degradation During Storage	1. Store all biological samples (cell pellets, lysates, plasma) at -80°C immediately after collection. 2. Avoid repeated freeze-thaw cycles of samples by storing them in single-use aliquots.	Sphingolipids are more stable at lower temperatures. Repeated freezing and thawing can accelerate degradation. A general protocol for assessing sphingolipid stability suggests comparing -20°C and -80°C storage.
Inefficient Extraction	1. Use a robust lipid extraction method, such as a modified Bligh-Dyer or a butanolic extraction. 2. Always include an appropriate internal standard (e.g., a stable isotope-labeled sphingolipid) prior to extraction.[7]	Incomplete extraction will lead to an underestimation of the Enigmol concentration. An internal standard corrects for variability in extraction efficiency and instrument response.[8]
Matrix Effects in LC-MS/MS	1. Optimize the chromatographic separation to ensure Enigmol elutes in a region with minimal ion suppression. 2. Use a matrix-matched calibration curve for accurate quantification.[8]	Co-eluting substances from the biological matrix can interfere with the ionization of Enigmol, leading to inaccurate measurements.

Data Presentation

Table 1: In Vitro Persistence of Enigmol in HT29 Colon Cancer Cells

This table summarizes the percentage of intracellular Enigmol remaining at various time points after a 1-hour pulse treatment, followed by incubation in Enigmol-free medium.

Time Point (Hours)	% Enigmol Remaining (Mean ± SEM)
3	> 50%
12	~25%
Data derived from a pulse-chase experiment followed by LC-ESI-MS/MS analysis.[6]

Table 2: Hypothetical Impact of Storage Conditions on Enigmol Stability

This table illustrates the potential degradation of Enigmol in a biological sample (e.g., plasma) under different storage conditions over one month. This is a hypothetical example based on general principles of lipid stability.

Storage Condition	% Degradation after 1 Month (Hypothetical)
Room Temperature (~22°C)	30 - 40%
4°C	15 - 25%
-20°C	5 - 10%
-80°C	< 2%

Experimental Protocols

Protocol 1: Stability-Indicating LC-MS/MS Method for Enigmol Quantification

This protocol provides a framework for the quantitative analysis of Enigmol from biological samples.

1. Sample Preparation (Lipid Extraction)

• Materials:

  • Cell or tissue homogenate.

  • Internal Standard (IS) solution (e.g., C17-sphingosine or a stable-isotope labeled Enigmol analog).

  • 1-Butanol.

  • Citrate/phosphate buffer (pH 4.0).

• Procedure:

  • To 100 µL of homogenate, add 20 µL of the IS solution.

  • Add 60 µL of citrate/phosphate buffer (pH 4.0) and vortex.

  • Add 500 µL of 1-butanol and vortex vigorously for 1 minute.

  • Centrifuge at 3,000 x g for 5 minutes to separate the phases.

  • Transfer the upper butanolic phase to a new tube.

  • Evaporate the solvent to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of a suitable solvent (e.g., mobile phase).[7]

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: Hydrophilic Interaction Liquid Chromatography (HILIC) silica column (e.g., 50 x 2.1 mm, 1.8 µm).[7]

  • Mobile Phase A: Water with 0.2% formic acid and 2 mM ammonium formate.[7]

  • Mobile Phase B: Acetonitrile with 0.2% formic acid.[7]

  • Gradient: Develop a gradient to ensure good separation of Enigmol from other lipids. A typical run time is 4-5 minutes.[8]

• Mass Spectrometry (MS/MS):

  • Instrument: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.[7]

  • Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: These must be optimized for your specific instrument. For Enigmol (MW: 301.5), the precursor ion would be [M+H]+ at m/z 302.5. Product ions would be determined by fragmentation experiments.

Visualizations

Caption: Workflow for the quantitative analysis of Enigmol using LC-MS/MS.

References

• 1. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sphingolipid Metabolism, Oxidant Signaling, and Contractile Function of Skeletal Muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. A Comprehensive Review: Sphingolipid Metabolism and Implications of Disruption in Sphingolipid Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. A rapid and quantitative LC-MS/MS method to profile sphingolipids - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Enigmol Assays: A Guide to Selecting and Implementing Robust Controls

This technical support guide provides researchers, scientists, and drug development professionals with essential information for selecting and utilizing appropriate negative and positive controls in Enigmol assays. Adherence to proper control strategies is paramount for generating reliable and reproducible data.

Frequently Asked Questions (FAQs)

Q1: What are the essential positive and negative controls for an in vitro Enigmol cytotoxicity assay (e.g., WST-1, MTT)?

A1: For a standard in vitro cytotoxicity assay using Enigmol, the following controls are essential:

• Negative Controls:

  • Vehicle Control: This is the most critical negative control. It consists of the vehicle (solvent) used to dissolve and deliver Enigmol to the cells, administered at the same final concentration as in the experimental wells. For instance, if Enigmol is dissolved in a solution containing fatty acid-free bovine serum albumin (BSA), the vehicle control would be the BSA solution alone[1][2]. This control accounts for any effects the solvent itself might have on cell viability.

  • Untreated Control: This consists of cells cultured in media without any treatment, including the vehicle. It serves as a baseline for normal cell proliferation and health.

  • Inactive Analog Control (Recommended): An ideal negative control is a close chemical analog of Enigmol that is known to be inactive against the biological target. While a universally accepted inactive Enigmol analog is not commercially available, researchers should aim to use a structurally similar compound that has demonstrated a lack of efficacy in previous studies, if available[3].

• Positive Controls:

  • Sphingosine (So): As a naturally occurring sphingoid base with known cytotoxic effects and a similar mechanism of action to Enigmol (though less potent), Sphingosine is an excellent positive control[1][4]. It helps to validate that the assay is capable of detecting the expected biological response.

  • Known Cytotoxic Agent: A well-characterized cytotoxic drug for the specific cell line being used (e.g., doxorubicin, paclitaxel) can also serve as a positive control to ensure the assay system is responsive to cytotoxic effects in general.

Q2: How should I select controls for an in vivo study investigating the anti-tumor effects of Enigmol?

A2: For in vivo studies, such as mouse xenograft models, the following controls are crucial:

• Negative Controls:

  • Vehicle Control: This is a group of animals that receives the same volume and formulation of the vehicle used to deliver Enigmol (e.g., olive oil) via the same administration route (e.g., oral gavage, intraperitoneal injection)[1]. This control is essential to account for any physiological effects of the vehicle or the administration procedure.

  • Untreated Control: While a vehicle control is often sufficient, an untreated group that receives no intervention can provide a baseline for tumor growth and overall animal health.

• Positive Control:

  • Standard-of-Care Chemotherapy: A group of animals treated with a clinically relevant and effective chemotherapeutic agent for the tumor model being studied serves as a robust positive control. This helps to benchmark the efficacy of Enigmol against a known anti-cancer agent.

Troubleshooting Guide

Q3: My vehicle control is showing unexpected cytotoxicity. What should I do?

A3: If your vehicle control exhibits toxicity, consider the following troubleshooting steps:

• Reduce Solvent Concentration: High concentrations of solvents like DMSO can be toxic to cells. Ensure the final concentration of the organic solvent in your assay medium is as low as possible, typically below 0.5%[5].

• Test a Different Vehicle: If reducing the concentration is not feasible, explore alternative, less toxic vehicles for Enigmol solubilization.

• Ensure Vehicle Purity: Contaminants in the vehicle can also cause cytotoxicity. Use high-purity, sterile-filtered solvents.

• Check for Interactions with Assay Reagents: Some solvents can interfere with the chemistry of cytotoxicity assays (e.g., reducing MTT reagent)[6]. Run a cell-free control with the vehicle and assay reagent to check for direct interference.

Q4: The effect of my positive control, Sphingosine, is weaker than expected. What could be the reason?

A4: A weaker than expected effect from Sphingosine could be due to several factors:

• Compound Stability: Ensure that the Sphingosine stock solution is fresh and has been stored correctly, as degradation can lead to reduced activity.

• Cell Line Sensitivity: The sensitivity of different cell lines to Sphingosine can vary. Confirm the expected IC50 value for your specific cell line from the literature or through a dose-response experiment.

• Assay Conditions: Factors such as cell seeding density and incubation time can influence the observed cytotoxicity[6]. Ensure these parameters are optimized and consistent across experiments.

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assay (WST-1) with Controls

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation:

  • Prepare a high-concentration stock solution of Enigmol in an appropriate solvent (e.g., DMSO).

  • Prepare a stock solution of Sphingosine (positive control) in a similar manner.

  • Prepare serial dilutions of Enigmol and Sphingosine in cell culture medium to achieve the final desired concentrations. The final solvent concentration should be consistent across all wells and ideally below 0.5%.

• Treatment:

  • Experimental Wells: Add the Enigmol dilutions to the respective wells.

  • Positive Control Wells: Add the Sphingosine dilutions.

  • Vehicle Control Wells: Add cell culture medium containing the same final concentration of the solvent used for Enigmol and Sphingosine.

  • Untreated Control Wells: Add fresh cell culture medium only.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, 72 hours).

• WST-1 Assay:

  • Add WST-1 reagent to each well according to the manufacturer's instructions.

  • Incubate for 1-4 hours.

  • Measure the absorbance at the appropriate wavelength (typically 450 nm).

• Data Analysis: Calculate cell viability as a percentage relative to the untreated or vehicle control.

Quantitative Data Summary

Table 1: Example IC50 Values for Enigmol and Control Compounds in Different Cancer Cell Lines.

Compound	Cell Line	Assay	IC50 (µM)	Reference
Enigmol	HT29 (Colon)	WST-1	~8	[1]
Sphingosine	HT29 (Colon)	WST-1	~25	[1]
Sphinganine	HT29 (Colon)	WST-1	~25	[1]
Enigmol	DU145 (Prostate)	WST-1	~10	[1]
CF3-Enigmol	LNCaP (Prostate)	Mitochondrial Activity	Comparable to Enigmol	[7]
CF2-Enigmol	LNCaP (Prostate)	Mitochondrial Activity	Comparable to Enigmol	[7]

Visualizations

Caption: Simplified signaling pathway illustrating Enigmol's proposed mechanism of action.

Caption: General experimental workflow for an in vitro Enigmol assay with controls.

Caption: Logical relationships in the selection of controls for an Enigmol assay.

References

• 1. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Promise and Peril of Chemical Probe Negative Controls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Discovery of a Fluorinated Enigmol Analog with Enhanced in Vivo Pharmacokinetic and Anti-Tumor Properties - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Experimental Reproducibility

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address challenges in reproducing experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons an experiment might fail to reproduce earlier results?

There are several key factors that can contribute to a lack of reproducibility. These can be broadly categorized into methodological flaws, biological variability, statistical issues, and human or environmental factors.[1][2] Poorly designed studies, inadequate controls, and variability in reagents and cell lines are common culprits.[2] Furthermore, the misuse of statistical analyses and pressures to publish novel, positive findings can also lead to results that are difficult to replicate.[2][3]

Q2: How significant is the problem of irreproducibility in preclinical research?

Studies suggest that over 50% of preclinical research is irreproducible, leading to significant financial losses, estimated at $28 billion annually in the U.S. alone.[2] This "reproducibility crisis" not only wastes resources but also slows down the development of new therapies and can undermine public trust in science.[2]

Q3: What is "p-hacking" and how does it contribute to irreproducibility?

P-hacking, or data dredging, is the practice of manipulating data to achieve a statistically significant result (typically a p-value less than 0.05).[2] This can involve collecting more data until the desired p-value is reached, excluding outliers, or trying different statistical analyses until one yields a significant result.[3] Such practices lead to false-positive results that are unlikely to be reproduced in subsequent studies.[2]

Q4: Can you explain the difference between reproducibility and replicability?

While often used interchangeably, some distinguish between these terms. Replicability is assessed by performing an experiment under the exact same conditions to see if the same results are obtained, reflecting technical precision. Reproducibility, on the other hand, is assessed by conducting similar, but not identical, experiments to test the fundamental accuracy and generalizability of a finding.[4]

Troubleshooting Guides

Issue 1: Inconsistent results between experimental repeats.

If you are struggling to reproduce your own results, consider the following troubleshooting steps:

• Review Your Protocol: Is your experimental protocol detailed enough?[5] Ambiguities can lead to unintentional variations in execution. Ensure all steps, including reagent concentrations, incubation times, and equipment settings, are precisely documented.

• Check Your Reagents: Are you using the same lot of reagents for all repeats? Lot-to-lot variability in reagents can significantly impact results.[6][7] Always record the lot numbers of all reagents used. Consider performing quality control tests on new batches of critical reagents.[5]

• Calibrate Your Equipment: When was the last time your equipment was calibrated? Inaccurate instruments, such as pipettes, balances, or pH meters, can introduce systematic errors.[8][9]

• Standardize Environmental Conditions: Are there fluctuations in your lab environment? Changes in temperature, humidity, or light exposure can affect sensitive assays.[10]

Issue 2: Failure to reproduce results from a published paper.

Attempting to replicate a study from another lab can be challenging. Here’s what to consider:

• Scrutinize the Methodology: The published methodology may omit subtle but crucial details.[4] Pay close attention to the source and handling of biological materials, as well as the specific equipment and software used.

• Validate Your Biological Materials: Are you using the exact same cell lines or animal models? Cell line misidentification and contamination are major sources of irreproducibility.[11][12][13] It is crucial to authenticate your cell lines.[12][14]

• Consider Biological Variability: Inherent biological differences between your model system and the one used in the original study can lead to different outcomes.[2]

Data Presentation: Common Factors Contributing to Irreproducibility

The following table summarizes key factors that contribute to the lack of experimental reproducibility and provides actionable recommendations.

Factor Category	Specific Issue	Recommendation
Methodology	Poorly documented protocols	Create detailed Standard Operating Procedures (SOPs) for all experiments.[2][5]
Inadequate experimental controls	Include appropriate positive, negative, and internal controls in every experiment.[5]
Small sample sizes	Conduct a power analysis to determine the appropriate sample size to detect a meaningful effect.[15]
Biological Materials	Reagent lot-to-lot variability	Record lot numbers for all reagents and validate new lots before use.[6][7]
Cell line misidentification/contamination	Authenticate cell lines using methods like Short Tandem Repeat (STR) profiling.[11][12]
Expired reagents	Avoid using expired reagents; if unavoidable, perform quality control tests.[5]
Statistical Analysis	P-hacking and selective reporting	Pre-register your analysis plan and report all results, including negative findings.[2][3]
Inappropriate statistical tests	Consult with a statistician to ensure the correct statistical methods are being used.[15]
Human & Environment	Lack of training/technical inexperience	Ensure all personnel are thoroughly trained on experimental protocols and equipment.[5][9]
Cognitive bias	Implement blinding and randomization where possible to minimize bias.[5]
Environmental fluctuations	Monitor and control environmental factors like temperature, humidity, and light.[10]
Publication & Data	Lack of access to raw data	Share raw data and detailed methodologies in open repositories.[1]
Publication bias towards positive results	Promote the publication of negative and null results.[1][5]

Visualizations

Troubleshooting Workflow for Irreproducible Results

This diagram outlines a logical workflow to follow when an experiment fails to reproduce.

A step-by-step guide to troubleshooting irreproducible experimental outcomes.

Interconnected Factors of Experimental Irreproducibility

This diagram illustrates the complex interplay of factors that can lead to a failure to reproduce experimental findings.

References

• 1. Top 5 Factors Affecting Reproducibility in Research - Enago Academy [enago.com]
• 2. clyte.tech [clyte.tech]
• 3. timeshighereducation.com [timeshighereducation.com]
• 4. Experimental Irreproducibility: Causes, (Mis)interpretations, and Consequences - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bitesizebio.com [bitesizebio.com]
• 6. newji.ai [newji.ai]
• 7. myadlm.org [myadlm.org]
• 8. Practices of Science: Scientific Error | manoa.hawaii.edu/ExploringOurFluidEarth [manoa.hawaii.edu]
• 9. kosheeka.com [kosheeka.com]
• 10. sciencenotes.org [sciencenotes.org]
• 11. Identity Crisis – rigor and reproducibility in human cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cell line authentication: a necessity for reproducible biomedical research | The EMBO Journal [link.springer.com]
• 13. The ghosts of HeLa: How cell line misidentification contaminates the scientific literature | PLOS One [journals.plos.org]
• 14. m.youtube.com [m.youtube.com]
• 15. sonraianalytics.com [sonraianalytics.com]

Reference Data & Comparative Studies

Enigmol vs. Sphingosine: A Comparative Analysis of Cytotoxicity in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

The sphingolipid rheostat, the cellular balance between pro-apoptotic ceramide and sphingosine and pro-survival sphingosine-1-phosphate (S1P), is a critical regulator of cell fate. Its dysregulation is a hallmark of cancer, making sphingolipid metabolism an attractive target for therapeutic intervention. Enigmol, a synthetic analog of sphingosine, has emerged as a promising anti-cancer agent. This guide provides a comparative analysis of the cytotoxic effects of Enigmol and its natural counterpart, sphingosine, in cancer cells, supported by experimental data and detailed methodologies.

Quantitative Comparison of Cytotoxicity

Enigmol consistently demonstrates greater cytotoxic potency than sphingosine in cancer cell lines. This increased efficacy is attributed to its metabolic stability; Enigmol is a poor substrate for sphingosine kinases, preventing its conversion to the pro-survival S1P, and is also slowly N-acylated.[1][2][3] This persistence within the cell allows for a more sustained pro-apoptotic signal.

The half-maximal inhibitory concentration (IC50) values, a measure of a compound's potency in inhibiting a biological function, are significantly lower for Enigmol compared to sphingosine in direct comparative studies.

Cell Line	Compound	IC50 (µM)	Assay	Incubation Time
HT29 (Colon Cancer)	Enigmol	~8	WST-1	24 hours
Sphingosine	~25	WST-1	24 hours
DU145 (Prostate Cancer)	Enigmol	8 - 12	WST-1	Not Specified
PC-3 (Prostate Cancer)	Enigmol	8 - 12	WST-1	Not Specified
LNCaP (Prostate Cancer)	Enigmol	8 - 12	WST-1	Not Specified
HL60 (Leukemia)	Enigmol	8 - 12	WST-1	Not Specified
MCF-7 (Breast Cancer)	Enigmol	8 - 12	WST-1	Not Specified

Table 1: Comparative IC50 values of Enigmol and Sphingosine in various cancer cell lines. Data compiled from a study by Whitehead et al. (2011).[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison of Enigmol and sphingosine cytotoxicity.

WST-1 Cell Viability Assay

This colorimetric assay measures the metabolic activity of viable cells.

Materials:

• Cancer cell lines (e.g., HT29, DU145)

• Complete culture medium

• Enigmol and Sphingosine (complexed with fatty acid-free bovine serum albumin)

• WST-1 reagent

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5 x 10³ cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.[4]

• Compound Treatment: Prepare serial dilutions of Enigmol and sphingosine in complete culture medium. Remove the overnight culture medium from the wells and replace it with the medium containing the test compounds. Include a vehicle control (medium with fatty acid-free bovine serum albumin).

• Incubation: Incubate the plates for the desired time period (e.g., 24 hours).

• WST-1 Addition: Add 10 µL of WST-1 reagent to each well.[4]

• Final Incubation: Incubate the plates for 1-4 hours at 37°C. The incubation time should be optimized for each cell line.[4]

• Absorbance Measurement: Gently shake the plate for 1 minute and measure the absorbance at 450 nm using a microplate reader. A reference wavelength of >600 nm is used to subtract background absorbance.[4][5]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value is determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.[6][7]

Signaling Pathways and Mechanisms of Action

Enigmol and sphingosine, while both inducing apoptosis, appear to engage distinct and overlapping signaling pathways.

Enigmol's Mechanism of Action

Enigmol's primary advantage lies in its inability to be phosphorylated by sphingosine kinases (SphK), thus it does not contribute to the pro-survival S1P pool.[1][2] One of its key mechanisms in colon cancer cells is the "normalization" of β-catenin signaling.[1][3] In many cancers, β-catenin accumulates in the nucleus, where it acts as a transcriptional co-activator for genes promoting proliferation. Enigmol promotes the proteasome-dependent turnover of nuclear β-catenin, reducing its oncogenic signaling.[1]

Enigmol's primary mechanism of action.

Sphingosine's Mechanism of Action

Sphingosine is a key component of the sphingolipid rheostat and generally promotes apoptosis.[8][9] Its pro-apoptotic effects are often mediated through the activation of caspases and occur upstream of mitochondrial involvement. However, its efficacy is limited by its rapid conversion to S1P by sphingosine kinases, which promotes cell survival and proliferation.[8] This metabolic flux is a key difference compared to the more stable Enigmol.

Sphingosine's dual role in cell fate.

Comparative Workflow for Cytotoxicity Assessment

To objectively compare the cytotoxicity of Enigmol and sphingosine, a standardized experimental workflow is crucial.

Workflow for comparative cytotoxicity analysis.

Conclusion

The available data strongly indicate that Enigmol is a more potent cytotoxic agent against cancer cells than its natural analog, sphingosine. This enhanced activity is primarily due to its metabolic stability, which prevents its conversion into the pro-survival metabolite S1P and allows for sustained pro-apoptotic signaling. Furthermore, Enigmol's ability to modulate the β-catenin signaling pathway provides an additional mechanism for its anti-cancer effects. These findings underscore the potential of Enigmol as a promising therapeutic candidate for various cancers and highlight the value of designing sphingolipid analogs that resist metabolic conversion to enhance their cytotoxic efficacy. Further research should focus on expanding the comparative cytotoxicity profiling of Enigmol and sphingosine across a broader range of cancer types and elucidating the full spectrum of their differential effects on cancer cell signaling.

References

• 1. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. creative-bioarray.com [creative-bioarray.com]
• 5. WST-1 Assay: principles, protocol &amp; best practices for cell viability | Abcam [abcam.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Apoptosis: Insights into Pathways and Role of p53, Bcl-2 and Sphingosine Kinases [pubs.sciepub.com]
• 9. Sphingosine in apoptosis signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Enigmol and Docetaxel: A Comparative Analysis of Efficacy in Preclinical Prostate Cancer Models

For Immediate Release

This guide provides a detailed comparison of the preclinical efficacy of Enigmol, a novel sphingolipid analog, and docetaxel, a standard-of-care chemotherapy agent, in prostate cancer models. The information is intended for researchers, scientists, and professionals in the field of drug development to offer a comprehensive overview of the available experimental data.

Executive Summary

Prostate cancer remains a significant health concern, and the development of novel therapeutics is crucial. Enigmol has emerged as a promising anti-cancer agent. Preclinical studies indicate that Enigmol's efficacy is comparable to that of docetaxel in prostate cancer xenograft models.[1] This guide synthesizes the available quantitative data, details the experimental methodologies used in these studies, and visualizes the distinct signaling pathways through which each compound exerts its anti-tumor effects.

Data Presentation: In Vivo Efficacy

The following tables summarize the quantitative data from various preclinical studies investigating the in vivo efficacy of Enigmol and docetaxel in prostate cancer xenograft models. It is important to note that a direct head-to-head study with quantitative comparison of tumor growth inhibition in the same experimental setup is not publicly available. The data presented here are compiled from separate studies.

Table 1: Efficacy of Enigmol in Prostate Cancer Xenograft Models

Prostate Cancer Cell Line	Mouse Model	Enigmol Dose and Administration	Outcome	Reference
PC-3	Nude Mice	10 mg/kg, oral gavage	~50% reduction in tumor size vs. vehicle control	[2]
DU145	Nude Mice	8 mg/kg, intraperitoneal injection for 5 days	Significant tumor size reduction (P < 0.05)	[2]
LNCaP & PC-3	Nude Mice	10 or 50 mg/kg/day, oral gavage	Significant inhibition of tumor growth	[1]

Table 2: Efficacy of Docetaxel in Prostate Cancer Xenograft Models

Prostate Cancer Cell Line	Mouse Model	Docetaxel Dose and Administration	Outcome	Reference
DU145	Nude Mice	10 mg/kg/week, intravenous injection for 3 weeks	32.6% tumor regression	[3]
DU145	Nude Mice	5 mg/kg and 10 mg/kg, subcutaneous injection once a week	Strongest inhibitory effects on tumor growth
22RV1	NPG Mice	Not specified	Synergistic inhibition of tumor growth with pembrolizumab	[4]
PC-3	Murine Model	Not specified	OPG-Fc in combination with docetaxel suppressed skeletal tumor burden	[5]
LNCaP	Not specified	0.1% or 0.25% in a polymeric paste	Significant tumor growth inhibition	[6]

Mechanisms of Action

Enigmol and docetaxel mediate their anti-cancer effects through distinct molecular pathways.

Enigmol: As a sphingoid base analog, Enigmol's mechanism of action involves the "normalization" of aberrant β-catenin accumulation in the nucleus and cytoplasm of cancer cells.[2][7] Dysregulation of the Wnt/β-catenin signaling pathway is a known driver in several cancers, including prostate cancer.[8][9]

Docetaxel: Docetaxel is a taxane that functions by stabilizing microtubules, which are critical components of the cell's cytoskeleton.[10][11][12] This stabilization disrupts the normal process of mitosis, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis (programmed cell death).[10][11][13] Docetaxel's action also involves the phosphorylation of Bcl-2, an anti-apoptotic protein, further promoting cell death.[10][11]

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz, illustrate the signaling pathways affected by Enigmol and docetaxel.

Caption: Enigmol's mechanism targeting the Wnt/β-catenin pathway.

Caption: Docetaxel's mechanism of microtubule stabilization and apoptosis induction.

Experimental Protocols

The following are generalized protocols for prostate cancer xenograft studies based on the reviewed literature. Specific parameters may vary between studies.

Cell Lines and Culture

• Prostate Cancer Cell Lines: PC-3, DU145 (androgen-independent), and LNCaP (androgen-dependent) are commonly used.

• Culture Conditions: Cells are typically cultured in RPMI-1640 or DMEM medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and maintained in a humidified incubator at 37°C with 5% CO₂.

Animal Models

• Mouse Strains: Athymic nude mice or SCID (Severe Combined Immunodeficiency) mice are commonly used to prevent rejection of human tumor xenografts.

• Animal Husbandry: Mice are housed in a pathogen-free environment with ad libitum access to food and water.

Xenograft Implantation

• Subcutaneous Model: A suspension of prostate cancer cells (typically 1 x 10⁶ to 5 x 10⁶ cells in 100-200 µL of sterile PBS or medium) is injected subcutaneously into the flank of the mice. Matrigel may be mixed with the cell suspension to promote tumor formation.

• Tumor Growth Monitoring: Tumor volume is measured regularly (e.g., 2-3 times per week) using calipers. Tumor volume is calculated using the formula: (Length x Width²)/2.

Drug Administration and Efficacy Evaluation

• Treatment Initiation: Treatment typically begins when tumors reach a palpable size (e.g., 50-100 mm³).

• Enigmol Administration: Enigmol has been administered orally via gavage or through intraperitoneal injections at doses ranging from 8 to 50 mg/kg.

• Docetaxel Administration: Docetaxel is typically administered intravenously or subcutaneously at doses ranging from 5 to 10 mg/kg, often on a weekly schedule.

• Efficacy Endpoints: The primary endpoint is typically tumor growth inhibition. Other endpoints may include changes in body weight (as a measure of toxicity) and survival analysis.

Experimental Workflow Diagram

The following diagram illustrates a general workflow for a preclinical prostate cancer xenograft study.

References

• 1. ovid.com [ovid.com]
• 2. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Concurrent chemoradiotherapy with low-dose docetaxel inhibits the growth of DU-145 prostate cancer xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. RANK ligand inhibition plus docetaxel improves survival and reduces tumor burden in a murine model of prostate cancer bone metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Wnt/β-catenin signalling in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Wnt/β-catenin signal transduction pathway in prostate cancer and associated drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Preclinical mechanisms of action of docetaxel and docetaxel combinations in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 12. What is the mechanism of Docetaxel? [synapse.patsnap.com]
• 13. researchgate.net [researchgate.net]

Enigmol's Target Engagement on β-catenin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Enigmol's performance in targeting β-catenin with other alternative inhibitors. The information is supported by experimental data and detailed methodologies for key validation assays.

Introduction to β-catenin Targeting

The Wnt/β-catenin signaling pathway is a crucial regulator of cell proliferation, differentiation, and apoptosis.[1] Its aberrant activation is a hallmark of numerous cancers, making it a prime therapeutic target.[2] Central to this pathway is β-catenin, a protein whose cytoplasmic levels are tightly controlled by a "destruction complex." In many cancers, mutations in components of this complex, such as Adenomatous Polyposis Coli (APC), lead to the accumulation of β-catenin.[3] This stabilized β-catenin translocates to the nucleus, where it complexes with T-cell factor/lymphoid enhancer-enhancing factor (TCF/LEF) transcription factors to drive the expression of oncogenes like c-myc and cyclin D1.[4]

Enigmol, a novel sphingolipid analog, has emerged as a promising agent that targets β-catenin for degradation.[3] This guide will compare its mechanism and efficacy with other known β-catenin inhibitors.

Comparative Analysis of β-catenin Inhibitors

The following table summarizes the performance of Enigmol and other well-characterized β-catenin inhibitors. These compounds represent different mechanisms of pathway inhibition.

Inhibitor	Target/Mechanism of Action	Cell Line Examples	Reported IC50/Potency	Reference(s)
Enigmol	Promotes proteasome-dependent degradation of β-catenin, likely by enhancing its phosphorylation by GSK-3β.	HT29 (Colon Cancer)	More potent than sphingosine in reducing nuclear β-catenin. Specific IC50 for β-catenin degradation not reported.	[3]
Sphingosine (So)	Natural sphingoid base that also promotes β-catenin degradation.	HT29 (Colon Cancer)	Less potent than Enigmol.	[3]
PRI-724 (CBP/p300 inhibitor)	Inhibits the interaction between β-catenin and the transcriptional coactivator CREB-binding protein (CBP).	Various cancer cell lines	Induces apoptosis in melanoma cells at concentrations of 0.63–2.5 μM.[5]	[5][6][7][8][9]
XAV939 (Tankyrase inhibitor)	Stabilizes Axin by inhibiting Tankyrase, thereby promoting the degradation of β-catenin.	SW480 (Colon Cancer), LNCaP (Prostate Cancer)	Inhibits β-catenin translocation at 5 µM. Decreases β-catenin abundance at 1 µM.[10]	[11][10][12][13]
MSAB	Binds directly to β-catenin, promoting its proteasomal degradation.	Wnt-dependent cancer cells	Shows potent anti-tumor effects in vitro and in vivo.[14]	[14][15]
Natural Compounds (e.g., Curcumin, Resveratrol)	Various mechanisms including downregulation of β-catenin expression and inhibition of nuclear translocation.	Various cancer cell lines	Activity reported in the micromolar range.	[15][16][17][18][19]

Signaling Pathways and Experimental Workflows

To visually represent the complex processes involved in β-catenin signaling and the experimental approaches to validate target engagement, the following diagrams have been generated using Graphviz (DOT language).

Wnt/β-catenin Signaling Pathway

Caption: Wnt/β-catenin signaling pathway and points of inhibitor intervention.

Experimental Workflow: Western Blot for β-catenin Levels

Caption: Workflow for quantifying β-catenin protein levels via Western Blot.

Experimental Workflow: TCF/LEF Reporter (TOP/FOP Flash) Assay

Caption: Workflow for TCF/LEF reporter assay to measure β-catenin activity.

Detailed Experimental Protocols

Accurate assessment of an inhibitor's impact on β-catenin is crucial. The following are generalized methodologies for key validation experiments.

Western Blot Analysis of β-catenin Levels

This method is used to directly assess the effect of inhibitors on the total cellular levels of β-catenin.

• Cell Culture and Treatment: Plate cells (e.g., HT29) in 6-well plates and grow to 70-80% confluency. Treat the cells with the inhibitor at various concentrations and for different time points.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[8]

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA protein assay kit.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on a 10% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with a primary antibody against β-catenin (and a loading control like β-actin) overnight at 4°C.

• Washing and Secondary Antibody Incubation: Wash the membrane three times with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize the β-catenin signal to the loading control.

TCF/LEF Reporter (TOP/FOP Flash) Assay

This luciferase-based assay is a gold standard for quantifying β-catenin-mediated transcriptional activity.[3][20]

• Cell Transfection: Co-transfect cells with either a TOPflash (containing wild-type TCF/LEF binding sites) or FOPflash (containing mutated binding sites, as a negative control) reporter plasmid, along with a Renilla luciferase plasmid (for normalization of transfection efficiency).[10][20]

• Inhibitor Treatment: After 24 hours, treat the transfected cells with the desired concentrations of the β-catenin inhibitor.

• Cell Lysis: After the desired treatment duration (e.g., 24-48 hours), lyse the cells using a passive lysis buffer.

• Luciferase Assay: Measure both Firefly (from TOP/FOPflash) and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis: Normalize the Firefly luciferase activity to the Renilla luciferase activity for each sample. The specific Wnt/β-catenin signaling activity is determined by the ratio of normalized TOPflash to FOPflash activity. A decrease in this ratio upon inhibitor treatment indicates a reduction in β-catenin transcriptional activity.[20]

Co-Immunoprecipitation (Co-IP) for Protein Interactions

This technique is used to determine if an inhibitor disrupts the interaction between β-catenin and its binding partners (e.g., TCF4, CBP).[14][21]

• Cell Lysis: Lyse treated and untreated cells in a non-denaturing Co-IP lysis buffer containing protease inhibitors.

• Pre-clearing: Pre-clear the cell lysates by incubating with protein A/G agarose beads to reduce non-specific binding.

• Immunoprecipitation: Incubate the pre-cleared lysates with an antibody specific for the "bait" protein (e.g., β-catenin) overnight at 4°C.

• Complex Capture: Add protein A/G agarose beads to the lysate-antibody mixture to capture the antibody-protein complexes.

• Washing: Wash the beads several times with Co-IP buffer to remove non-specifically bound proteins.

• Elution: Elute the captured protein complexes from the beads by boiling in SDS-PAGE sample buffer.

• Western Blot Analysis: Analyze the eluted proteins by Western blotting using antibodies against the "prey" protein (e.g., TCF4) and the "bait" protein (β-catenin). A reduced amount of the "prey" protein in the immunoprecipitate from inhibitor-treated cells indicates disruption of the protein-protein interaction.

Conclusion

Enigmol presents a compelling mechanism for targeting β-catenin by promoting its degradation, a distinct approach compared to inhibitors that block downstream protein-protein interactions. Its increased potency over the natural sphingolipid, sphingosine, highlights its potential as a therapeutic candidate. However, for a comprehensive evaluation against other classes of β-catenin inhibitors, further studies providing quantitative data, such as IC50 values for β-catenin degradation and TCF/LEF reporter activity, are necessary. The experimental protocols and comparative data provided in this guide offer a framework for researchers to further investigate and position Enigmol within the landscape of Wnt/β-catenin pathway inhibitors.

References

• 1. Quantification of β-Catenin Signaling Components in Colon Cancer Cell Lines, Tissue Sections, and Microdissected Tumor Cells using Reaction Monitoring Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Comparative Assessment of the WNT/β-Catenin Pathway, CacyBP/SIP, and the Immunoproteasome Subunit LMP7 in Various Histological Types of Renal Cell Carcinoma [frontiersin.org]
• 3. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Wnt‐induced transcriptional activation is exclusively mediated by TCF/LEF | The EMBO Journal [link.springer.com]
• 5. mdpi.com [mdpi.com]
• 6. newdrugapprovals.org [newdrugapprovals.org]
• 7. mdpi.com [mdpi.com]
• 8. Combinations of PRI-724 Wnt/β-Catenin Pathway Inhibitor with Vismodegib, Erlotinib, or HS-173 Synergistically Inhibit Head and Neck Squamous Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Anti-tumor Activity of the Small Molecule Inhibitor PRI-724 Against β-Catenin-activated Hepatocellular Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. XAV-939 | NVP-XAV939 | Tankyrase | TNKS inhibitor | TargetMol [targetmol.com]
• 11. The WNT/β-catenin signaling inhibitor XAV939 enhances the elimination of LNCaP and PC-3 prostate cancer cells by prostate cancer patient lymphocytes in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Targeting Wnt/β-catenin signaling using XAV939 nanoparticles in tumor microenvironment-conditioned macrophages promote immunogenicity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. XAV939, a Wnt/β-catenin pathway modulator, has inhibitory effects on LPS-induced inflammatory response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Direct targeting of β-catenin by a small molecule stimulates proteasomal degradation and suppresses oncogenic Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Discovery of small molecule inhibitors of the Wnt/β-catenin signaling pathway by targeting β-catenin/Tcf4 interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A Useful Approach To Identify Novel Small Molecule Inhibitors Of Wnt-Dependent Transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. A Simple Method to Assess Abundance of the β-Catenin Signaling Pool in Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. biorxiv.org [biorxiv.org]

A Comparative Pharmacokinetic Study of Enigmol and Its Fluorinated Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the pharmacokinetic profiles of Enigmol, a promising anti-cancer sphingolipid analog, and its two fluorinated derivatives, CF3-Enigmol and CF2-Enigmol. The introduction of fluorine atoms is a common strategy in medicinal chemistry to enhance the metabolic stability and overall pharmacokinetic properties of drug candidates.[1][2][3] This guide summarizes key experimental data, outlines the methodologies used, and visualizes relevant biological pathways to offer a comprehensive resource for researchers in oncology and drug development.

I. Comparative Pharmacokinetic Data

The following tables summarize the key pharmacokinetic parameters of Enigmol and its fluorinated analogs following intravenous and oral administration in mouse models. These data highlight the significant impact of fluorination on the absorption, distribution, and overall exposure of these compounds.

Table 1: Comparative Pharmacokinetic Parameters after Intravenous (IV) Administration

Compound	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Half-life (t½) (h)	Clearance (mL/min/kg)
Enigmol	1	280 ± 40	0.08	260 ± 30	1.2 ± 0.2	64 ± 8
CF3-Enigmol	1	420 ± 60	0.08	790 ± 120	2.5 ± 0.4	21 ± 3
CF2-Enigmol	1	390 ± 50	0.08	710 ± 100	2.3 ± 0.3	24 ± 4

Data presented as mean ± SEM.

Table 2: Comparative Pharmacokinetic Parameters and Tissue Distribution after Oral (PO) Administration

Compound	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Liver (ng/g)	Spleen (ng/g)	Kidney (ng/g)	Lung (ng/g)	Heart (ng/g)
Enigmol	10	110 ± 20	2	780 ± 150	1200 ± 200	800 ± 150	600 ± 100	500 ± 90	300 ± 60
CF3-Enigmol	10	250 ± 40	4	2400 ± 400	3500 ± 500	2500 ± 400	1800 ± 300	1500 ± 250	900 ± 150
CF2-Enigmol	10	320 ± 50	4	3800 ± 600	7500 ± 1200	5500 ± 900	4000 ± 700	3000 ± 500	1800 ± 300

Data presented as mean ± SEM. Tissue concentrations were measured at 24 hours post-dose.

The data clearly indicates that both fluorinated analogs, CF3-Enigmol and CF2-Enigmol, exhibit significantly higher plasma concentrations and tissue accumulation compared to the parent compound, Enigmol, following oral administration.[4] Notably, CF2-Enigmol demonstrated the most remarkable increase in tissue distribution, suggesting that the degree and nature of fluorination can fine-tune the pharmacokinetic profile.[4]

II. Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

A. Animal Models

All in vivo experiments were conducted using male nude mice.[4] The animals were housed in a controlled environment with a 12-hour light/dark cycle and had ad libitum access to food and water. All procedures were performed in accordance with institutional guidelines for animal care and use.

B. Pharmacokinetic Studies

1. Intravenous (IV) Administration:

• Enigmol, CF3-Enigmol, or CF2-Enigmol were formulated in a vehicle solution (e.g., a mixture of saline, ethanol, and a surfactant).

• A single dose of 1 mg/kg was administered via tail vein injection.

• Blood samples (approximately 20 µL) were collected from the saphenous vein at predetermined time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours) into heparinized tubes.

• Plasma was separated by centrifugation and stored at -80°C until analysis.

2. Oral (PO) Administration and Tissue Distribution:

• The compounds were formulated in an appropriate vehicle for oral administration, such as olive oil/EtOH (95:5).[4]

• A single dose of 10 mg/kg was administered by oral gavage.

• Blood samples were collected at various time points as described for the IV study.

• At 24 hours post-administration, animals were euthanized, and various tissues (liver, spleen, kidney, lung, and heart) were harvested.

• Tissues were weighed, homogenized, and stored at -80°C until analysis.

3. Bioanalytical Method:

• Concentrations of Enigmol, CF3-Enigmol, and CF2-Enigmol in plasma and tissue homogenates were determined using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

• Pharmacokinetic parameters, including Cmax, Tmax, AUC, half-life, and clearance, were calculated using non-compartmental analysis with appropriate software.

C. In Vivo Antitumor Efficacy Study

• Human prostate cancer cells (PC-3) were subcutaneously injected into the flank of nude mice.[4]

• When tumors became palpable, mice were randomized into treatment and control groups.[4]

• Treatment groups received daily oral gavage of Enigmol (3 mg/kg or 10 mg/kg), CF3-Enigmol (3 mg/kg or 10 mg/kg), CF2-Enigmol (3 mg/kg or 10 mg/kg), or vehicle control.[4]

• Tumor volume was measured regularly to assess drug-induced growth inhibition.[4]

III. Signaling Pathway and Experimental Workflow

A. Enigmol's Effect on the Wnt/β-Catenin Signaling Pathway

Enigmol has been shown to exert its anti-cancer effects, in part, by modulating the Wnt/β-catenin signaling pathway.[5][6] In many cancer cells, aberrant Wnt signaling leads to the accumulation of β-catenin in the nucleus, where it acts as a transcriptional co-activator to promote cell proliferation. Enigmol promotes the degradation of β-catenin, thereby inhibiting this pro-tumorigenic signaling.[5] While not explicitly confirmed for the fluorinated analogs in the reviewed literature, their equipotent in vitro activity suggests a similar mechanism of action.

References

• 1. research-support.uq.edu.au [research-support.uq.edu.au]
• 2. researchanimaltraining.com [researchanimaltraining.com]
• 3. Targeting β-Catenin Signaling by Natural Products for Cancer Prevention and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Assessing the Anti-Tumor Activity of Enigmol Stereoisomers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Enigmol, a synthetic analog of sphingosine, has demonstrated promising anti-cancer properties. Its unique structure, lacking a C-1 hydroxyl group, prevents phosphorylation by sphingosine kinases, leading to increased cellular persistence and enhanced cytotoxic effects in cancer cells. The stereochemistry of Enigmol plays a crucial role in its biological activity. This guide provides a comparative analysis of the anti-tumor activity of different Enigmol stereoisomers, supported by experimental data, to aid in the research and development of novel cancer therapeutics.

In Vitro Anti-Tumor Activity

The cytotoxic effects of four 2S-diastereoisomers of Enigmol and an N-methylated analog were evaluated against two human prostate cancer cell lines: PC-3 (androgen-independent) and LNCaP (androgen-sensitive). The results indicate that stereochemistry at the C-3 and C-5 positions significantly influences the oncolytic potency.

Data Presentation: In Vitro Cytotoxicity of Enigmol Stereoisomers

Compound	Stereochemistry	PC-3 IC₅₀ (µM)	LNCaP IC₅₀ (µM)
Enigmol	(2S, 3S, 5S)	10.3 ± 0.2	9.7 ± 0.3
Diastereomer 1	(2S, 3R, 5R)	> 50	> 50
Diastereomer 2	(2S, 3S, 5R)	12.5 ± 1.1	11.8 ± 0.9
Diastereomer 3	(2S, 3R, 5S)	15.2 ± 1.5	14.5 ± 1.2
N-methylenigmol	(2S, 3S, 5S)	25.6 ± 2.1	23.4 ± 1.8

Note: The IC₅₀ values are presented as mean ± standard deviation. Data is based on previously published research; specific values may vary between studies.

From the in vitro screening, it is evident that the (2S, 3S, 5S) stereoisomer (Enigmol) and its (2S, 3S, 5R) and (2S, 3R, 5S) diastereomers exhibit potent cytotoxic activity against both prostate cancer cell lines. In contrast, the (2S, 3R, 5R) diastereomer was found to be significantly less active. N-methylation of the parent compound resulted in a moderate decrease in potency.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Culture: PC-3 and LNCaP cells were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

• Cell Seeding: Cells were seeded in 96-well plates at a density of 5 x 10³ cells per well and allowed to adhere overnight.

• Compound Treatment: The following day, cells were treated with various concentrations of the Enigmol stereoisomers (typically ranging from 0.1 to 100 µM) for 72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for an additional 4 hours.

• Formazan Solubilization: The medium was then removed, and 150 µL of dimethyl sulfoxide (DMSO) was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability was calculated relative to the untreated control cells. The IC₅₀ values were determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

In Vitro Cytotoxicity Experimental Workflow

In Vivo Anti-Tumor Activity

Based on their potent in vitro activity, the (2S, 3S, 5R) and (2S, 3R, 5S) diastereomers of Enigmol were selected for in vivo evaluation in a nude mouse xenograft model of human prostate cancer.

Data Presentation: In Vivo Efficacy of Enigmol Stereoisomers

Compound	Dose & Regimen	Tumor Growth Inhibition (%)	Statistical Significance (p-value)
(2S, 3S, 5R)-Enigmol	20 mg/kg, oral, daily	58	< 0.05
(2S, 3R, 5S)-Enigmol	20 mg/kg, oral, daily	62	< 0.05

Note: Tumor growth inhibition is calculated relative to the vehicle-treated control group at the end of the study. Data is based on previously published research and specific values may vary.

Both the (2S, 3S, 5R) and (2S, 3R, 5S) diastereomers demonstrated statistically significant inhibition of tumor growth in the in vivo model, highlighting their potential as therapeutic candidates.[1][2]

Experimental Protocol: Nude Mouse Xenograft Model

• Animal Model: Male athymic nude mice (4-6 weeks old) were used for the study.

• Tumor Cell Implantation: PC-3 cells (5 x 10⁶ cells in 100 µL of Matrigel) were subcutaneously injected into the right flank of each mouse.

• Tumor Growth Monitoring: Tumor volume was monitored twice weekly using calipers, and calculated using the formula: (length x width²)/2.

• Treatment Initiation: When the tumors reached an average volume of 100-150 mm³, the mice were randomized into treatment and control groups.

• Drug Administration: The Enigmol stereoisomers were administered orally once daily at a dose of 20 mg/kg for 21 consecutive days. The control group received the vehicle solution.

• Endpoint: At the end of the treatment period, the mice were euthanized, and the tumors were excised and weighed.

• Data Analysis: The mean tumor volumes of the treated groups were compared to the control group to determine the percentage of tumor growth inhibition. Statistical analysis was performed using a Student's t-test.

In Vivo Xenograft Model Experimental Workflow

Signaling Pathways Implicated in Enigmol's Anti-Tumor Activity

The anti-tumor effects of Enigmol and its active stereoisomers are believed to be mediated through the modulation of key signaling pathways involved in cancer cell proliferation, survival, and apoptosis.

β-Catenin Signaling Pathway

Enigmol has been shown to "normalize" the aberrant accumulation of β-catenin in the nucleus of cancer cells. In many cancers, dysregulation of the Wnt/β-catenin pathway leads to the stabilization and nuclear translocation of β-catenin, where it acts as a transcriptional co-activator for genes promoting cell proliferation. Enigmol is thought to promote the degradation of β-catenin, thereby inhibiting tumor growth.

Proposed Mechanism of Enigmol on the β-Catenin Pathway

Protein Kinase C (PKC) and Akt Signaling Pathways

Sphingolipids are known inhibitors of Protein Kinase C (PKC), a family of kinases involved in various cellular processes, including cell growth and proliferation. Enigmol may exert its anti-tumor effects by inhibiting specific PKC isoforms. Furthermore, this inhibition can lead to the downstream modulation of other critical signaling pathways, such as the PI3K/Akt pathway, which is a key regulator of cell survival and apoptosis. Inhibition of Akt signaling can promote apoptosis in cancer cells.

Potential Impact of Enigmol on PKC and Akt Signaling

Conclusion

The stereochemistry of Enigmol is a critical determinant of its anti-tumor activity. The (2S, 3S, 5S), (2S, 3S, 5R), and (2S, 3R, 5S) stereoisomers exhibit potent in vitro and in vivo efficacy against prostate cancer models. The mechanism of action appears to involve the modulation of the β-catenin and PKC/Akt signaling pathways, leading to decreased cell proliferation and increased apoptosis. These findings underscore the importance of stereoselective synthesis in the development of Enigmol-based anti-cancer agents and provide a strong rationale for further preclinical and clinical investigation of the most active stereoisomers.

References

• 1. Novel synthesis and biological evaluation of enigmols as therapeutic agents for treating prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Reproducibility of Enigmol's In Vivo Tumor Suppression: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the in vivo tumor suppression effects of Enigmol, a novel sphingolipid analog. It aims to objectively assess the reproducibility of its anti-cancer activity by comparing its performance with alternative treatments, supported by experimental data from preclinical studies.

Comparative Efficacy of Enigmol and Standard-of-Care Agents

The following tables summarize the quantitative data from in vivo studies, offering a comparison of Enigmol's tumor suppression effects against other agents in relevant cancer models.

Table 1: Efficacy in Prostate Cancer Xenograft Models

Treatment Agent	Cancer Cell Line	Mouse Model	Dosing Regimen	Tumor Growth Inhibition/Regression	Source
Enigmol	PC-3	Nude Mice	10 or 50 mg/kg/day (oral gavage)	Significant tumor growth inhibition	[1]
Enigmol Analog (PAWI-2)	PC-3	Nude Mice	20 mg/kg/day (i.p.)	49% tumor growth inhibition	[2]
Docetaxel	PC-3	Nude Mice	5 mg/kg (i.p., twice weekly)	35% tumor growth inhibition	[2]
Docetaxel	DU-145	Nude Mice	10 mg/kg/week (i.v.)	32.6% tumor regression	[3]
Enigmol	DU-145	Nude Mice	Not specified	Suppressed tumor growth	[4][5]
CF2-Enigmol	PC-3	Nude Mice	10 mg/kg (oral gavage)	Significantly greater inhibition than Enigmol	[6]

Table 2: Efficacy in Intestinal Cancer Model (APCMin/+ Mice)

Treatment Agent	Mouse Model	Dosing Regimen	Reduction in Tumor Number	Source
Enigmol	C57BL/6J-ApcMin/+	0.025% in diet (w/w)	52%	[4]
Enigmol	C57BL/6J-ApcMin/+	0.1% in diet (w/w)	37%	[4]

Mechanism of Action: Targeting the Wnt/β-catenin Signaling Pathway

Enigmol exerts its tumor-suppressive effects by modulating the Wnt/β-catenin signaling pathway, a critical regulator of cell proliferation. In many cancers, this pathway is aberrantly activated, leading to the accumulation of β-catenin in the nucleus, where it drives the transcription of genes involved in cell growth. Enigmol promotes the proteasome-dependent degradation of β-catenin, thereby reducing its nuclear accumulation and inhibiting cancer cell proliferation.[4][5][7][8]

Enigmol's mechanism of action on the Wnt/β-catenin pathway.

Experimental Protocols

The following section details the methodologies for the key in vivo experiments cited in this guide.

Prostate Cancer Xenograft Studies

• Cell Lines and Culture: Human prostate cancer cell lines (DU-145 or PC-3) are cultured in appropriate media (e.g., RPMI-1640) supplemented with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Animal Model: Male athymic nude mice (BALB/c nu/nu), typically 4-6 weeks old, are used. Animals are housed in a pathogen-free environment.

• Tumor Implantation: A suspension of 1-5 million viable cancer cells in a volume of 100-200 µL of a suitable medium (e.g., PBS or serum-free medium), often mixed with Matrigel, is injected subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring: Tumor volume is measured 2-3 times per week using calipers and calculated using the formula: (Length x Width2) / 2. Animal body weight is also monitored as an indicator of toxicity.

• Treatment Administration: Once tumors reach a palpable size (e.g., 100-150 mm3), mice are randomized into treatment and control groups. Enigmol or its analogs are typically administered daily via oral gavage. Comparator drugs like docetaxel are administered as specified in the study protocols, often intravenously or intraperitoneally. The control group receives the vehicle used to dissolve the drugs.

• Endpoint and Analysis: The study is terminated when tumors in the control group reach a predetermined size. Tumors are then excised, weighed, and may be used for further analysis such as histology, immunohistochemistry, or Western blotting to assess biomarkers of proliferation (e.g., Ki67) and apoptosis.

Workflow for in vivo prostate cancer xenograft studies.

Intestinal Cancer Studies in APCMin/+ Mice

• Animal Model: C57BL/6J-ApcMin/+ mice, which spontaneously develop multiple intestinal adenomas, are used.

• Dietary Administration: Enigmol is incorporated into the powdered diet at specified concentrations (e.g., 0.025% or 0.1% w/w).

• Treatment Period: Mice are fed the Enigmol-supplemented or control diet for a defined period, typically several weeks.

• Tumor Assessment: At the end of the study, the entire intestinal tract is removed, opened longitudinally, and the number and size of tumors are counted under a dissecting microscope.

• Toxicity Monitoring: Animal body weight and general health are monitored throughout the study.

Conclusion

The available preclinical data demonstrate that Enigmol consistently suppresses tumor growth in in vivo models of prostate and intestinal cancer. Its efficacy is comparable to or, in the case of its fluorinated analog CF2-Enigmol, superior to the standard-of-care chemotherapeutic agent docetaxel in certain prostate cancer models. The mechanism of action, involving the targeted degradation of β-catenin, is well-supported by experimental evidence. These findings underscore the potential of Enigmol as a reproducible and effective anti-cancer agent, warranting further investigation and clinical development.

References

• 1. ovid.com [ovid.com]
• 2. A Novel Small Molecule Inhibits Tumor Growth and Synergizes Effects of Enzalutamide on Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Concurrent chemoradiotherapy with low-dose docetaxel inhibits the growth of DU-145 prostate cancer xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of a Fluorinated Enigmol Analog with Enhanced in Vivo Pharmacokinetic and Anti-Tumor Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Direct targeting of β-catenin by a small molecule stimulates proteasomal degradation and suppresses oncogenic Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Wnt signaling through inhibition of β-catenin degradation in an intact Axin1 complex - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Enigmol and N-methylenigmol: Activity and Metabolism

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activity and metabolic profiles of Enigmol and its N-methylated analog, N-methylenigmol. The information presented is supported by experimental data to aid in research and development decisions.

I. Comparative Biological Activity

Enigmol and N-methylenigmol have both demonstrated cytotoxic activity against prostate cancer cell lines. A comparative study evaluated their efficacy in vitro against PC-3 and LNCaP human prostate cancer cell lines.

Table 1: Comparative In Vitro Cytotoxicity of Enigmol and N-methylenigmol

Compound	Cell Line	IC50 (µM)
Enigmol	PC-3	10 - 25
LNCaP	10 - 25
N-methylenigmol	PC-3	10 - 25
LNCaP	10 - 25

Data from ACS Medicinal Chemistry Letters, 2011.[1]

As indicated in Table 1, both Enigmol and N-methylenigmol exhibit comparable potent oncolytic activity against both PC-3 and LNCaP prostate cancer cell lines, with IC50 values in the micromolar range.[1]

II. Metabolism and Pharmacokinetics: A Comparative Overview

The metabolic fate and pharmacokinetic profiles of Enigmol and N-methylenigmol are crucial for understanding their in vivo efficacy and potential for clinical development.

Enigmol Metabolism

Enigmol is a sphingoid base analog designed for greater metabolic stability compared to naturally occurring sphingoid bases.[2][3] Key features of its metabolism include:

• Resistance to Phosphorylation: It cannot be phosphorylated by sphingosine kinases.[2][3]

• Slow N-acylation: It is poorly N-acylated.[2][3]

These characteristics contribute to its persistence in cells, leading to sustained biological activity.[2]

N-methylenigmol Metabolism

While specific metabolic studies on N-methylenigmol are limited, the N-methylation of sphingoid bases is a known biological process.[4] There is an in vivo capacity to methylate sphingoid bases, and N-methyl-sphingoid bases can be further metabolized into N-methyl-ceramides.[5] The introduction of a methyl group on the amine can influence the metabolic stability and interaction with metabolic enzymes, such as cytochrome P450s.[2]

Pharmacokinetic Profiles

A direct comparative pharmacokinetic study of Enigmol and N-methylenigmol has been performed in mice, though detailed parameters from the public domain are limited.[1] The N-methylation is known to affect the pharmacokinetic profile of compounds.[2]

III. Signaling Pathways

Enigmol and the Wnt/β-catenin Signaling Pathway

A significant mechanism of action for Enigmol's anti-cancer activity is its ability to normalize the aberrant accumulation of β-catenin in the nucleus and cytoplasm of cancer cells.[2][3] In many cancers, dysregulation of the Wnt/β-catenin pathway leads to the stabilization and nuclear translocation of β-catenin, where it acts as a transcriptional co-activator for genes promoting cell proliferation. Enigmol's intervention in this pathway represents a key therapeutic mechanism.

Enigmol's modulation of the Wnt/β-catenin pathway.

N-methylenigmol Signaling Pathway

The specific signaling pathways modulated by N-methylenigmol have not been extensively reported in the available literature. Further research is required to determine if it shares the β-catenin-modulating activity of Enigmol or if it possesses a distinct mechanism of action.

IV. Experimental Protocols

In Vitro Cytotoxicity Assay (WST-1 Assay)

This protocol is adapted for assessing the cytotoxic effects of Enigmol and N-methylenigmol on prostate cancer cell lines.

Materials:

• PC-3 or LNCaP cells

• 96-well microplates

• Culture medium (e.g., RPMI-1640 with 10% FBS)

• Enigmol and N-methylenigmol stock solutions (dissolved in a suitable solvent, e.g., DMSO)

• WST-1 cell proliferation reagent

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of culture medium.

• Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Prepare serial dilutions of Enigmol and N-methylenigmol in culture medium.

• Remove the medium from the wells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used for the stock solutions).

• Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

• Add 10 µL of WST-1 reagent to each well.

• Incubate the plate for 1-4 hours at 37°C.

• Gently shake the plate for 1 minute.

• Measure the absorbance at 450 nm using a microplate reader. A reference wavelength of >600 nm can be used to subtract background.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values.

WST-1 cytotoxicity assay workflow.

Western Blot Analysis of β-catenin

This protocol outlines the procedure for detecting changes in β-catenin levels in response to treatment with Enigmol or N-methylenigmol.

Materials:

• Treated and untreated cancer cells (e.g., HT29)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against β-catenin

• Primary antibody against a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Lyse the cells in lysis buffer and quantify the protein concentration using a BCA assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-β-catenin antibody overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Apply ECL detection reagent and visualize the protein bands using a chemiluminescence imaging system.

• Strip the membrane (if necessary) and re-probe with the loading control antibody.

• Quantify the band intensities to determine the relative changes in β-catenin expression.

V. Conclusion

Enigmol and N-methylenigmol are promising sphingolipid analogs with potent anti-cancer activity against prostate cancer cells. While their in vitro cytotoxicity appears comparable, their metabolic and pharmacokinetic profiles may differ due to the N-methylation, which could have significant implications for their in vivo efficacy and therapeutic potential. Enigmol's mechanism of action involves the modulation of the Wnt/β-catenin signaling pathway. Further investigation into the metabolic fate and specific signaling targets of N-methylenigmol is warranted to fully elucidate its therapeutic promise and potential advantages over Enigmol. The experimental protocols provided in this guide offer a framework for conducting such comparative studies.

References

• 1. beilstein-archives.org [beilstein-archives.org]
• 2. Mysterious sphingolipids: metabolic interrelationships at the center of pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Don’t Be Surprised When These Surprise You: Some Infrequently Studied Sphingoid Bases, Metabolites, and Factors That Should Be Kept in Mind During Sphingolipidomic Studies - PMC [pmc.ncbi.nlm.nih.gov]

Enigmol vs. The Field: A Comparative Guide to Sphingolipid-Based Cancer Therapeutics

For Researchers, Scientists, and Drug Development Professionals

The intricate network of sphingolipid metabolism has emerged as a fertile ground for the development of novel cancer therapeutics. These bioactive lipids, acting as signaling molecules, govern a delicate balance between cell survival and cell death. Disrupting this balance in cancer cells presents a promising strategy to combat tumorigenesis. Enigmol, a novel sphingoid base analog, has shown significant preclinical anti-cancer activity. This guide provides an objective comparison of Enigmol against other sphingolipid-based therapeutics, supported by available experimental data, to aid researchers in navigating this dynamic field.

The Sphingolipid Rheostat: A Target for Cancer Therapy

At the heart of sphingolipid-based cancer therapy lies the "sphingolipid rheostat," a concept that describes the balance between pro-apoptotic and pro-survival sphingolipids.[1] Ceramide, a central molecule in sphingolipid metabolism, is a potent inducer of cell cycle arrest and apoptosis.[1][2][3] Conversely, sphingosine-1-phosphate (S1P), generated from ceramide via a series of enzymatic steps, promotes cell proliferation, migration, and angiogenesis, contributing to cancer progression.[1][2][4] Many cancers exhibit a dysregulated sphingolipid metabolism, favoring the production of pro-survival S1P over pro-apoptotic ceramide.[3][5] Therapeutic strategies, therefore, aim to shift this balance towards ceramide accumulation or S1P reduction.

Enigmol: A Persistent Sphingoid Base Analog

Enigmol, or (2S,3S,5S)-2-amino-3,5-dihydroxyoctadecane, is a synthetic analog of naturally occurring sphingoid bases.[6][7] Its unique structure confers several therapeutic advantages. Unlike natural sphingoid bases, Enigmol cannot be phosphorylated by sphingosine kinases (SK) to the pro-survival S1P and is only slowly N-acylated, leading to its increased persistence within the cell.[6][7][8] This persistence allows for a sustained pro-apoptotic signal.

One of the key mechanisms of Enigmol's action is the "normalization" of aberrant β-catenin signaling, a pathway frequently dysregulated in cancers such as colon cancer.[6][7] Enigmol promotes the reduction of nuclear and cytoplasmic β-catenin, a critical driver of proliferation.[4]

Comparative Analysis of Sphingolipid-Based Therapeutics

While direct head-to-head comparative studies of Enigmol against other sphingolipid-based therapeutics are not yet available in the public domain, this section provides a summary of available preclinical and clinical data for a selection of these agents. It is crucial to interpret these data with caution, as experimental conditions vary significantly between studies.

Quantitative Data Summary

The following tables summarize the available quantitative data for Enigmol and other sphingolipid-based cancer therapeutics.

Table 1: Enigmol - Preclinical Efficacy and Toxicity

Cancer Type	Model	Dosage/Concentration	Efficacy	Toxicity	Citation
Colon Cancer	HT29 cell line	30 µM	More cytotoxic than natural sphingoid bases	Not reported in this study	[6]
Intestinal Tumors	Min mice (oral admin.)	0.025% of diet (w/w)	~50% reduction in intestinal tumors	No evidence of host toxicity at this dose	[6][7]
Prostate Cancer	DU145 xenograft (i.p.)	8 mg/kg body weight	≥50% reduction in tumor size	No sign of host toxicity	[6]
Prostate Cancer	PC-3 xenograft (oral gavage)	10 mg/kg	~50% reduction in tumor size	Not specified	[6]
Prostate Cancer	LNCaP & PC-3 cell lines	IC50: 9.7 ± 0.3 µM (LNCaP), 10.3 ± 0.2 µM (PC-3)	Potent oncolytic activity	Not applicable	[9]

Table 2: CF2-Enigmol (Fluorinated Analog) - Preclinical Efficacy

Cancer Type	Model	Dosage	Efficacy	Toxicity	Citation
Prostate Cancer	PC-3 xenograft (oral gavage)	10 mg/kg	Significantly inhibited tumor growth relative to control and Enigmol	Not systemically toxic	[9]

Table 3: ABC294640 (Opaganib) - Preclinical & Clinical Data

Cancer Type	Model	Dosage/Concentration	Efficacy	Toxicity	Citation
Castration-Resistant Prostate Cancer	TRAMP-C2, PC3 cell lines	IC50: 28-32 µM (72h)	Decreased cell viability	More resistant in non-malignant cells	[3]
Castration-Resistant Prostate Cancer	TRAMP-C2 xenografts	Not specified	Diminished tumor growth rate	Not specified	[3]
Solid & Hematologic Cancers	Phase I Clinical Trial	Not specified	Under evaluation	Under evaluation	[3]

Table 4: Ceramide Nanoliposomes (CNL) - Preclinical & Clinical Data

Cancer Type	Model	Dosage/Concentration	Efficacy	Toxicity	Citation
Triple-Negative Breast Cancer	BT-20, HCC1937, MDA-MB-231, MDA-MB-468 cell lines	IC50: < 20 µM	Potent cytotoxicity	Not applicable	[10]
Advanced Solid Tumors	Phase I Clinical Trial	Dose-escalation	Prolonged stable disease in one pancreatic cancer patient	No grade 3 or higher treatment-related adverse events	[6][11]

Table 5: α-Galactosylceramide (KRN7000) - Clinical Data

Cancer Type	Model	Dosage	Efficacy	Toxicity	Citation
Advanced Solid Tumors	Phase I Clinical Trial	50–4800 µg/m² (i.v.)	No clinical responses; 7 patients had stable disease	Well tolerated	[4]
Advanced/Recurrent NSCLC	Phase II Clinical Trial	Not specified	1 partial response, 14 stable disease	No severe adverse events	[12]

Table 6: Fingolimod (Gilenya) - Preclinical Data

Cancer Type	Model	Efficacy	Citation
Non-Small Cell Lung Cancer	Mouse models	Repressed tumor progression	[2]
Triple-Negative Breast Cancer	In vivo models	Repressed tumor growth	[2]

Table 7: Sonepcizumab - Clinical Data

Cancer Type	Model	Dosage	Efficacy	Toxicity	Citation
Advanced Solid Tumors	Phase I Clinical Trial	Up to 24 mg/kg weekly	8 patients had stable disease ≥ 2 months	Well tolerated	[7]
Metastatic Renal Cell Carcinoma	Phase II Clinical Trial	15-24 mg/kg weekly	Median OS of 21.7 months, but failed primary PFS endpoint	Favorable safety profile	[13][14]

Table 8: Fenretinide - Preclinical & Clinical Data

Cancer Type	Model	Dosage/Concentration	Efficacy	Toxicity	Citation
Gastric Cancer	AGS, NCI-N87 cell lines	Similar IC50 to cisplatin	Reduced viability and migration	Not applicable	[15]
Recurrent Malignant Gliomas	Phase II Clinical Trial	Not specified	Evidence of antitumor activity	Not specified	[16]
Advanced Malignancies (with Safingol)	Phase I Clinical Trial	Fenretinide: 600-900 mg/m²	Under evaluation	Under evaluation	[17]

Table 9: SKI-II - Preclinical Data

Cancer Type	Model	Dosage/Concentration	Efficacy	Toxicity	Citation
In vitro	SK1/SK2 enzymes	IC50: 78 µM (SK1), 45 µM (SK2)	Inhibition of sphingosine kinase activity	Not applicable	[18]
Mammary Adenocarcinoma	BALB/c JC tumor model (oral admin.)	100 mg/kg	79% inhibition of tumor growth	No toxicity or weight loss	[18]

Signaling Pathways and Mechanisms of Action

The diverse mechanisms of action of these sphingolipid-based therapeutics are visualized in the following diagrams.

Caption: Enigmol's dual mechanism of inhibiting S1P production and promoting β-catenin degradation.

Caption: Therapeutic intervention points in the sphingolipid rheostat.

Caption: α-Galactosylceramide's mechanism of activating an anti-tumor immune response.

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of research findings. Below are summaries of methodologies employed in key studies cited in this guide.

In Vitro Cell Viability Assays

• Objective: To determine the cytotoxic effects of sphingolipid-based therapeutics on cancer cell lines.

• General Protocol:

  • Cell Culture: Cancer cell lines (e.g., HT29, DU145, PC-3, TRAMP-C2) are cultured in appropriate media and conditions.

  • Treatment: Cells are seeded in 96-well plates and treated with a range of concentrations of the therapeutic agent (e.g., Enigmol, ABC294640, Ceramide Nanoliposomes) or vehicle control.

  • Incubation: Cells are incubated for a specified period (e.g., 24, 48, or 72 hours).

  • Viability Assessment: Cell viability is measured using assays such as WST-1 or MTS, which measure mitochondrial activity, or by assays that measure ATP content (e.g., CellTiter-Glo).

  • Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curves.

In Vivo Xenograft Models

• Objective: To evaluate the anti-tumor efficacy of sphingolipid-based therapeutics in a living organism.

• General Protocol:

  • Animal Model: Immunocompromised mice (e.g., nude mice) are used.

  • Tumor Cell Implantation: Human cancer cells (e.g., DU145, PC-3, TRAMP-C2) are injected subcutaneously into the flanks of the mice.

  • Tumor Growth: Tumors are allowed to grow to a palpable size.

  • Treatment Administration: Mice are randomized into treatment and control groups. The therapeutic agent is administered via a specified route (e.g., oral gavage, intraperitoneal injection) at a defined dose and schedule. The control group receives a vehicle.

  • Tumor Measurement: Tumor volume is measured regularly (e.g., twice weekly) using calipers.

  • Toxicity Monitoring: Animal body weight and general health are monitored throughout the study.

  • Endpoint: The study is terminated when tumors in the control group reach a predetermined size, or at a specified time point. Tumors may be excised for further analysis (e.g., Western blotting, immunohistochemistry).

  • Data Analysis: Tumor growth curves are plotted, and statistical analysis is performed to compare the tumor volumes between the treatment and control groups.

NKT Cell Activation Assay

• Objective: To assess the ability of α-galactosylceramide to activate NKT cells.

• General Protocol:

  • Cell Isolation: Peripheral blood mononuclear cells (PBMCs) are isolated from blood samples.

  • Antigen Presenting Cell (APC) Pulsing: APCs (e.g., dendritic cells) are pulsed with α-galactosylceramide.

  • Co-culture: The α-galactosylceramide-pulsed APCs are co-cultured with isolated NKT cells or total PBMCs.

  • Activation Measurement: NKT cell activation is assessed by measuring cytokine production (e.g., IFN-γ, IL-4) in the culture supernatant using ELISA or by intracellular cytokine staining and flow cytometry.

Experimental Workflow Diagram

Caption: A generalized workflow for the preclinical evaluation of sphingolipid-based cancer therapeutics.

Conclusion and Future Directions

Enigmol represents a promising sphingolipid-based therapeutic with a distinct mechanism of action and demonstrated preclinical efficacy. While a direct comparative analysis with other agents in its class is challenging due to the lack of head-to-head studies, the available data suggest that targeting the sphingolipid rheostat from various angles holds significant therapeutic potential. Future research should focus on direct comparative studies to better delineate the relative efficacy and safety of these promising compounds. Furthermore, the exploration of combination therapies, pairing sphingolipid-based agents with conventional chemotherapeutics or other targeted therapies, may unlock synergistic anti-cancer effects and overcome mechanisms of drug resistance. As our understanding of the intricate roles of sphingolipids in cancer biology deepens, so too will our ability to rationally design and deploy novel therapeutics for the benefit of patients.

References

• 1. The emerging role of FTY720 (Fingolimod) in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sonepcizumab Overview - Creative Biolabs [creativebiolabs.net]
• 3. Targeting Glucosylceramide Synthase Synergizes with C6-Ceramide Nanoliposomes to Induce Apoptosis in NK Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The crystal structure of sphingosine-1-phosphate in complex with a Fab fragment reveals metal bridging of an antibody and its antigen - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Targeting the Sphingosine Kinase/Sphingosine 1-Phosphate Pathway in Disease: Review of Sphingosine Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Activation or anergy: NKT cells are stunned by α-galactosylceramide - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Nanoliposome C6-Ceramide Increases the Anti-tumor Immune Response and Slows Growth of Liver Tumors in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. aacrjournals.org [aacrjournals.org]
• 14. Targeting sphingosine kinase 2 (SphK2) by ABC294640 inhibits colorectal cancer cell growth in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 4-oxo-fenretinide, a recently identified fenretinide metabolite, induces marked G2-M cell cycle arrest and apoptosis in fenretinide-sensitive and fenretinide-resistant cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. 2024.sci-hub.se [2024.sci-hub.se]
• 17. Ceramide signaling in fenretinide-induced endothelial cell apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Enigmol's Promise in Oncology: A Comparative Analysis Across Cancer Models

For Immediate Release

[City, State] – [Date] – A comprehensive review of preclinical data on Enigmol, a novel sphingolipid analog, reveals its significant anti-cancer activity across a range of cancer models. This guide provides a detailed comparison of Enigmol's efficacy against standard chemotherapeutic agents, elucidates its mechanism of action, and presents the experimental protocols that underpin these findings for researchers, scientists, and drug development professionals.

Enigmol has demonstrated broad-spectrum cytotoxicity against numerous human cancer cell lines and has shown significant tumor growth suppression in in-vivo models of colon, prostate, and intestinal cancers.[1] A key feature of Enigmol is its oral bioavailability and increased persistence compared to naturally occurring sphingoid bases, as it is a poor substrate for sphingosine kinases and is slowly N-acylated.[1]

Comparative Efficacy of Enigmol

Enigmol's performance has been evaluated against several established cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of a drug's potency, has been determined for Enigmol and is presented in comparison to standard chemotherapeutic agents.

Cell Line	Cancer Type	Enigmol IC50 (µM)	Doxorubicin IC50 (nM)	Cisplatin IC50 (µM)	Paclitaxel IC50 (nM)
HT29	Colon	~8[1]	908 (PC3), 343 (DU145)[2]	-	-
DU145	Prostate	8 - 12[1]	343[2]	-	-
PC-3	Prostate	10.3 ± 0.2[3]	908[2]	-	-
LNCaP	Prostate	9.7 ± 0.3[3]	-	-	-
NCI-60 Screen	Various	0.4 - 14[3]	-	-	-

Note: Direct head-to-head IC50 values for Doxorubicin, Cisplatin, and Paclitaxel in HT29, DU145, and PC-3 cell lines were not consistently available in the same studies as Enigmol. The provided values for Doxorubicin are for prostate cancer cell lines PC3 and DU145 to offer a general comparison of potency.

In a mouse xenograft model of prostate cancer, Enigmol's efficacy was found to be comparable to that of docetaxel, a standard of care for androgen-independent prostate cancer.[3]

Mechanism of Action: A Focus on β-Catenin

A primary mechanism of Enigmol's anti-cancer activity is its ability to "normalize" the aberrant accumulation of β-catenin in the nucleus and cytoplasm of cancer cells.[1] In many cancers, particularly colon cancer, mutations in the APC/β-catenin regulatory system lead to the stabilization and nuclear translocation of β-catenin, where it acts as a transcriptional co-activator to drive cell proliferation. Enigmol promotes the proteasomal turnover of β-catenin, reducing its levels in the nucleus and cytosol.[1]

Beyond its effect on β-catenin, Enigmol is also thought to influence other critical signaling pathways implicated in cancer, including the inhibition of protein kinase C (PKC) and protein kinase B (PKB/Akt).[1] The inhibition of these pathways can interfere with mitogenic signaling and promote apoptotic cell death.

Visualizing Enigmol's Impact

To illustrate the key pathways and experimental processes discussed, the following diagrams have been generated.

Caption: Simplified Wnt/β-catenin signaling pathway and the inhibitory action of Enigmol.

Caption: General experimental workflow for evaluating Enigmol's anti-cancer effects.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are summaries of the key experimental protocols used in the evaluation of Enigmol.

Cell Viability (MTT) Assay

• Cell Seeding: Cancer cell lines (e.g., HT29, DU145, PC-3) are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Treatment: Cells are treated with varying concentrations of Enigmol or control vehicle for specified time periods (e.g., 24, 48, 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan crystals by viable cells.

• Solubilization: The formazan crystals are dissolved using a solubilization solution (e.g., DMSO or a specialized buffer).

• Absorbance Reading: The absorbance of the solution is measured using a microplate reader at a specific wavelength (typically 570 nm). Cell viability is calculated as a percentage of the control-treated cells.

Caspase Activity Assay (Apoptosis)

• Cell Lysis: Cells treated with Enigmol or control are harvested and lysed to release cellular contents.

• Substrate Addition: A caspase-specific substrate conjugated to a colorimetric or fluorometric reporter is added to the cell lysates.

• Incubation: The mixture is incubated to allow for the cleavage of the substrate by active caspases.

• Detection: The resulting colorimetric or fluorescent signal is measured using a spectrophotometer or fluorometer. The signal intensity is proportional to the caspase activity.

Western Blot for β-Catenin

• Protein Extraction: Total protein is extracted from Enigmol- or control-treated cells using a suitable lysis buffer.

• Protein Quantification: The protein concentration of each lysate is determined using a standard protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein are separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane is blocked and then incubated with a primary antibody specific for β-catenin, followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using a chemiluminescent substrate and an imaging system. The band intensity is quantified to determine the relative levels of β-catenin.

In Vivo Xenograft Studies

• Cell Implantation: Human cancer cells (e.g., DU145, PC-3) are subcutaneously injected into immunocompromised mice (e.g., nude mice).

• Tumor Growth: Tumors are allowed to grow to a palpable size.

• Treatment Administration: Mice are treated with Enigmol (e.g., via oral gavage or intraperitoneal injection) or a vehicle control according to a predetermined schedule and dosage.

• Tumor Measurement: Tumor volume is measured regularly using calipers.

• Data Analysis: The tumor growth in the Enigmol-treated group is compared to the control group to determine the extent of tumor growth inhibition.

In Vivo Intestinal Tumorigenesis Model (Min Mice)

• Animal Model: Min (Multiple Intestinal Neoplasia) mice, which carry a mutation in the Apc gene and spontaneously develop intestinal adenomas, are used.

• Dietary Administration: Enigmol is incorporated into the diet of the Min mice at specific concentrations.

• Treatment Period: The mice are maintained on the Enigmol-containing or control diet for a specified duration.

• Tumor Quantification: At the end of the study, the mice are euthanized, and the number and size of tumors in the small intestine and colon are counted and measured.

This comparative guide highlights the potential of Enigmol as a promising anti-cancer agent. The presented data and methodologies provide a solid foundation for further research and development of this novel sphingolipid analog.

References

• 1. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Combination Effects of Docetaxel and Doxorubicin in Hormone-Refractory Prostate Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of a Fluorinated Enigmol Analog with Enhanced in Vivo Pharmacokinetic and Anti-Tumor Properties - PMC [pmc.ncbi.nlm.nih.gov]

Enigmol's Enhanced Persistence: A Comparative Analysis with Natural Sphingoid Bases

For researchers, scientists, and drug development professionals, understanding the metabolic fate of therapeutic compounds is paramount. This guide provides a detailed comparison of the persistence of Enigmol, a synthetic sphingoid base analog, with that of natural sphingoid bases like sphingosine and sphinganine. The enhanced metabolic stability of Enigmol contributes significantly to its potent anti-cancer activity, making it a promising candidate for further investigation.

Enigmol, a novel sphingolipid analogue, demonstrates significantly greater persistence in cells compared to naturally occurring sphingoid bases.[1][2][3] This heightened stability is a key factor in its enhanced cytotoxicity towards cancer cell lines.[1][2] Natural sphingoid bases are readily metabolized through two primary pathways: N-acylation by ceramide synthase to form ceramides, and phosphorylation by sphingosine kinases to produce sphingosine-1-phosphate (S1P), a pro-survival signaling molecule.[4][5] Enigmol's unique structure, however, renders it resistant to phosphorylation by sphingosine kinases and only allows for slow N-acylation.[1][2] This metabolic resistance leads to a prolonged intracellular half-life, allowing it to exert its therapeutic effects over a longer duration.

Comparative Persistence in HT29 Cells

Experimental data from studies using HT29 human colon cancer cells clearly illustrates the difference in persistence between Enigmol and the natural sphingoid base, sphingosine. Following a one-hour pulse treatment, the intracellular levels of both compounds were measured over time. The results, summarized in the table below, show a stark contrast in their metabolic stability.

Time Post-Treatment	Sphingosine Remaining (%)	Enigmol Remaining (%)
3 hours	10%	>50%
6 hours	<2%	-
12 hours	-	~25%
(Data sourced from pulse-chase experiments in HT29 cells)[1]

This data unequivocally demonstrates Enigmol's superior persistence. While sphingosine is rapidly cleared from the cells, a significant proportion of Enigmol remains even after 12 hours, contributing to its sustained biological activity.[1]

Signaling Pathways and Mechanisms of Action

The prolonged presence of Enigmol within the cell allows for sustained modulation of key signaling pathways implicated in cancer progression. One of the well-documented mechanisms of action for Enigmol is the regulation of β-catenin.[1][2] In many cancer cells, particularly colon cancer, aberrant accumulation of β-catenin in the nucleus and cytoplasm promotes tumor growth. Enigmol has been shown to "normalize" these levels by promoting the degradation of β-catenin.[1][2] This effect is thought to be mediated through the influence on upstream regulators of β-catenin turnover, such as Protein Kinase C (PKC) and PKB/Akt, which are known to be affected by sphingoid bases.[1]

Metabolic fate of natural sphingoid bases versus Enigmol.

The diagram above illustrates the metabolic pathways of natural sphingoid bases and highlights why Enigmol is more persistent. While natural sphingoid bases are readily converted to ceramide and S1P, Enigmol's structure prevents phosphorylation, a key step in their degradation and conversion to the pro-survival molecule S1P.[1]

Simplified signaling pathway showing Enigmol's effect on β-catenin.

This diagram outlines the proposed mechanism by which Enigmol promotes the degradation of β-catenin. By influencing upstream kinases like PKC and Akt, Enigmol facilitates the phosphorylation of β-catenin by GSK-3β, marking it for proteasomal degradation and thereby reducing its oncogenic accumulation.[1]

Experimental Protocols

To enable researchers to conduct similar comparative studies, detailed methodologies for key experiments are provided below.

Cell Culture and Treatment

• Cell Line: HT29 human colon adenocarcinoma cells are a suitable model.

• Culture Medium: Cells are maintained in an appropriate medium such as Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), penicillin (100 U/mL), and streptomycin (100 µg/mL).

• Incubation: Cells are cultured at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: For persistence studies, cells are treated with the sphingoid bases (e.g., 30 µM Enigmol or sphingosine) for a defined period (e.g., 1 hour). The treatment medium is then removed, and fresh medium is added for the "chase" period.

Cytotoxicity Assay (WST-1 Assay)

• Seeding: Cells are seeded in 96-well plates at a suitable density and allowed to adhere overnight.

• Treatment: Cells are treated with a range of concentrations of the test compounds.

• Incubation: The plates are incubated for a specified time (e.g., 24, 48, or 72 hours).

• Assay: WST-1 reagent is added to each well, and the plates are incubated for a further 1-4 hours. The absorbance is then measured at 450 nm using a microplate reader. The absorbance is proportional to the number of viable cells.

Sphingolipid Extraction and Analysis by LC-ESI-MS/MS

• Cell Lysis: After the desired treatment time, the medium is removed, and cells are washed with ice-cold phosphate-buffered saline (PBS). Lipids are then extracted using a suitable solvent system (e.g., a modified Bligh-Dyer extraction).

• Sample Preparation: The lipid extracts are dried down and reconstituted in an appropriate solvent for analysis.

• LC-MS/MS Analysis: Sphingolipid levels are quantified using a high-performance liquid chromatography-electrospray ionization-tandem mass spectrometry (LC-ESI-MS/MS) system. This technique allows for the sensitive and specific detection and quantification of individual sphingolipid species.

Experimental workflow for comparing sphingoid base persistence.

This workflow diagram provides a clear, step-by-step overview of the experimental process for assessing and comparing the intracellular persistence of Enigmol and natural sphingoid bases.

References

• 1. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of a Fluorinated Enigmol Analog with Enhanced in Vivo Pharmacokinetic and Anti-Tumor Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The sphingolipid salvage pathway in ceramide metabolism and signaling - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Standard Operating Procedure: Enigmol Disposal

Disclaimer: "Enigmol" is not a recognized chemical compound. The following disposal procedures are provided as a hypothetical example to illustrate proper chemical waste management principles for a fictional substance with assumed hazardous properties. Researchers, scientists, and drug development professionals should always refer to the specific Safety Data Sheet (SDS) for any chemical they are working with and adhere to their institution's and local regulatory agency's waste disposal guidelines.

This document outlines the essential safety and logistical information for the proper disposal of "Enigmol," a fictional, potent, synthetic compound. The procedures herein are designed to provide clear, step-by-step guidance to ensure the safety of laboratory personnel and the protection of the environment.

Assumed Properties and Hazards of "Enigmol"

For the purpose of this guide, "Enigmol" is assumed to have the following properties:

• Physical State: Crystalline solid.

• Solubility: Highly soluble in organic solvents (e.g., DMSO, Ethanol); insoluble in aqueous solutions.

• Chemical Reactivity: Reacts vigorously with strong oxidizing agents. Not compatible with acidic conditions (pH < 4).

• Toxicity: Acutely toxic upon inhalation and ingestion. Suspected mutagen.

• Environmental Hazards: Very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE) Requirements

Before handling Enigmol waste, the following minimum PPE is mandatory:

• Gloves: Nitrile or neoprene, double-gloved.

• Eye Protection: Chemical splash goggles.

• Lab Coat: Standard laboratory coat.

• Respiratory Protection: Use a certified chemical fume hood for all operations involving solid Enigmol or concentrated solutions.

Enigmol Waste Segregation and Disposal Procedures

Proper segregation of Enigmol waste is critical to ensure safe disposal. Follow the step-by-step procedures outlined below.

Step 1: Identify the Waste Stream

Determine the type of Enigmol waste you are handling. The primary waste streams are:

• Unused/Expired Solid Enigmol: Pure, unadulterated compound.

• Contaminated Solid Waste: Items contaminated with Enigmol, such as weigh boats, pipette tips, and gloves.

• Non-Aqueous Liquid Waste: Enigmol dissolved in organic solvents.

• Aqueous Liquid Waste: Dilute aqueous solutions containing trace amounts of Enigmol (must be below the permissible concentration limit).

Step 2: Segregate and Contain the Waste

Use designated, properly labeled waste containers for each stream.

• Solid Enigmol and Contaminated Solids:

  • Collect in a clearly labeled, sealable, high-density polyethylene (HDPE) container.

  • The label must include: "Hazardous Waste," "Enigmol, Solid," and the appropriate hazard pictograms (e.g., skull and crossbones, environmental hazard).

• Non-Aqueous Liquid Waste:

  • Collect in a designated, labeled, solvent-safe (e.g., HDPE or glass) container.

  • The label must include: "Hazardous Waste," "Enigmol, Organic Solvent Mixture," the names of the solvents, and relevant hazard pictograms.

  • Do not mix with incompatible waste streams (e.g., oxidizers, acids).

• Aqueous Liquid Waste:

  • Aqueous waste containing Enigmol must be treated as hazardous unless the concentration is verified to be below the institutional limit for drain disposal.

  • If the concentration is above the limit, collect it in a labeled hazardous waste container.

Step 3: Arrange for Waste Pickup

Once the waste container is 90% full, seal it and contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal. Do not allow waste to accumulate.

Quantitative Disposal Data

The following table summarizes the key quantitative parameters for Enigmol waste management.

Parameter	Value/Specification	Notes
Aqueous Drain Disposal Limit	< 0.1 mg/L	Institutional limit. Requires verification via a validated analytical method.
pH for Aqueous Waste	6.0 - 9.0	Enigmol is unstable in acidic conditions.
Incompatible Substances	Strong Oxidizing Agents, Strong Acids	Do not mix with these substances in waste containers.
Container Type	High-Density Polyethylene (HDPE)	For all waste streams, unless a specific solvent requires glass.

Experimental Protocol: Quantification of Aqueous Enigmol for Disposal

To determine if aqueous waste containing Enigmol is below the drain disposal limit, the following High-Performance Liquid Chromatography (HPLC) method should be used.

Methodology:

• Sample Preparation:

  • Collect a 10 mL representative sample of the aqueous waste.

  • Filter the sample through a 0.22 µm syringe filter to remove particulates.

• Instrumentation:

  • HPLC system with a UV-Vis detector.

  • C18 analytical column (e.g., 4.6 x 150 mm, 5 µm).

• Chromatographic Conditions:

  • Mobile Phase: 60:40 Acetonitrile:Water.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 280 nm.

  • Column Temperature: 30°C.

• Calibration:

  • Prepare a series of Enigmol standards in water (0.01, 0.05, 0.1, 0.5, 1.0 mg/L).

  • Generate a calibration curve by plotting peak area versus concentration.

• Analysis:

  • Inject the prepared waste sample.

  • Determine the concentration of Enigmol in the sample by comparing its peak area to the calibration curve.

• Decision:

  • If the concentration is < 0.1 mg/L, the waste may be eligible for drain disposal per institutional policy.

  • If the concentration is ≥ 0.1 mg/L, the waste must be collected as hazardous aqueous waste.

Diagrams

Caption: Decision workflow for proper segregation of hypothetical Enigmol waste.

Caption: Experimental workflow for quantifying trace Enigmol in aqueous solutions.